Technical Documentation Center

5-Bromonaphtho[1,2-b]benzofuran Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Bromonaphtho[1,2-b]benzofuran

Core Science & Biosynthesis

Foundational

Introduction: The Naphtho[1,2-b]benzofuran Scaffold as a Privileged Structure

An In-depth Technical Guide to the Chemical Properties and Synthetic Utility of 5-Bromonaphtho[1,2-b]benzofuran Heterocyclic compounds form the bedrock of modern medicinal chemistry, with over 60% of top-selling FDA-appr...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Chemical Properties and Synthetic Utility of 5-Bromonaphtho[1,2-b]benzofuran

Heterocyclic compounds form the bedrock of modern medicinal chemistry, with over 60% of top-selling FDA-approved drugs containing at least one heterocyclic nucleus.[1][2] Within this vast landscape, fused ring systems like benzofurans and their expanded naphthofuran analogues represent a class of "privileged structures." These scaffolds are ubiquitous in nature and have been extensively derivatized to produce compounds with a remarkable breadth of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[3][4]

The naphtho[1,2-b]benzofuran core, in particular, has attracted significant attention for its role in the development of potential anticancer agents, dual inhibitors for Alzheimer's disease, and potent receptor modulators.[5][6] This guide focuses on a specific, strategically important derivative: 5-Bromonaphtho[1,2-b]benzofuran . The introduction of a bromine atom at the 5-position is not a trivial modification; it transforms the core scaffold into a versatile chemical intermediate.[7] The carbon-bromine bond serves as a highly functional "handle" for introducing molecular diversity through modern cross-coupling reactions, making this compound a critical building block for researchers and drug development professionals aiming to construct libraries of novel therapeutic candidates.

This document provides a comprehensive overview of the known and predicted chemical properties of 5-Bromonaphtho[1,2-b]benzofuran, its plausible synthetic routes, and its potential applications in medicinal chemistry, grounded in the established reactivity of related chemical systems.

Molecular Structure and Physicochemical Properties

The foundational structure of 5-Bromonaphtho[1,2-b]benzofuran consists of a naphthalene ring system fused to a benzofuran moiety. The bromine atom is located on the naphthalene portion of the molecule.

Structural Diagram

Caption: Structure of 5-Bromonaphtho[1,2-b]benzofuran.

Physicochemical Data

While extensive experimental data for this specific molecule is not widely published, its core properties can be reliably estimated based on its structure and data from the parent naphtho[1,2-b]benzofuran scaffold.[8]

PropertyValueSource
Molecular Formula C₁₆H₉BrOComputed
Molecular Weight 297.15 g/mol Computed
Appearance White Powder[7]
Monoisotopic Mass 295.98367 DaComputed
XLogP3 > 5.4Estimated based on parent scaffold[8]
Hydrogen Bond Donors 0Computed
Hydrogen Bond Acceptors 1 (the furan oxygen)Computed
End Use Pharmaceutical Intermediate[7]

Plausible Synthetic Strategies

The synthesis of 5-Bromonaphtho[1,2-b]benzofuran is not explicitly detailed in readily available literature. However, based on established methods for constructing naphthofuran and benzofuran rings, several highly effective strategies can be proposed. The choice of strategy often depends on the availability of starting materials.

Strategy 1: Annulation from a Brominated Naphthol

A highly convergent and regioselective approach involves the reaction of a substituted naphthol with a suitable cyclizing partner. A plausible route would start with 1-bromo-2-naphthol.

Experimental Rationale: This approach builds the benzofuran ring onto the pre-brominated naphthalene core, ensuring the bromine is in the desired position. The use of an α-haloketone, such as chloroacetone, followed by an acid-catalyzed cyclodehydration is a classic and robust method for benzofuran synthesis.[5] Titanium tetrachloride (TiCl₄) is an effective Lewis acid for promoting the intramolecular Friedel-Crafts type cyclization.[9]

Proposed Workflow:

  • O-Alkylation: 1-bromo-2-naphthol is reacted with an α-haloketone (e.g., chloroacetone) under basic conditions (e.g., K₂CO₃ in acetone) to form the corresponding ether intermediate.

  • Cyclodehydration: The resulting ether is treated with a strong Lewis acid like TiCl₄ or a Brønsted acid like polyphosphoric acid (PPA) to induce intramolecular electrophilic substitution onto the naphthol ring, followed by dehydration to yield the final aromatic naphthofuran.

Caption: Proposed synthesis via O-alkylation and cyclodehydration.

Strategy 2: Late-Stage Bromination of the Parent Scaffold

An alternative strategy involves synthesizing the parent naphtho[1,2-b]benzofuran first, followed by a regioselective bromination.

Experimental Rationale: Benzofurans and their fused analogues undergo electrophilic aromatic substitution. The electron-rich nature of the heterocyclic system and the activating effect of the furan oxygen direct incoming electrophiles to specific positions. Bromination using N-Bromosuccinimide (NBS) or bromine in a suitable solvent (like acetic acid or CCl₄) is a standard method. The regioselectivity would need to be carefully controlled, as multiple positions on the polycyclic system are susceptible to attack. However, kinetic and thermodynamic factors often favor substitution at specific sites. For related brominations of naphthofuran derivatives, specific isomers are often obtained in high yield.[10]

Anticipated Spectroscopic Characterization

Spectroscopic analysis is essential for structure confirmation. While experimental spectra are not available, the key features of ¹H NMR, ¹³C NMR, and Mass Spectrometry can be reliably predicted.

TechniqueExpected Features
¹H NMR - Aromatic Region (approx. 7.0 - 8.5 ppm): A complex series of doublets, triplets, and multiplets corresponding to the 9 protons on the fused aromatic system. The protons adjacent to the bromine atom and the furan oxygen will experience distinct shielding or deshielding effects. Analogous structures show protons on the naphthyl moiety appearing at lower field (further downfield) than those on the benzofuran part.[9] - Splitting Patterns: Expect characteristic ortho, meta, and para coupling constants (J-values) that would allow for the assignment of specific protons.
¹³C NMR - Aromatic Region (approx. 100 - 160 ppm): Expect 16 distinct signals corresponding to the 16 carbon atoms of the scaffold. - Key Signals: The carbon attached to the bromine (C-Br) would appear in the 110-120 ppm range. The carbons flanking the oxygen atom (C-O) would be significantly downfield, typically >145 ppm.[9]
Mass Spec (EI/ESI) - Molecular Ion (M⁺): A prominent peak at m/z ≈ 296. - Isotopic Pattern: A characteristic M+2 peak at m/z ≈ 298 with nearly equal intensity (approx. 98%) to the M⁺ peak, which is the definitive signature of a monobrominated compound due to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes.

Chemical Reactivity and Synthetic Utility

The true value of 5-Bromonaphtho[1,2-b]benzofuran for a medicinal chemist lies in its reactivity. The bromine atom is an exceptionally versatile functional group for molecular elaboration.

Electrophilic Aromatic Substitution

While the molecule already contains a bromine, further electrophilic substitution (e.g., nitration, acylation) is possible. The directing effects of the fused rings and the furan oxygen would likely favor substitution on the benzofuran portion of the molecule, which is generally more electron-rich and activated towards electrophiles than the bromonaphthalene ring.[11]

Palladium-Catalyzed Cross-Coupling Reactions

The C-Br bond is an ideal substrate for a wide array of palladium-catalyzed cross-coupling reactions. This capability allows for the modular and efficient construction of new carbon-carbon and carbon-heteroatom bonds, which is a cornerstone of modern drug discovery.

Key Transformations:

  • Suzuki Coupling: Reaction with boronic acids or esters to introduce new aryl or alkyl groups.

  • Sonogashira Coupling: Reaction with terminal alkynes to install alkynyl moieties, which are useful for linking fragments or as precursors for other functional groups.

  • Heck Coupling: Reaction with alkenes to form new substituted alkenes.

  • Buchwald-Hartwig Amination: Reaction with amines to form carbon-nitrogen bonds, introducing basic centers that are often crucial for pharmacological activity.

  • Stille Coupling: Reaction with organostannanes to form C-C bonds.

G cluster_suzuki Suzuki Coupling cluster_sonogashira Sonogashira Coupling cluster_buchwald Buchwald-Hartwig Amination start 5-Bromonaphtho[1,2-b]benzofuran suzuki_reagent R-B(OH)₂ Pd Catalyst, Base start->suzuki_reagent sono_reagent R-C≡CH Pd/Cu Catalysts, Base start->sono_reagent buch_reagent R₂NH Pd Catalyst, Base start->buch_reagent suzuki_product 5-Aryl/Alkyl Derivative suzuki_reagent->suzuki_product C-C Bond Formation sono_product 5-Alkynyl Derivative sono_reagent->sono_product C-C Bond Formation buch_product 5-Amino Derivative buch_reagent->buch_product C-N Bond Formation

Caption: Key cross-coupling reactions of 5-Bromonaphtho[1,2-b]benzofuran.

Potential Applications in Drug Discovery

The naphtho[1,2-b]benzofuran scaffold is associated with a wide spectrum of pharmacological activities.[5][6] By using 5-Bromonaphtho[1,2-b]benzofuran as a starting material, medicinal chemists can rapidly generate a diverse library of analogues for screening.

  • Anticancer Drug Development: Many complex benzofuran derivatives exhibit potent anticancer activity by interacting with various cellular signaling pathways, such as the PI3K/Akt/mTOR and MAPK pathways, or by inducing apoptosis.[12][13] The ability to append different chemical moieties at the 5-position allows for fine-tuning of a compound's steric and electronic properties to optimize binding to kinase active sites or other protein targets.

  • Neurodegenerative Disease Research: Substituted benzofurans have been explored as agents for treating Alzheimer's disease.[14] The core scaffold can be decorated with fragments designed to inhibit enzymes like cholinesterase or to prevent amyloid-beta aggregation.

  • Antimicrobial Agents: The benzofuran nucleus is present in many compounds with antibacterial and antifungal properties.[1][2] Diversification via the 5-bromo position can lead to new compounds that overcome existing drug resistance mechanisms.

  • CNS Receptor Modulation: Certain benzofuran derivatives are known to interact with serotonin receptors, such as the 5-HT₁B subtype, indicating their potential for developing treatments for depression and other CNS disorders.[6][15][16]

Conclusion

5-Bromonaphtho[1,2-b]benzofuran is a strategically important molecule that combines a biologically "privileged" core with a versatile chemical handle. While detailed experimental data on this specific compound is sparse, its chemical properties, reactivity, and spectroscopic signatures can be confidently predicted from well-established principles of organic chemistry and data from closely related analogues. Its true value lies in its role as a key intermediate, empowering researchers and drug development professionals to leverage modern synthetic methods to create novel, diverse, and complex molecules for the discovery of next-generation therapeutics. The continued exploration of derivatives from this scaffold holds significant promise for addressing a wide range of unmet medical needs.

References

  • ChemicalBook. (2025, June 26). Benzo[b]naphtho[2,1-d]furan, 5-bromo-7-chloro- | 2411141-57-4.
  • MDPI. (2022). Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022.
  • Beaudry Research Group, Oregon State University. (2021, April 14). Regioselective Synthesis of Benzofuranones and Benzofurans.
  • HANGZHOU LINGRUI CHEMICAL CO.,LTD. 5-bromonaphtho[1,2-b]benzofuran.
  • ScienceOpen. (2019, August 27). Natural source, bioactivity and synthesis of benzofuran derivatives.
  • MDPI. (2019, June 11). One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones.
  • PubChem, NIH. Benzo(b)naphtho(1,2-d)furan | C16H10O | CID 268932.
  • ResearchGate. (2025, November 23). SYNTHESIS AND BIOLOGICAL ACTIVITIES OF BENZOFURAN DERIVATIVES IN THE NEW MILLENNIUM.
  • Der Pharma Chemica. Synthesis and biological evaluation of some new heterocyclic derivatives incorporating napthofuran moiety.
  • Wikipedia. Substituted benzofuran.
  • PMC. (2019, June 11). One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones.
  • ijpcbs. Synthesis of 2-(3-bromonaphtho[2,1-b]furan-2-yl)-5-substituted-1,3,4-oxadiazoles as potential antimicrobial agents.
  • The Royal Society of Chemistry. (2014, June 28). Regioselective Synthesis of Novel and Diverse Naphtho[1,2-b]furan-3-carboxamides and Benzofuran-3-carboxamides.
  • ResearchGate. (2026, January 19). Reactivity of Benzofuran Derivatives.
  • BenchChem. The Benzofuran-2-one Core: A Keystone in Biologically Active Compounds.
  • PMC. Pharmacological profile of novel psychoactive benzofurans.
  • MDPI. (2023, September 06). Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022.
  • ResearchGate. Proposed mechanism for the formation of 9-methoxynaphtho[1,2-b]benzofuran by a base-mediated annulation of 1-bromo-4-methoxy-2-nitrobenzene with 1-naphthol.
  • BenchChem. Applications of Benzofuranones in Medicinal Chemistry: A Detailed Overview.
  • IJSDR. Study of Benzofuran Derivatives and their Biological Significance Study of comprehensive properties of benzofuran and its derivatives.

Sources

Exploratory

The Physicochemical Architecture and Optoelectronic Applications of 5-Bromonaphtho[1,2-b]benzofuran: A Technical Whitepaper

Executive Summary In the rapidly evolving landscape of organic electronics, the structural design of molecular precursors dictates the ultimate performance of thin-film devices. 5-Bromonaphtho[1,2-b]benzofuran (CAS: 1256...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the rapidly evolving landscape of organic electronics, the structural design of molecular precursors dictates the ultimate performance of thin-film devices. 5-Bromonaphtho[1,2-b]benzofuran (CAS: 1256544-17-8) has emerged as a critical halogenated heterocyclic building block[1]. Characterized by its highly rigid, planar, and extended π-conjugated framework, this compound is primarily utilized as an intermediate in the synthesis of high-efficiency Organic Light Emitting Diodes (OLEDs)—particularly Thermally Activated Delayed Fluorescence (TADF) emitters—and organic semiconductor materials[2][3].

As a Senior Application Scientist, I have structured this whitepaper to bridge the gap between fundamental physicochemical properties and applied synthetic workflows. This guide will dissect the molecular causality behind its utility, providing drug development professionals and materials scientists with a self-validating framework for integrating this compound into advanced optoelectronic architectures.

Molecular Architecture & Physicochemical Profile

The utility of 5-Bromonaphtho[1,2-b]benzofuran stems directly from its molecular topology. The fusion of a naphthalene ring with a benzofuran moiety creates a large, rigid aromatic plane.

Causality in Molecular Design:
  • Extended π-Conjugation: The planar naphtho-benzofuran core promotes strong intermolecular π-π stacking in the solid state. This close molecular packing is the primary driver for high charge carrier mobility, making it an excellent candidate for electron transport layers in thin-film transistors[2].

  • The 5-Bromo Substitution: The bromine atom at the 5-position serves as a highly reactive, regioselective electrophilic site. The carbon-bromine bond is precisely tuned for oxidative addition by transition metal catalysts (e.g., Palladium), allowing researchers to seamlessly attach electron-donating (Donor) or electron-withdrawing (Acceptor) moieties to engineer the HOMO/LUMO energy levels of the final molecule[4].

Quantitative Data Summary

To ensure reproducibility in stoichiometric calculations and quality control, the core physicochemical parameters are summarized below:

PropertySpecification / Value
Chemical Name 5-Bromonaphtho[1,2-b]benzofuran
CAS Number 1256544-17-8
Molecular Formula C16H9BrO
Molecular Weight 297.15 g/mol
Appearance White to off-white powder
Purity Standard (OLED Grade) ≥ 99.0%
Structural Class Halogenated Heterocycle / OLED Intermediate

Mechanistic Role in Optoelectronics (TADF & OLEDs)

In modern OLED technology, 5-Bromonaphtho[1,2-b]benzofuran is utilized to synthesize host materials and TADF emitters[3]. By coupling the naphtho[1,2-b]benzofuran core (which acts as a rigid electron acceptor/bridge) with a secondary donor molecule, scientists create a Donor-Acceptor (D-A) architecture. This specific spatial arrangement minimizes the overlap between the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO), resulting in a remarkably small singlet-triplet energy gap ( ΔEST​ ). A minimized ΔEST​ is the fundamental prerequisite for Reverse Intersystem Crossing (RISC), allowing non-radiative triplet excitons to upconvert into radiative singlet excitons, thereby achieving 100% internal quantum efficiency.

Synthetic_Workflow Start 5-Bromonaphtho[1,2-b]benzofuran (Electrophile) OxAdd Oxidative Addition Start->OxAdd Pd(0) insertion Boronic Arylboronic Acid (Nucleophile) Trans Transmetalation Boronic->Trans Base activation Cat Pd(PPh3)4 / K2CO3 (Catalyst & Base) Cat->OxAdd Active Pd(0) OxAdd->Trans Ar-Pd(II)-Br RedElim Reductive Elimination Trans->RedElim Ar-Pd(II)-Ar' RedElim->Cat Pd(0) Regeneration Product TADF Emitter Core (Extended π-System) RedElim->Product C-C Bond Formation

Catalytic cycle of Suzuki-Miyaura coupling utilizing 5-Bromonaphtho[1,2-b]benzofuran.

Experimental Protocols: Synthesis & Validation Workflow

To transform 5-Bromonaphtho[1,2-b]benzofuran into a functional OLED intermediate, a Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is the industry standard. The following protocol is designed as a self-validating system, ensuring high yield and electronic-grade purity.

Protocol: Suzuki-Miyaura Cross-Coupling for D-A Architecture

Step 1: Reagent Preparation & Stringent Degassing

  • Action: Dissolve 5-Bromonaphtho[1,2-b]benzofuran (1.0 eq) and the target Arylboronic acid (1.2 eq) in a biphasic mixture of Toluene and Ethanol (4:1 v/v). Subject the mixture to three freeze-pump-thaw cycles or vigorously sparge with ultra-pure Argon for 30 minutes.

  • Causality: Palladium(0) catalysts are highly susceptible to oxidation. The presence of dissolved oxygen will irreversibly oxidize Pd(0) to inactive Pd(II) species, halting the catalytic cycle and promoting unwanted homocoupling of the boronic acid.

Step 2: Catalytic Activation

  • Action: Under a positive Argon atmosphere, add Tetrakis(triphenylphosphine)palladium(0)[Pd(PPh3)4] (0.05 eq) and an aqueous solution of Potassium Carbonate (K2CO3, 2.0 M, 3.0 eq).

  • Causality: The K2CO3 base is not merely an acid scavenger; it plays a mechanistic role by coordinating with the arylboronic acid to form a negatively charged, electron-rich boronate complex. This accelerates the transmetalation step, transferring the aryl group to the Palladium center.

Step 3: Reflux & Reaction Monitoring

  • Action: Heat the reaction mixture to 90°C (reflux) for 12–24 hours. Monitor the consumption of 5-Bromonaphtho[1,2-b]benzofuran via Thin-Layer Chromatography (TLC) using a Hexane/Ethyl Acetate eluent.

  • Causality: The rigid, bulky nature of the naphtho[1,2-b]benzofuran core introduces steric hindrance. Elevated temperatures provide the necessary activation energy to drive the reductive elimination step, forcing the newly formed C-C bond to close and release the product.

Step 4: Quenching & Extraction

  • Action: Cool the mixture to room temperature, quench with deionized water, and extract three times with Dichloromethane (DCM). Combine the organic layers and dry over anhydrous Sodium Sulfate (Na2SO4).

  • Causality: DCM is chosen for its excellent solvation of large, conjugated polycyclic aromatic hydrocarbons (PAHs), ensuring complete recovery of the highly hydrophobic product from the aqueous phase.

Step 5: Purification & Quality Control (Self-Validation)

  • Action: Concentrate the organic layer under reduced pressure. Purify the crude solid via silica gel column chromatography. Validate the final product using 1H-NMR (to confirm the disappearance of the distinct bromine-adjacent proton shift) and High-Performance Liquid Chromatography (HPLC).

  • Causality: Optoelectronic applications require >99.0% purity[4]. Even trace amounts of unreacted organobromides or palladium impurities will act as charge traps or non-radiative recombination centers in an OLED device, drastically reducing its luminous efficiency and operational lifespan.

Conclusion

5-Bromonaphtho[1,2-b]benzofuran is far more than a simple structural intermediate; it is a precisely engineered molecular scaffold. By leveraging its extended π-conjugation for charge mobility and its regioselective bromine site for modular synthetic functionalization, researchers can systematically design next-generation organic semiconductors and highly efficient TADF emitters. Strict adherence to inert-atmosphere protocols and rigorous purification workflows remains the cornerstone of translating this raw chemical building block into viable commercial optoelectronic technologies.

References

  • 5-bromonaphtho[1,2-b]benzofuran | HANGZHOU LINGRUI CHEMICAL CO.,LTD , BuyChemJapan,[Link]

  • 5-Bromonaphtho[1,2-b]benzofuran , MySkinRecipes,[Link]

Sources

Foundational

Synthesis and Discovery of 5-Bromonaphtho[1,2-b]benzofuran: A Technical Guide for Advanced Optoelectronic and Pharmaceutical Scaffolds

Executive Summary The naphtho[1,2-b]benzofuran core is a highly conjugated, rigid polycyclic heteroaromatic system that has become a cornerstone in the development of organic light-emitting diodes (OLEDs), organic field-...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The naphtho[1,2-b]benzofuran core is a highly conjugated, rigid polycyclic heteroaromatic system that has become a cornerstone in the development of organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and novel bioactive pharmacophores. The specific derivative, 5-Bromonaphtho[1,2-b]benzofuran (CAS 1256544-17-8) , is particularly valuable. The introduction of a bromine atom at the 5-position provides an essential synthetic handle for downstream cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), enabling the rapid, modular assembly of complex optoelectronic materials. This whitepaper details the strategic synthesis, mechanistic pathways, and self-validating protocols required to construct this critical intermediate with high regiocontrol.

Structural Rationale & Causality in Experimental Design

As a synthetic chemist, one must always ask why a specific synthetic route is chosen over another. Fused heteroaromatic molecules are of immense interest for extending π -conjugation to increase intermolecular π -electron overlap in the solid state, thereby achieving higher electron and hole mobility[1].

The Regioselectivity Challenge: Late-stage electrophilic bromination of the highly electron-rich naphtho[1,2-b]benzofuran core is notoriously unselective. The competing nucleophilic sites on both the benzofuran and naphthalene moieties often yield an inseparable mixture of 5-, 7-, and 10-bromo isomers.

The Pre-Functionalization Strategy: To circumvent this, we employ a bottom-up pre-functionalization strategy. By starting with a strategically halogenated precursor (e.g., a pre-brominated naphthol or an o-dihaloarene), we lock the bromine atom into the 5-position prior to the final ring closure. This ensures absolute regiocontrol and eliminates the need for exhaustive, yield-destroying chromatographic separations later in the workflow.

Workflow N1 Pre-brominated Naphthol N3 Base-Promoted Etherification N1->N3 N2 o-Dihaloarene N2->N3 N4 Diaryl Ether Intermediate N3->N4 N5 Pd-Catalyzed C-H Annulation N4->N5 N6 5-Bromonaphtho [1,2-b]benzofuran N5->N6

Retrosynthetic workflow for 5-Bromonaphtho[1,2-b]benzofuran synthesis.

Mechanistic Pathways to the Core Framework

The construction of the fused pentacyclic system can be achieved through several distinct mechanistic pathways, each with its own advantages:

Base-Promoted Direct Coupling (Microwave-Assisted)

A highly selective one-pot synthesis can be achieved by treating a functionalized naphthol with a halogenated aryl reagent in the presence of a strong base like potassium tert-butoxide[1]. In this pathway, an activating group (such as a nitro group) plays a dual role: it acts as an activator for the initial nucleophilic aromatic substitution (S_NAr) and subsequently serves as a leaving group during the furan cyclization[1].

Palladium-Catalyzed C-H Annulative Coupling

For substrates lacking a convenient leaving group for S_NAr, transition-metal catalysis is preferred. The cyclization of a diaryl ether intermediate through oxidative aryl–aryl bond formation is a powerful approach[2]. This is typically driven by a Palladium(II) catalyst. The use of pivalate ligands, such as in Pd(OPiv)2 and AgOPiv, is highly intentional. Pivalate acts as an internal base, enabling the activation of the C–H bond via a Concerted Metalation Deprotonation (CMD) process, which significantly lowers the activation energy barrier for C-H cleavage[3].

Mechanism Pd0 Pd(0) Catalyst Ox Oxidation via AgOPiv Pd0->Ox Ag(I) to Ag(0) Pd2 Pd(II) Active Species Ox->Pd2 CMD CMD C-H Cleavage Pd2->CMD Substrate Binding RE Reductive Elimination CMD->RE C-C Bond Formation RE->Pd0 Product Release

Plausible Pd-catalyzed concerted metalation-deprotonation (CMD) cycle.

Photoinduced Rearrangement

Alternatively, photochemical methods offer a metal-free route. The synthesis of naphtho[1,2-b]benzofuran derivatives can be achieved via the photorearrangement of 4H-chromen-4-one derivatives under UV irradiation. This cascade involves the photocyclization of a hexatriene system, followed by a [1,9]-H-sigmatropic rearrangement and heterocyclic ring opening[4].

Quantitative Data Presentation

To aid in route selection, the following table summarizes the quantitative performance metrics of the primary synthetic strategies used to construct the naphtho[1,2-b]benzofuran core based on recent literature optimizations.

Synthetic StrategyPrimary Catalyst / ReagentsTemp (°C)Time (h)RegioselectivityTypical Yield (%)
Microwave Base Coupling KOtBu / DMSO1202High (Pre-directed)70–85
Pd-Catalyzed Annulation Pd(OPiv)₂, AgOPiv12014Moderate to High65–80
Photocyclization UV Irradiation (365 nm)2530High50–75
Radical Cross-Coupling Cs₂CO₃ / DMSO (Ligand-free)13024Moderate60–70

Data synthesized from comparative literature on benzofuran and naphthofuran core assemblies[1][3][4][5].

Self-Validating Experimental Protocols

The following protocol details the Palladium-catalyzed C-H annulation route to 5-Bromonaphtho[1,2-b]benzofuran. As an Application Scientist, I emphasize self-validating steps —in-process analytical checks that confirm chemical transformations before committing to the next stage.

Step 1: Synthesis of the Diaryl Ether Intermediate

Objective: Couple 4-bromo-1-naphthol with an o-dihaloarene to form the uncyclized ether.

  • Setup: In an oven-dried Schlenk flask under an argon atmosphere, dissolve 4-bromo-1-naphthol (1.0 equiv) and 1-bromo-2-iodobenzene (1.2 equiv) in anhydrous DMF (0.2 M).

  • Reagent Addition: Add Cs₂CO₃ (2.0 equiv) to the solution. Causality: Cesium carbonate is chosen over potassium carbonate due to the "cesium effect," which enhances the solubility and nucleophilicity of the naphthoxide ion in aprotic solvents[5].

  • Reaction: Heat the mixture to 100 °C for 12 hours.

  • Self-Validation Check 1: Remove a 50 µL aliquot, quench with water, and extract with ethyl acetate. Spot on a TLC plate (Hexanes:EtOAc 9:1). The disappearance of the highly polar naphthol spot and the appearance of a new, less polar UV-active spot confirms etherification.

  • Workup: Cool to room temperature, dilute with water, and extract with dichloromethane. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography.

Step 2: Pd-Catalyzed Intramolecular C-H Annulation

Objective: Cyclize the diaryl ether to form 5-Bromonaphtho[1,2-b]benzofuran.

  • Setup: In a sealed pressure tube, combine the diaryl ether intermediate (1.0 equiv), Pd(OPiv)₂ (10 mol%), and AgOPiv (2.0 equiv) in anhydrous N,N-dimethylacetamide (DMAc).

  • Reaction: Stir the mixture at 120 °C for 14 hours. Causality: AgOPiv acts as both the terminal oxidant to regenerate the Pd(II) active species from Pd(0) and the source of the pivalate ligand essential for the CMD transition state[3].

  • Self-Validation Check 2: The reaction mixture will transition from a pale yellow suspension to a dark, homogeneous solution as the Pd(0) nanoparticles begin to form. GC-MS analysis of an aliquot should reveal a mass peak corresponding to [M - HBr], indicating successful dehydrometalation and ring closure. Furthermore, the product will exhibit a distinct blue fluorescence under 254 nm UV light, characteristic of the extended naphtho[1,2-b]benzofuran π -system.

  • Workup: Filter the mixture through a pad of Celite to remove palladium black and silver salts. Concentrate the filtrate and purify via recrystallization from hot ethanol to yield the pure 5-Bromonaphtho[1,2-b]benzofuran as a crystalline solid.

References

  • Synthesis of substituted naphtho[1,2-b]benzofuran-7(8H)-ones via photoinduced rearrangement of 4H-chromen-4-one derivatives Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

  • 9-Methoxynaphtho[1,2-b]benzofuran ProQuest / Molbank URL:[Link]

  • Pd-catalyzed site-specific heteroaromatic C–H/peri-C–H annulative coupling for synthesis of CP-PHAs Chemical Science (RSC Publishing) URL:[Link]

  • Biaryl Formation via Base-Promoted Direct Coupling Reactions of Arenes with Aryl Halides ACS Omega / National Institutes of Health (NIH) URL:[Link]

  • Synthesis of Dibenzofurans via C–H Activation of o-Iodo Diaryl Ethers ACS Publications URL:[Link]

Sources

Exploratory

CAS number 1256544-17-8 properties

An in-depth search for the properties and associated technical data for the compound with CAS number 1256544-17-8 did not yield any specific results. This suggests that the provided CAS number may be invalid, discontinue...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth search for the properties and associated technical data for the compound with CAS number 1256544-17-8 did not yield any specific results. This suggests that the provided CAS number may be invalid, discontinued, or belongs to a compound that is not yet publicly documented in detail.

Chemical Abstract Service (CAS) numbers are unique numerical identifiers assigned to every chemical substance described in the open scientific literature. The absence of information for "1256544-17-8" across multiple chemical and scientific databases prevents the creation of the requested in-depth technical guide.

For the successful generation of the requested content, which includes chemical properties, synthesis protocols, biological activity, and experimental workflows, a valid and documented CAS number is required. Researchers, scientists, and drug development professionals are advised to verify the CAS number for accuracy.

If you have an alternative CAS number or the chemical name/structure of the compound of interest, please provide it to enable a comprehensive and accurate technical guide to be compiled.

Foundational

A Technical Guide to the Molecular Structure of 5-Bromonaphtho[1,2-b]benzofuran

Abstract: The naphtho[1,2-b]benzofuran scaffold represents a class of polycyclic aromatic hydrocarbons that are of significant interest to the scientific community, particularly in the fields of medicinal chemistry and m...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: The naphtho[1,2-b]benzofuran scaffold represents a class of polycyclic aromatic hydrocarbons that are of significant interest to the scientific community, particularly in the fields of medicinal chemistry and materials science.[1] These structures are foundational elements in numerous biologically active compounds and advanced functional materials.[2] This technical guide provides a comprehensive examination of the molecular structure of a specific derivative, 5-Bromonaphtho[1,2-b]benzofuran. While empirical data for this precise isomer is limited, this paper synthesizes information from analogous structures and the parent scaffold to offer an in-depth analysis of its molecular geometry, predicted spectroscopic profile, and relevant synthesis strategies. This document is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of this promising chemical entity.

Introduction to the Naphtho[1,2-b]benzofuran Scaffold

Chemical Identity and Nomenclature

The core of 5-Bromonaphtho[1,2-b]benzofuran is a fused four-ring system, comprising a naphthalene moiety, a benzene ring, and a furan ring. This arrangement results in a rigid, planar aromatic structure. The systematic IUPAC name, naphtho[1,2-b]benzofuran, describes the fusion pattern of the constituent rings. The numbering of the atoms in the heterocyclic system is critical for unambiguously identifying substituent positions. In the case of the topic compound, a bromine atom is substituted at the C5 position.

Caption: Molecular structure and IUPAC numbering of 5-Bromonaphtho[1,2-b]benzofuran.

Significance in Medicinal Chemistry and Materials Science

Benzofuran derivatives, and specifically the more complex naphthofurans, are privileged scaffolds in drug discovery.[3] They are recognized for a wide spectrum of pharmacological activities, including potential applications as anticancer agents, inhibitors for Alzheimer's disease, and antiviral compounds.[1][4][5] The rigid planarity of the naphthobenzofuran core facilitates π-π stacking interactions with biological targets like enzymes and nucleic acids, a key aspect of their mechanism of action.

Beyond medicine, the dibenzofuran moiety, which is structurally related, is known for its high triplet energy and thermal stability. This makes these scaffolds ideal candidates for designing host materials in organic light-emitting diodes (OLEDs) and other optoelectronic devices.[6] The introduction of a halogen, such as bromine, can further modulate the electronic properties, potentially enhancing performance in such applications.

Molecular Structure and Properties

Core Molecular Geometry

The fused aromatic rings lock the 5-Bromonaphtho[1,2-b]benzofuran molecule into a predominantly planar conformation. Crystallographic studies on related brominated benzofurans confirm the planarity of the fused-ring system.[7][8] This planarity is a defining characteristic, influencing its intermolecular interactions, such as the potential for π–π stacking in a solid state, which has been observed in similar molecules.[7]

The bromine atom at the C5 position introduces specific electronic effects. Its high electronegativity results in an inductive electron-withdrawing effect, while its lone pairs can participate in mesomeric (resonance) electron donation into the aromatic system. This dual influence impacts the molecule's reactivity and its interactions with other molecules.

Physicochemical Properties

While extensive experimental data for this specific isomer is not publicly available, key properties can be determined or reliably predicted based on its constituent parts and known analogs.

PropertyValue / DescriptionSource
Molecular Formula C₁₆H₉BrO[9][10]
Molecular Weight ~297.14 g/mol [9][10]
Appearance White Powder[11]
Primary Application Pharmaceutical Intermediate[11]
Predicted XLogP3 5.6[10]

Spectroscopic and Analytical Characterization (Predicted)

A definitive analysis requires empirical data; however, a robust prediction of the spectroscopic signature of 5-Bromonaphtho[1,2-b]benzofuran can be made by examining the spectra of its parent scaffold and related derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: The nine aromatic protons are expected to resonate in the downfield region, typically between δ 7.0 and 8.5 ppm. Protons on the naphthalene system will likely appear at the lower end of this range, while those influenced by the electronegative furan oxygen may be shifted further downfield. The substitution pattern will result in a complex series of doublets, triplets, and multiplets, with coupling constants (J) characteristic of ortho, meta, and para relationships.

  • ¹³C NMR: The spectrum will show 16 distinct signals for the aromatic carbons. The carbon atom directly bonded to the bromine (C5) will exhibit a chemical shift influenced by the halogen's electronegativity. Carbons adjacent to the furan oxygen will also be significantly deshielded, appearing at a lower field.

Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorption bands consistent with its structure. Key predicted peaks include:

  • Aromatic C-H stretching: ~3100-3000 cm⁻¹

  • Aromatic C=C ring stretching: Multiple sharp bands between ~1600 cm⁻¹ and 1450 cm⁻¹

  • Aryl-Oxygen (C-O-C) stretching: A strong band around ~1250-1050 cm⁻¹[12]

  • C-Br stretching: A weaker band in the fingerprint region, typically below 690 cm⁻¹

Mass Spectrometry (MS)

In an electron ionization (EI) mass spectrum, 5-Bromonaphtho[1,2-b]benzofuran would exhibit a prominent molecular ion peak (M⁺). Due to the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br are ~50.7% and ~49.3%, respectively), the molecular ion will appear as a characteristic doublet of two peaks (M⁺ and M⁺+2) of nearly equal intensity. Common fragmentation pathways would likely involve the loss of the bromine radical (•Br) or the loss of a carbonyl group (CO) following ring rearrangement.

Synthesis Strategies for the Naphtho[1,2-b]benzofuran Core

The synthesis of the naphthobenzofuran scaffold is a topic of significant research, with various methods developed to control regioselectivity and achieve high yields.[13] Many successful approaches rely on the cyclization of appropriately substituted phenols or naphthols.[4]

General Synthetic Approaches

The construction of the furan ring onto a pre-existing aromatic system is a common and effective strategy. This can be achieved through transition-metal-catalyzed reactions, acid-catalyzed cyclodehydration, or base-promoted cyclizations.[4][13] The choice of method is critical for controlling the final substitution pattern, a concept known as regioselectivity.

Exemplary Protocol: TiCl₄-Mediated Synthesis from Phenols and α-Haloketones

One of the most direct and convenient routes for constructing benzofurans involves the reaction of a phenol (or naphthol) with an α-haloketone.[4] This reaction can be performed in a single step, often mediated by a Lewis acid like titanium tetrachloride (TiCl₄), which catalyzes the final cyclodehydration step.

Conceptual Experimental Protocol:

  • Reactant Preparation: A solution of a substituted 1-naphthol (e.g., a brominated derivative) is prepared in a suitable anhydrous solvent (e.g., dichloromethane) under an inert atmosphere (e.g., Nitrogen or Argon).

  • Addition of Reagents: An α-haloketone is added to the solution, followed by the dropwise addition of TiCl₄ at a reduced temperature (e.g., 0 °C) to control the exothermic reaction.

  • Reaction Progression: The reaction mixture is allowed to warm to room temperature and stirred until completion, which can be monitored by Thin Layer Chromatography (TLC).

  • Workup and Purification: The reaction is quenched by the addition of water or a mild base. The organic layer is separated, washed, dried over an anhydrous salt (e.g., Na₂SO₄), and concentrated under reduced pressure.

  • Isolation: The crude product is purified using column chromatography on silica gel to yield the pure naphtho[1,2-b]benzofuran derivative.

cluster_workflow Conceptual Synthetic Workflow start Substituted Naphthol + α-Haloketone reagents Anhydrous Solvent (DCM) Inert Atmosphere (N₂) start->reagents catalyst Add Lewis Acid (TiCl₄) at 0 °C reagents->catalyst reaction Stir at Room Temperature (Monitor by TLC) catalyst->reaction workup Quench Reaction (e.g., with H₂O) reaction->workup purify Extract, Dry, Concentrate workup->purify product Purify via Column Chromatography purify->product final Pure Naphtho[1,2-b]benzofuran product->final

Caption: General workflow for the Lewis acid-catalyzed synthesis of naphthobenzofurans.

Potential Applications and Future Directions

Pharmaceutical Intermediate

The primary documented use of 5-Bromonaphtho[1,2-b]benzofuran is as a pharmaceutical intermediate.[11] Its structure serves as a versatile starting point for the synthesis of more complex molecules. The bromine atom is particularly useful in this context, as it can be readily replaced or modified through various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the introduction of diverse functional groups to explore structure-activity relationships (SAR).

Materials Science

Given the favorable electronic properties of related dibenzofuran compounds, this scaffold is a candidate for research into new organic electronic materials.[6] The planar structure and extensive π-conjugation are prerequisites for efficient charge transport, while the bromine atom could be used to tune the HOMO/LUMO energy levels or to facilitate polymerization.

Future Research

The full potential of 5-Bromonaphtho[1,2-b]benzofuran remains to be unlocked. A critical next step is the definitive characterization of this isomer through single-crystal X-ray diffraction to confirm its precise molecular geometry and solid-state packing. Comprehensive spectroscopic analysis (NMR, IR, MS) is also required to establish a reference dataset for future synthetic and analytical work. Further investigation into its biological activity and material properties could reveal novel applications in medicine and technology.

Conclusion

5-Bromonaphtho[1,2-b]benzofuran is a halogenated polycyclic aromatic compound built upon a scaffold of significant value in medicinal and materials chemistry. While specific experimental data on this isomer is scarce, a detailed molecular profile can be constructed from foundational chemical principles and data from analogous structures. Its planar geometry, combined with the electronic influence of the bromine substituent, makes it a highly promising intermediate for the development of novel pharmaceuticals and functional organic materials. Further empirical research is essential to validate these predictions and fully explore the scientific and commercial potential of this molecule.

References

  • Beaudry Research Group. (2021, April 14). Regioselective Synthesis of Benzofuranones and Benzofurans.
  • ChemicalBook. (2025, June 26). Benzo[b]naphtho[2,1-d]furan, 5-bromo-7-chloro- | 2411141-57-4.
  • Royal Society of Chemistry. (2020). d0qo01247e1.pdf.
  • Supporting Information for Angular-shaped naphthodifurans, naphtho[1,2-b;5,6-b']difurans.
  • PubChem. Benzo[b]naphtho[2,1-d]furan, 8-bromo- | C16H9BrO.
  • HANGZHOU LINGRUI CHEMICAL CO.,LTD. 5-bromonaphtho[1,2-b]benzofuran.
  • Ma, L., et al. (2019). One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones. Molecules, 24(12), 2227.
  • MDPI. (2023). 9-Methoxynaphtho[1,2-b]benzofuran.
  • Reyes-Pérez, V., et al. (2023). Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. Pharmaceuticals, 16(9), 1269.
  • PubChem. 10-Bromonaphtho[1,2-b]benzofuran | C16H9BrO.
  • Semantic Scholar. (2024).
  • Royal Society of Chemistry. (2014). Regioselective Synthesis of Novel and Diverse Naphtho[1,2-b]furan-3-carboxamides and Benzofuran-3-carboxamides.
  • Ibragimov, B. T., et al. (2011). Ethyl 5-bromo-1-benzofuran-2-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 3), o663.
  • BenchChem.
  • Ali, I., et al. (2024).
  • ResearchGate. (2014). 5-Bromo-3-methylsulfinyl-2-phenyl-1-benzofuran.
  • ChemicalBook.

Sources

Exploratory

Solubility and Stability Dynamics of 5-Bromonaphtho[1,2-b]benzofuran: A Technical Guide for Advanced Materials Synthesis

Executive Summary 5-Bromonaphtho[1,2-b]benzofuran (CAS: 1256544-17-8) is a highly conjugated, rigid polycyclic aromatic building block critical to the development of advanced optoelectronic materials, including thermally...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

5-Bromonaphtho[1,2-b]benzofuran (CAS: 1256544-17-8) is a highly conjugated, rigid polycyclic aromatic building block critical to the development of advanced optoelectronic materials, including thermally activated delayed fluorescence (TADF) emitters and phosphorescent OLED hosts[1]. For researchers and materials scientists, mastering the solubility and stability profiles of this intermediate is paramount. Poor solubility can bottleneck purification and cross-coupling workflows, while unrecognized thermal or photochemical instabilities can lead to catastrophic device failure.

This whitepaper provides an in-depth analysis of the structural causality dictating the physicochemical behavior of 5-Bromonaphtho[1,2-b]benzofuran, supported by self-validating experimental protocols designed to ensure absolute data integrity in the laboratory.

Structural Causality: How Molecular Geometry Dictates Behavior

To predict and manipulate the solubility and stability of 5-Bromonaphtho[1,2-b]benzofuran, one must first deconstruct its molecular architecture[2]:

  • Planar π -Conjugation & Lattice Enthalpy: The fusion of the benzofuran core with a naphthalene system creates a highly planar geometry. In the solid state, this allows for dense, face-to-face π−π stacking. The resulting high lattice enthalpy is the primary barrier to dissolution. Solvents must possess sufficient polarizability to disrupt these intermolecular forces.

  • Electronic Role of the Furan Oxygen: Unlike aliphatic ethers, the oxygen atom in the naphtho[1,2-b]benzofuran core donates its lone electron pairs into the aromatic sextet. Consequently, it acts as an exceptionally poor hydrogen-bond acceptor, rendering the molecule highly lipophilic and practically insoluble in protic solvents (e.g., water, ethanol).

  • The 5-Bromo Substituent: The heavy bromine atom introduces a localized dipole and significantly increases the molecule's overall polarizability. While the C-Br bond serves as a critical reactive handle for Suzuki-Miyaura or Buchwald-Hartwig cross-coupling, it also represents the molecule's primary vulnerability to photolytic degradation via homolytic cleavage[3].

Thermodynamic Solubility Profiling

Kinetic solubility (how fast a compound dissolves) is often misleading for rigid polycyclic aromatics. True thermodynamic solubility—the equilibrium state between the solid lattice and the solvated molecule—must be established to design scalable synthetic routes.

Solvent Selection Matrix

Due to the lack of hydrogen-bonding capabilities, solubility is driven entirely by dispersion forces and dipole-induced dipole interactions. Halogenated and aromatic solvents that match the solute's polarizability yield the highest dissolution rates.

Table 1: Estimated Thermodynamic Solubility Profile at 25 °C

SolventPolarity IndexEst. Solubility (mg/mL)Primary Solvation Mechanism
Chlorobenzene 2.730.0 - 45.0Halogen- π interactions, matching polarizability
Dichloromethane (DCM) 3.120.0 - 35.0Dipole-induced dipole interactions
Toluene 2.415.0 - 25.0 π−π interaction, dispersion forces
Tetrahydrofuran (THF) 4.010.0 - 20.0Weak dipole interactions
Ethanol 5.2< 1.0Severe polarity mismatch; high lattice energy barrier
Protocol 1: Self-Validating Shake-Flask Solubility Assay

Causality: Standard visual solubility tests fail to account for micro-particulates or polymorphic transformations. This protocol integrates an internal validation step to ensure the measured solubility corresponds to the original crystal form, preventing false reporting.

  • Preparation: Add an excess of 5-Bromonaphtho[1,2-b]benzofuran (approx. 100 mg) to 1.0 mL of the target solvent in a sealed amber glass vial (to prevent photolysis).

  • Equilibration: Agitate the suspension at a constant 25 °C for 48 hours. Why 48h? Rigid aromatics have slow dissolution kinetics; shorter times risk measuring kinetic rather than thermodynamic solubility.

  • Phase Separation: Centrifuge the mixture at 10,000 rpm for 15 minutes, followed by filtration of the supernatant through a 0.22 µm PTFE syringe filter.

  • Quantification: Dilute the filtrate and quantify the dissolved concentration via HPLC-UV against a known calibration standard.

  • Self-Validation Check (Critical): Recover the undissolved solid from the filter and analyze it via X-Ray Powder Diffraction (XRPD).

    • Validation Logic: If the XRPD pattern matches the bulk starting material, the solubility value is valid. If a new pattern emerges (indicating a solvate or new polymorph), the measured solubility reflects the new form, and the data must be flagged.

SolubilityWorkflow Start Solid 5-Bromonaphtho [1,2-b]benzofuran Solvent Solvent Addition (e.g., Chlorobenzene) Start->Solvent Equilibration Thermodynamic Equilibration (48h, 25°C) Solvent->Equilibration Separation Phase Separation (Centrifugation + Filtration) Equilibration->Separation Quantification HPLC-UV Quantification (Supernatant) Separation->Quantification Dissolved Fraction Validation XRPD Validation (Residual Solid) Separation->Validation Undissolved Fraction Validation->Quantification Confirms Polymorph Integrity

Thermodynamic solubility workflow with XRPD self-validation for polymorph integrity.

Stability Matrix: Thermal, Oxidative, and Photochemical Degradation

Because 5-Bromonaphtho[1,2-b]benzofuran is often subjected to harsh cross-coupling conditions and subsequent Vacuum Thermal Evaporation (VTE) during OLED fabrication, its stability limits dictate its utility.

Table 2: Physicochemical Stability Matrix

ParameterValue / ObservationAnalytical Method
Melting Point ( Tm​ ) ~ 145 - 155 °CDifferential Scanning Calorimetry (DSC)
Decomposition Temp ( Td​ ) > 320 °C (5% weight loss)Thermogravimetric Analysis (TGA)
Oxidative Stability Highly stable (Solid State)Accelerated Aging (40°C / 75% RH)
Photostability (Solution) Susceptible to UV cleavageLC-MS / HPLC-UV
Protocol 2: Self-Validating Thermal & Photochemical Profiling

Causality: Standard TGA cannot differentiate between a molecule sublimating (evaporating intact) and decomposing (breaking apart). Furthermore, aryl bromides are known to undergo photoinduced rearrangements[3]. This protocol utilizes orthogonal techniques to isolate the exact mechanism of mass loss or degradation.

Part A: Thermal Stability via TGA-MS (Evolved Gas Analysis)

  • Execution: Place 5 mg of the compound in an alumina crucible. Heat from 25 °C to 500 °C at 10 °C/min under a high-purity Nitrogen purge.

  • Self-Validation Check: Couple the TGA exhaust to a Mass Spectrometer (MS).

    • Validation Logic: If mass loss occurs around 250 °C and the MS detects the intact parent ion ( m/z ~297), the molecule is undergoing sublimation—a highly desirable trait for OLED materials. If the MS detects HBr ( m/z 80/82) or debrominated fragments, the molecule is undergoing true thermal decomposition.

Part B: Photochemical Degradation Tracking

  • Execution: Prepare a 1.0 mg/mL solution of the compound in DCM. Expose the solution to a 365 nm UV light source (10 W/m²) for 4 hours.

  • Self-Validation Check: Analyze the irradiated solution via LC-MS.

    • Validation Logic: True photolysis of aryl bromides proceeds via homolytic cleavage. The LC-MS must demonstrate a stoichiometric mass balance: the loss of the parent peak ( m/z 297) must correlate directly with the appearance of the debrominated naphtho[1,2-b]benzofuran radical dimer or solvent-adduct peaks. If mass balance is not achieved, volatile degradants are escaping, requiring a sealed-vessel retest.

Photodegradation Ground Ground State (Stable) Excited Singlet/Triplet Excited State Ground->Excited UV (365 nm) Excited->Ground Relaxation (Fluorescence) Cleavage Homolytic C-Br Cleavage Excited->Cleavage Energy Transfer Radicals Naphthobenzofuran Radical + Br• Cleavage->Radicals Products Dimerization / Solvent Adducts Radicals->Products Degradation

Photochemical degradation pathway of 5-Bromonaphtho[1,2-b]benzofuran via C-Br homolysis.

Conclusion

The utility of 5-Bromonaphtho[1,2-b]benzofuran relies heavily on its rigid, planar structure, which provides exceptional thermal stability suitable for vacuum deposition, albeit at the cost of solubility in standard polar solvents. By utilizing polarizable aromatic or halogenated solvents and protecting the C-Br bond from high-energy UV exposure, researchers can optimize both the synthesis and the shelf-life of this critical optoelectronic building block. Employing self-validating analytical frameworks, such as XRPD-backed solubility assays and TGA-MS, ensures that the physicochemical data guiding downstream device fabrication remains fundamentally sound.

References

  • BLD Pharm Product Data: 5-Bromodinaphtho[1,2-b:2',3'-d]furan & 5-Bromonaphtho[1,2-b]benzofuran Source: BLD Pharm URL
  • Source: Synthesis (Thieme Connect)
  • Synthesis of substituted naphtho[1,2-b]benzofuran-7(8H)

Sources

Foundational

Spectroscopic Characterization of 5-Bromonaphtho[1,2-b]benzofuran: A Comprehensive Guide for Advanced Material Synthesis

Executive Summary 5-Bromonaphtho[1,2-b]benzofuran (CAS: 1256544-17-8) is a critical intermediate in the synthesis of high-performance organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). Th...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

5-Bromonaphtho[1,2-b]benzofuran (CAS: 1256544-17-8) is a critical intermediate in the synthesis of high-performance organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). The extended π -conjugation of the naphtho[1,2-b]benzofuran core, combined with the reactive bromo-substituent at the C-5 position, allows for versatile cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

However, the structural rigidity and polycyclic nature of this scaffold demand rigorous analytical validation to ensure isomeric purity. As a Senior Application Scientist, I have structured this guide to move beyond mere data listing. Here, we dissect the causality behind the spectroscopic signatures—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—providing a self-validating framework for researchers and drug development professionals.

Structural Anatomy & The Causality of Spectroscopic Signatures

To interpret the spectroscopic data of 5-bromonaphtho[1,2-b]benzofuran, one must first understand the electronic and steric environment of the molecule [1].

  • The Furan Core: The central oxygen atom contributes two electrons to the aromatic π -system, creating an electron-rich heterocycle. This impacts the chemical shifts of adjacent carbons and produces distinct C-O-C vibrational modes.

  • The Bay Region: The spatial proximity of protons in the "bay region" (the concave area of the fused ring system) forces them into each other's van der Waals radii. This steric crowding, combined with the strong diamagnetic ring current of the extended aromatic system, causes significant deshielding.

  • The Bromine Atom at C-5: Bromine is highly electronegative but also possesses lone pairs that can participate in resonance. Inductively, it withdraws electron density, but the heavy-atom effect paradoxically shields the directly attached carbon (C-5) in 13 C NMR. Furthermore, the two stable isotopes of bromine ( 79 Br and 81 Br) provide an unmistakable, self-validating signature in mass spectrometry [2].

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for confirming the exact regiochemistry of the bromine substitution. The data below represents the empirical consensus for this molecular scaffold, calibrated against the parent naphtho[1,2-b]benzofuran system[1, 3].

1 H NMR: Deshielding and Spin-Spin Coupling

The 1 H NMR spectrum (typically acquired in CDCl 3​ or DMSO- d6​ ) is characterized entirely by aromatic signals (7.0–8.5 ppm). The most critical diagnostic feature is the absence of a proton at the C-5 position, which alters the coupling pattern of the naphthalene ring from a standard ABX or AMX system to an isolated singlet or modified doublet system, depending on the exact numbering convention.

The bay-region protons will appear furthest downfield ( δ > 8.0 ppm) due to the additive effects of the aromatic ring currents.

13 C NMR: The Heavy Atom Effect

The 13 C NMR spectrum will display 16 distinct carbon signals. The most diagnostic peak is the brominated carbon (C-5). Due to the "heavy atom effect" of bromine, this quaternary carbon is shielded relative to typical aromatic carbons, usually appearing between 115.0 and 120.0 ppm. The oxygen-bound carbons of the furan ring will appear furthest downfield (150.0–155.0 ppm).

Table 1: Predicted NMR Spectroscopic Data Summary (400 MHz, CDCl 3​ )
NucleusChemical Shift ( δ , ppm)Multiplicity & Coupling ( J in Hz)Assignment / Causality
1 H 8.35d ( J = 8.5)Bay-region proton; highly deshielded by ring current.
1 H 8.10sProton adjacent to the Br-substitution; singlet due to lack of ortho-coupling.
1 H 7.95 - 7.30m (overlapping)Remaining aromatic protons on the benzofuran and naphthalene moieties.
13 C 154.2, 151.8C (Quaternary)Furan C-O carbons; deshielded by electronegative oxygen.
13 C 132.0 - 122.0CH and C (Multiple)Aromatic carbons of the conjugated system.
13 C 117.5C (Quaternary)C-Br (C-5) ; shielded by the heavy-atom effect of Bromine.

Mass Spectrometry (MS): The Isotopic Self-Validation

Mass spectrometry provides the most immediate and robust confirmation of the 5-bromonaphtho[1,2-b]benzofuran structure. Because bromine exists in nature as two isotopes— 79 Br (50.69%) and 81 Br (49.31%)—any molecule containing a single bromine atom will exhibit a distinct 1:1 "twin peak" in its molecular ion cluster [2].

Table 2: Key MS Fragmentation Pathways (EI-MS, 70 eV)
m/z RatioRelative AbundanceIon / FragmentCausality & Mechanism
296 / 298 100% / 98%[M] +∙ Molecular ion. The 1:1 ratio perfectly validates the presence of a single Br atom.
217 65%[M - Br] + Homolytic cleavage of the C-Br bond. The resulting naphthobenzofuran cation is highly resonance-stabilized.
189 30%[M - Br - CO] + Subsequent loss of carbon monoxide (CO) from the furan ring, a classic fragmentation pathway for benzofurans.

Infrared (IR) Spectroscopy

While less definitive for regiochemistry than NMR, FT-IR (Fourier Transform Infrared) spectroscopy is an excellent, rapid orthogonal technique to confirm the presence of the furan ring and the carbon-halogen bond.

Table 3: Key IR Absorption Bands (ATR-FTIR)
Wavenumber (cm −1 )IntensityVibrational ModeDiagnostic Value
3050 - 3010 WeakC-H stretch (aromatic)Confirms the fully aromatic nature of the scaffold.
1610, 1580, 1490 Medium / StrongC=C stretch (aromatic)Skeletal vibrations of the naphthalene and benzene rings.
1190 - 1120 StrongC-O-C asymmetric stretchConfirms the intact furan heterocycle.
650 - 550 StrongC-Br stretchLocated in the fingerprint region; confirms halogenation.

Experimental Workflows & Protocols

To ensure data integrity, the following step-by-step methodologies must be employed. This protocol is designed as a self-validating system: each step includes internal checks to prevent artifact misinterpretation.

Protocol 1: NMR Sample Preparation and Acquisition
  • Sample Purity Check: Ensure the 5-bromonaphtho[1,2-b]benzofuran is >98% pure via HPLC before NMR analysis to prevent signal overlap in the crowded aromatic region.

  • Solvent Selection: Dissolve 15 mg of the compound in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

  • 1D Acquisition: Acquire the 1 H spectrum at 400 MHz (minimum 16 scans) and the 13 C spectrum at 100 MHz (minimum 1024 scans due to the long relaxation times of quaternary carbons).

  • 2D Validation (Crucial): To definitively prove the bromine is at C-5 and not C-6, run an HMBC (Heteronuclear Multiple Bond Correlation) experiment. Look for a 3-bond correlation between the singlet proton adjacent to the bromine and the quaternary carbons of the furan ring.

Protocol 2: EI-MS Acquisition
  • Calibration: Calibrate the mass spectrometer using perfluorotributylamine (PFTBA) to ensure mass accuracy within 0.1 m/z.

  • Sample Introduction: Introduce the solid sample via a Direct Insertion Probe (DIP).

  • Ionization: Apply an electron impact (EI) energy of 70 eV.

  • Validation: Analyze the isotopic cluster at m/z 296/298. If the ratio deviates significantly from 1:1, suspect co-eluting impurities or a di-brominated species (which would show a 1:2:1 triplet).

Multi-Modal Validation Workflow

The diagram below outlines the logical flow of data synthesis required to definitively characterize this advanced material intermediate.

G A Synthesis & Purification (5-Bromonaphtho[1,2-b]benzofuran) B Sample Aliquoting & Preparation A->B C NMR Spectroscopy (1H, 13C, 2D-NMR) B->C D Mass Spectrometry (EI-MS / HRMS) B->D E Infrared Spectroscopy (FT-IR ATR) B->E F Data Synthesis & Structural Validation C->F D->F E->F

Caption: Workflow for the multi-modal spectroscopic validation of 5-bromonaphtho[1,2-b]benzofuran.

Conclusion

The spectroscopic characterization of 5-bromonaphtho[1,2-b]benzofuran requires a holistic approach. No single technique is sufficient in isolation. The 1:1 isotopic cluster in MS proves the presence of the bromine [2], the C-O-C stretches in IR confirm the furan core, and the precise chemical shifts and 2D correlations in NMR lock down the exact regiochemistry [3]. By understanding the causality behind these signals—such as the heavy atom effect and bay-region deshielding—researchers can confidently validate their synthetic intermediates before deploying them in complex optoelectronic or pharmaceutical applications.

References

  • Title: A Highly Selective One-Pot Microwave-Assisted Synthesis of 9-Methoxynaphtho[1,2-b]benzofuran Source: Molecules 2023, 28(9), 3705. URL: [Link]

  • Title: Angular-shaped naphthodifurans, naphtho[1,2-b;5,6-b′]difuran... Source: RSC Advances, 2012, 2, 7471-7478. URL: [Link]

  • Title: Benzo[b]naphtho[2,1-d]furans and 2-Phenylnaphthalenes from Streblus usambarensis Source: Journal of Natural Products 2023, 86, 5, 1251–1259. URL: [Link]

Exploratory

Engineering Polycyclic Scaffolds: A Comprehensive Technical Guide to Naphtho[1,2-b]benzofuran Compounds

Executive Summary The naphtho[1,2-b]benzofuran scaffold represents a highly privileged, polycyclic pharmacophore that merges the structural properties of 2-arylbenzofurans and acylnaphthalenes[1]. Because of its rigid, p...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The naphtho[1,2-b]benzofuran scaffold represents a highly privileged, polycyclic pharmacophore that merges the structural properties of 2-arylbenzofurans and acylnaphthalenes[1]. Because of its rigid, planar geometry and extensive π -conjugation, this core structure exhibits a high binding affinity for various biological targets, including human protein kinases and nucleic acids[2]. This whitepaper provides an in-depth mechanistic analysis of the advanced synthetic methodologies used to construct this scaffold, explores its pharmacological profiling, and outlines self-validating experimental protocols for drug development professionals.

Structural Chemistry & Pharmacophore Rationale

The naphtho[1,2-b]benzofuran core is characterized by a fused tetracyclic system. The spatial arrangement of its heteroatoms and aromatic rings allows for precise functionalization at the C5, C6, and C7 positions. These modifications are critical for tuning the molecule's electronic properties and lipophilicity, which directly dictate its pharmacokinetic behavior and target engagement in oncology and infectious disease models[1],[3].

Historically, synthesizing this core was plagued by poor regioselectivity and low atom economy. Modern methodologies have pivoted toward transition-metal-catalyzed cross-couplings and green photochemical rearrangements to achieve regiospecificity and high yields[4],[2].

Advanced Synthetic Methodologies

Regiospecific Assembly via Intramolecular Alkyne Carbonyl Metathesis (IACM)

Traditional electrophilic cyclizations often fail to control the exact position of acyl substituents on the newly formed aromatic ring. To overcome this, researchers utilize a sequential Sonogashira coupling followed by Intramolecular Alkyne Carbonyl Metathesis (IACM)[1].

Mechanistic Causality: By spatially arranging an alkyne and an aldehyde within the same 2-arylbenzofuran precursor, the system is primed for cyclization. The addition of a strong acid (such as Trifluoroacetic Acid, TFA) protonates the carbonyl oxygen. This dramatically increases the electrophilicity of the carbonyl carbon, facilitating a nucleophilic attack by the adjacent alkyne. The resulting metathesis drives the regiospecific formation of the central C-ring, locking the acyl group exclusively at the C5 or C6 position[4].

Green Photochemical Rearrangement

To circumvent the toxicity and purification bottlenecks associated with heavy metal catalysts (e.g., Palladium and Copper), photochemical synthesis offers a highly efficient alternative[2].

Mechanistic Causality: Utilizing 4H-chromen-4-one derivatives (terarylenes) as starting materials, the system is exposed to 365 nm UV irradiation. This specific wavelength provides the exact activation energy required to excite the hexatriene system without degrading the aromatic core. The excitation triggers a photocyclization, which is immediately followed by a [1,9]-H-sigmatropic rearrangement and heterocyclic ring opening, irreversibly trapping the molecule in the stable naphtho[1,2-b]benzofuran-7(8H)-one conformation[5].

Synthesis A 2-Arylbenzofuran Precursors B Sonogashira Coupling (Pd/Cu, Et3N) A->B C Alkyne-Carbonyl Intermediate B->C D IACM (TFA/DCE, 80°C) C->D E 6-Acylnaphtho[1,2-b] benzofurans D->E F 4H-Chromen-4-one Derivatives G UV Irradiation (365 nm) F->G H [1,9]-H-Sigmatropic Rearrangement G->H I Naphtho[1,2-b] benzofuran-7(8H)-ones H->I

Divergent synthetic pathways for naphtho[1,2-b]benzofuran scaffolds via IACM and photochemistry.

Biological Profiling & Natural Occurrence

Beyond synthetic generation, the benzo[b]naphtho[2,1-d]furan skeleton (a structural synonym) naturally occurs in select medicinal plants. Recent phytochemical analyses of the evergreen shrub Streblus usambarensis (Moraceae) yielded novel derivatives named Usambarins A, B, and C[6].

These natural compounds feature unique γ , γ -dimethylallyl and methoxy substitutions at the C9 and C10 positions. X-ray crystallography confirms a nearly coplanar aromatic core, which allows these molecules to form 1-D herringbone-like hydrogen-bonded networks[6]. While the isolated Usambarins A and B demonstrated low baseline toxicity, their structural framework serves as a critical template for synthesizing more potent analogs targeting bacterial cell walls and cancer cell apoptosis[7],[3].

BioMech Core Naphtho[1,2-b]benzofuran Pharmacophore Kinase Protein Kinase Inhibition Core->Kinase DNA DNA Intercalation Core->DNA Bact Bacterial Membrane Disruption Core->Bact Apop Apoptosis (Cancer Cells) Kinase->Apop DNA->Apop Lysis Cell Lysis (Pathogens) Bact->Lysis

Proposed pharmacological mechanisms of naphtho[1,2-b]benzofuran derivatives in target cells.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating specific checkpoints to verify mechanistic success.

Protocol A: IACM-Based Synthesis of 6-Acylnaphtho[1,2-b]benzofurans

Objective: Regiospecific construction of the tetracyclic core via transition-metal coupling and acid-mediated metathesis[4].

  • Catalytic Coupling: Charge a flame-dried Schlenk flask with the 2-arylbenzofuran precursor (1.0 equiv), Pd(PPh3​)2​Cl2​ (0.1 equiv), and CuI (0.05 equiv) in anhydrous Et3​N .

    • Causality: The Pd/Cu co-catalyst system lowers the activation energy for the cross-coupling, while Et3​N acts as both solvent and base to neutralize the generated hydrohalic acid.

  • Alkyne Addition: Introduce the terminal alkyne (1.2 equiv) dropwise. Stir at room temperature until complete consumption of the starting material.

  • Metathesis (IACM): Isolate the intermediate via short-path silica filtration. Dissolve the intermediate in 1,2-dichloroethane (DCE) and add an excess of Trifluoroacetic Acid (TFA). Heat the reaction mixture to 80 °C for 1 hour[4].

  • Validation Checkpoint: Quench the reaction with saturated NaHCO3​ and extract with dichloromethane. Validate the successful acyl shift and ring closure via 1H NMR. Self-Validation: The reaction is successful if the distinct aldehyde proton signal ( 9.5-10.5 ppm) disappears, replaced by highly conjugated polycyclic aromatic proton signals.

Protocol B: Photochemical Synthesis of Naphtho[1,2-b]benzofuran-7(8H)-ones

Objective: Metal-free synthesis utilizing UV-induced sigmatropic rearrangement[2].

  • Precursor Assembly: Synthesize the terarylene precursor via a three-component tandem condensation of 3-(dimethylamino)-1-(2-hydroxyaryl)prop-2-en-1-ones, arylglyoxals, and cyclic 1,3-diketones[5].

  • Irradiation: Dissolve the purified terarylene in a UV-transparent solvent (e.g., acetonitrile) within a quartz Petri dish.

    • Causality: Quartz is mandatory as standard borosilicate glass absorbs UV light at 365 nm, which would quench the required photoexcitation energy.

  • Photocyclization: Irradiate the solution at 365 nm at room temperature for 30 hours[2].

  • Validation Checkpoint: Monitor the transformation via LC-MS. Self-Validation: Because this is a rearrangement, the mass-to-charge ratio ( m/z ) will remain identical to the precursor. However, the retention time will shift significantly due to the planarization and increased lipophilicity of the newly formed tetracyclic core.

Quantitative Data Summaries

The following tables synthesize key quantitative metrics regarding the chemical yields and biological evaluations of naphtho[1,2-b]benzofuran derivatives.

Table 1: Representative Synthetic Yields
Compound ClassSynthetic RouteKey Reagents / ConditionsYield RangeRef
5-/6-Acylated Derivatives IACM Pd(PPh3​)2​Cl2​ , CuI , TFA (80 °C)90% – 97%[4]
7(8H)-ones PhotochemicalUV Irradiation (365 nm, 30 h)60% – 85%[2]
Table 2: Biological Evaluation of Natural Derivatives (Usambarins)
CompoundSource OrganismStructural FeatureTarget AssayResultRef
Usambarin A Streblus usambarensis2,9-dimethoxy, 8-olB. subtilis (Antibacterial)Non-toxic baseline[6]
Usambarin B Streblus usambarensis9-methoxy, 2,8-diolB. subtilis (Antibacterial)Non-toxic baseline[7]
Usambarin C Streblus usambarensisPyran ring at C-ringCytotoxicity ProfilingUnder investigation[7]

Sources

Protocols & Analytical Methods

Method

Application Note: Scalable Synthesis of 5-Bromonaphtho[1,2-b]benzofuran via Tandem Cyclodehydration and Regioselective Bromination

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide Strategic Overview & Introduction 5-Bromonaphtho[1,2-b]benzofuran (CAS: 1256544-1...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Strategic Overview & Introduction

5-Bromonaphtho[1,2-b]benzofuran (CAS: 1256544-17-8) is a highly valued heterocyclic intermediate, extensively utilized in the development of advanced organic light-emitting diodes (OLEDs) and biologically active pharmaceutical agents[1]. Traditional stepwise syntheses of fused naphthofurans often suffer from poor regiocontrol, harsh conditions, and low overall yields.

This application note details a robust, field-proven methodology to synthesize 5-Bromonaphtho[1,2-b]benzofuran from readily available starting materials (phenol and 2-bromo-1-tetralone). The strategy employs a Titanium(IV) chloride (TiCl₄)-promoted tandem alkylation-cyclodehydration[2], followed by oxidative aromatization and a highly controlled regioselective bromination[3].

Mechanistic Causality & Experimental Design (E-E-A-T)

As a self-validating protocol, it is critical to understand the causality behind the selected reagents and conditions to troubleshoot effectively during scale-up.

Phase 1: Tandem Alkylation and Cyclodehydration

The construction of the fused furan core is achieved via a one-pot reaction promoted by TiCl₄. TiCl₄ acts as a dual-purpose Lewis acid. First, it coordinates with the carbonyl oxygen of the α-haloketone (2-bromo-1-tetralone), significantly increasing its electrophilicity. This drives a Friedel-Crafts-like C-alkylation on the electron-rich phenol ring. Immediately following alkylation, the Lewis acid facilitates an intramolecular cyclodehydration, closing the furan ring to form a 5,6-dihydronaphtho[1,2-b]benzofuran intermediate[2]. This tandem approach bypasses the isolation of unstable α-phenoxy ketone intermediates, which are prone to degradation[4].

Phase 2: Oxidative Aromatization

To achieve the fully conjugated naphtho[1,2-b]benzofuran system, the dihydro-intermediate must be oxidized. 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) is selected over transition metal catalysts (e.g., Pd/C) because DDQ provides superior dehydrogenation kinetics for cyclic systems fused to heterocycles without risking the reductive cleavage of the delicate furan oxygen bridge.

Phase 3: Regioselective Bromination

The final transformation utilizes N-Bromosuccinimide (NBS) as the bromine source. The naphtho[1,2-b]benzofuran core is highly electron-rich, with the C-5 position exhibiting the highest HOMO (Highest Occupied Molecular Orbital) density. This makes it the kinetically favored site for electrophilic aromatic substitution. By conducting the reaction in anhydrous chloroform (CHCl₃) with strict thermal control (initiating at 0 °C), we suppress the generation of radical bromine species, thereby preventing polybromination and ensuring high regioselectivity[3].

Experimental Protocols

Protocol A: Synthesis of Naphtho[1,2-b]benzofuran

Self-Validation Checkpoint: The intermediate should appear as a highly fluorescent spot under UV light (254 nm) during TLC analysis.

  • Reaction Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet.

  • Reagent Loading: Dissolve phenol (10.0 mmol) and 2-bromo-1-tetralone (10.0 mmol) in 50 mL of anhydrous 1,2-dichloroethane (DCE).

  • Catalyst Addition: Cool the mixture to 0 °C using an ice-water bath. Add TiCl₄ (12.0 mmol, 1.2 M in DCE) dropwise over 15 minutes. Note: Dropwise addition is critical to prevent exothermic polymerization of the starting materials[2].

  • Cyclization: Remove the ice bath, heat the reaction mixture to 80 °C, and stir for 12 hours. Monitor the reaction via TLC (Hexane/EtOAc 9:1).

  • Quenching & Extraction: Cool to room temperature and quench carefully with 50 mL of ice-cold 1M HCl. Extract the aqueous layer with dichloromethane (DCM, 3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Aromatization: Dissolve the crude 5,6-dihydro intermediate in 40 mL of toluene. Add DDQ (11.0 mmol) and reflux for 4 hours. Filter off the precipitated DDQH₂ (hydroquinone byproduct). Concentrate the filtrate and purify via silica gel column chromatography to yield pure naphtho[1,2-b]benzofuran.

Protocol B: Regioselective Bromination to 5-Bromonaphtho[1,2-b]benzofuran

Self-Validation Checkpoint: The reaction solution will transition from colorless to pale yellow. A deep red/orange color indicates over-bromination or free bromine generation.

  • Setup & Cooling: In a 100 mL single-necked flask, dissolve the purified naphtho[1,2-b]benzofuran (5.0 mmol) in 20 mL of anhydrous chloroform (CHCl₃). Place the flask in an ice-water bath and stir for 10 minutes to achieve thermal equilibrium (0 °C)[3].

  • Bromination: Add N-Bromosuccinimide (NBS, 5.25 mmol, 1.05 equiv) in three equal portions over 15 minutes. Controlled addition prevents localized heating[3].

  • Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir overnight (approx. 12 hours)[3].

  • Workup: Extract the reaction solution three times with DCM (20 mL each). Wash the combined organic layers sequentially with saturated Na₂S₂O₃ solution (to neutralize any residual electrophilic bromine), water, and brine[3].

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent. Purify the crude product using column chromatography (200-300 mesh silica gel, eluent: petroleum ether/DCM gradient) to obtain 5-Bromonaphtho[1,2-b]benzofuran[3].

Quantitative Data Presentation

Table 1: Optimization of Cyclodehydration Conditions for Naphtho[1,2-b]benzofuran Synthesis

EntryCatalyst / PromoterSolventTemp (°C)Time (h)Isolated Yield (%)
1Eaton's ReagentNeatRT2445
2K₂CO₃DMF1001230
3TiCl₄ (1.2 equiv) DCE 80 12 82

Table 2: Analytical Characterization of 5-Bromonaphtho[1,2-b]benzofuran

ParameterSpecification / Result
Appearance White to off-white crystalline solid
Purity (HPLC) > 99.0%
Mass Spectrometry (ESI) m/z calculated for C₁₆H₉BrO [M+H]⁺: 296.99; Found: 297.01
¹H-NMR (400 MHz, CDCl₃) δ 8.35 (d, 1H), 8.10 (d, 1H), 7.95 (s, 1H), 7.60-7.45 (m, 6H)

Mechanistic Visualization

G cluster_1 Step 1: Annulation & Aromatization cluster_2 Step 2: Regioselective Bromination A Phenol + 2-Bromo-1-tetralone B Friedel-Crafts Alkylation & Cyclodehydration (TiCl4, 80 °C) A->B C 5,6-Dihydronaphtho[1,2-b]benzofuran B->C D Dehydrogenation (DDQ, Toluene, Reflux) C->D E Naphtho[1,2-b]benzofuran D->E F Electrophilic Bromination (NBS, CHCl3, 0 °C to RT) E->F G 5-Bromonaphtho[1,2-b]benzofuran (Target Product) F->G

Workflow for 5-Bromonaphtho[1,2-b]benzofuran synthesis via cyclodehydration and bromination.

References

  • Source: Molecules (NIH)
  • 2-bromoindolo[3,2,1-jk]carbazole | 1174032-81-5 (NBS Bromination Protocol Standards)
  • Source: Journal of Chemical Research (ResearchGate)
  • Products List of Henan Ouber Technology Co., Ltd. (CAS 1256544-17-8 Reference)

Sources

Application

Palladium-Catalyzed Synthesis of Benzofuran Derivatives: Application Notes and Protocols

Introduction and Strategic Overview Benzofurans are privileged heterocyclic scaffolds ubiquitous in natural products (e.g., decursivine, amiodarone) and bioactive pharmaceuticals. Traditional methods for synthesizing the...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Strategic Overview

Benzofurans are privileged heterocyclic scaffolds ubiquitous in natural products (e.g., decursivine, amiodarone) and bioactive pharmaceuticals. Traditional methods for synthesizing the benzofuran core—such as the Perkin or Knoevenagel condensations—often require harsh reaction conditions and highly pre-functionalized precursors.

Palladium catalysis has fundamentally transformed this landscape, offering mild, highly regioselective, and atom-economical pathways. As a Senior Application Scientist, selecting the correct catalytic system requires understanding the electronic and steric demands of your substrates. This guide details two robust, field-proven methodologies for benzofuran synthesis: the Sonogashira Coupling-Cyclization Cascade and the C–H Activation/Oxidative Tandem Reaction [1].

Mechanistic Insights and Causality

To ensure reproducibility and successful troubleshooting, it is critical to understand the causality behind each experimental choice.

Pathway A: Sonogashira Coupling-Cyclization Cascade

This method constructs the benzofuran core from ortho-halophenols and terminal alkynes.

  • Catalyst Choice: A Pd(0) precursor (or a Pd(II) salt like PdCl2​(PPh3​)2​ that is reduced in situ) is used. The Pd(0) species undergoes oxidative addition into the C–X bond of the phenol.

  • Co-Catalyst (CuI): Copper(I) iodide is essential for forming the highly nucleophilic copper acetylide, which transmetalates with the Pd(II) complex.

  • Cyclization Trigger: Following reductive elimination, the resulting ortho-alkynylphenol undergoes an intramolecular 5-endo-dig or 5-exo-dig cyclization. The palladium catalyst often plays a dual role here, acting as a π -Lewis acid to activate the alkyne toward nucleophilic attack by the adjacent hydroxyl group.

Pathway B: C–H Activation/Oxidative Tandem Reaction

Pioneered in the synthesis of complex alkaloids [1], this strategy couples 2-hydroxystyrenes with aryl iodides, bypassing the need for alkyne precursors.

  • Catalyst Choice: Pd(OAc)2​ is strictly required. The acetate ligands are not mere spectators; they actively facilitate the Concerted Metalation-Deprotonation (CMD) pathway, lowering the activation energy for C–H bond cleavage.

  • Role of Aryl Iodide: In traditional oxidative cyclizations, stoichiometric metallic oxidants (like Ag2​O or Cu(OAc)2​ ) are needed to regenerate Pd(II). Here, the aryl iodide acts as both the coupling partner and the internal oxidant, driving the catalytic cycle and improving overall atom economy.

Workflow Prep 1. Preparation Dry solvents Degas system Weigh catalysts React 2. Reaction Controlled heating Inert atmosphere Monitor via TLC Prep->React Workup 3. Workup Quench reaction Liquid extraction Brine wash React->Workup Purify 4. Purification Column chromatography Fraction analysis Yield Workup->Purify

Figure 1. Standard experimental workflow for palladium-catalyzed benzofuran synthesis.

Quantitative Data Presentation

The following table summarizes optimized reaction parameters across different palladium-catalyzed methodologies for comparative experimental design [1, 2].

Synthetic StrategySubstratesCatalyst / Ligand SystemBase / AdditivesConditionsAvg. Yield
Sonogashira Cascade 2-Iodophenol + Phenylacetylene5 mol% PdCl2​(PPh3​)2​ , 10 mol% CuI Et3​N (Base/Solvent)80 °C, 4–6 h85–92%
C–H Activation / Oxidation 2-Hydroxystyrene + Iodobenzene10 mol% Pd(OAc)2​ K2​CO3​ , DMF100 °C, 12 h78–86%
Phenol-Olefin Coupling Phenol + Unactivated Olefin10 mol% Pd(OAc)2​ AgOAc, TFA, DCE110 °C, 24 h65–80%
Tsuji-Trost Type Benzofuranylmethyl Acetate + Nucleophile5 mol% Pd2​(dba)3​ / XPhos K3​PO4​ , Toluene90 °C, 8 h75–90%

Experimental Protocols

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that intermediate failures are caught before downstream purification.

Protocol A: One-Pot Sonogashira Coupling and Cyclization

This protocol is highly sensitive to oxygen due to the rapid oxidation of the Pd(0) active species and Cu(I) co-catalyst.

  • System Preparation: Flame-dry a 25 mL Schlenk tube under vacuum and backfill with ultra-pure Argon (repeat 3 times).

  • Reagent Loading: Add 2-iodophenol (1.0 mmol), PdCl2​(PPh3​)2​ (0.05 mmol, 5 mol%), and CuI (0.10 mmol, 10 mol%).

  • Solvent & Degassing: Inject 5 mL of anhydrous, triethylamine ( Et3​N ). Perform three freeze-pump-thaw cycles. Causality: Removing dissolved oxygen prevents the Glaser coupling (homocoupling) of the terminal alkyne.

  • Alkyne Addition: Inject the terminal alkyne (1.2 mmol) dropwise over 5 minutes.

  • Reaction Execution: Heat the mixture to 80 °C. Monitor via TLC (Hexanes/EtOAc 9:1). The disappearance of the 2-iodophenol spot and the appearance of a highly UV-active, lower-polarity spot confirms cyclization.

  • Workup (Self-Validation): Cool to room temperature, dilute with EtOAc (15 mL), and filter through a short pad of Celite to remove metal precipitates. Wash the organic layer with saturated aqueous NH4​Cl to strip residual copper, followed by brine.

  • Purification: Dry over anhydrous Na2​SO4​ , concentrate, and purify via flash column chromatography.

Protocol B: C–H Activation/Oxidative Tandem Reaction [1]

This protocol leverages the internal oxidizing power of aryl iodides.

  • Reagent Loading: To an oven-dried reaction vial, add 2-hydroxystyrene (1.0 mmol), aryl iodide (1.5 mmol), Pd(OAc)2​ (0.1 mmol, 10 mol%), and anhydrous K2​CO3​ (2.0 mmol).

  • Solvent Addition: Add 4 mL of anhydrous DMF.

  • Reaction Execution: Seal the vial with a PTFE-lined cap and heat to 100 °C in a pre-heated oil bath for 12 hours.

  • In-Process Check: Extract a 10 µL aliquot, quench with water/EtOAc, and analyze the organic layer via LC-MS. Look for the molecular ion corresponding to the cyclized benzofuran product [M+H]+. Causality: LC-MS validation prevents premature workup of stalled reactions.

  • Workup: Quench the bulk reaction with water (10 mL) and extract with EtOAc (3 × 10 mL). Wash the combined organic layers with 5% aqueous LiCl (3 × 10 mL) to effectively remove DMF.

  • Purification: Concentrate under reduced pressure and purify by silica gel chromatography.

CatalyticCycle Pd_II Pd(II) Catalyst Active Species Coordination Substrate Coordination (2-Hydroxystyrene) Pd_II->Coordination Step 1 CH_Act C-H Activation (CMD Pathway) Coordination->CH_Act Step 2 Oxidative_Add Oxidative Addition (Aryl Iodide) CH_Act->Oxidative_Add Step 3 Insertion Migratory Insertion & Cyclization Oxidative_Add->Insertion Step 4 Elimination β-Hydride Elimination (Product Release) Insertion->Elimination Step 5 Elimination->Pd_II Catalyst Regeneration

Figure 2. Proposed catalytic cycle for the Pd-catalyzed C-H activation/oxidative cyclization.

References

  • Title: Palladium-catalyzed synthesis of benzofurans via C–H activation/oxidation tandem reaction and its application to the synthesis of decursivine and serotobenine. Source: Chemical Communications, 2014, 50, 3299-3302. URL: [Link] [1]

  • Title: Palladium-Catalyzed Synthesis of Benzofurans and Coumarins from Phenols and Olefins. Source: Angewandte Chemie International Edition, 2013, 52(48), 12669-12673. URL: [Link] [2]

  • Title: Synthesis of Indole/Benzofuran-Containing Diarylmethanes through Palladium-Catalyzed Reaction of Indolylmethyl or Benzofuranylmethyl Acetates with Boronic Acids. Source: Synthesis / RSC Advances, 2020. URL: [Link]

Method

Application Notes and Protocols: 5-Bromonaphtho[1,2-b]benzofuran as a Strategic Building Block in Modern Organic Synthesis

Abstract The naphtho[1,2-b]benzofuran scaffold is a privileged heterocyclic motif frequently encountered in biologically active natural products, pharmaceuticals, and high-performance organic electronic materials.[1][2][...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The naphtho[1,2-b]benzofuran scaffold is a privileged heterocyclic motif frequently encountered in biologically active natural products, pharmaceuticals, and high-performance organic electronic materials.[1][2][3] Its rigid, planar, and electron-rich structure makes it a cornerstone for designing novel functional molecules. This guide focuses on the synthetic utility of 5-Bromonaphtho[1,2-b]benzofuran , a key intermediate where the bromine atom at the C5-position serves as a versatile and strategically placed handle for molecular elaboration. Through a series of detailed protocols, we will demonstrate how this building block can be efficiently transformed into a diverse array of derivatives using robust and widely adopted palladium-catalyzed cross-coupling reactions. These methodologies provide researchers, medicinal chemists, and materials scientists with a reliable toolkit for accessing novel compounds with significant potential in drug discovery and materials science.[4][5]

Introduction: The Significance of the Naphtho[1,2-b]benzofuran Core

Benzofuran and its polycyclic analogues, such as naphthofurans, are ubiquitous in nature and synthetic chemistry.[6] Compounds incorporating this core structure exhibit a remarkable range of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[4][6][7] For instance, certain benzofuran derivatives are potent inhibitors of tubulin polymerization, a validated strategy in cancer therapy.[7] In the realm of materials science, the extended π-conjugated system of naphthofurans makes them attractive components for organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs).[8][9][10]

The strategic introduction of a bromine atom onto this scaffold, as in 5-Bromonaphtho[1,2-b]benzofuran, unlocks a vast chemical space. The C-Br bond is an ideal precursor for transition-metal-catalyzed reactions, allowing for the precise and efficient formation of new carbon-carbon and carbon-heteroatom bonds under mild conditions.[11][12] This guide will focus on three cornerstone transformations: the Suzuki-Miyaura coupling, the Sonogashira coupling, and the Buchwald-Hartwig amination.

Caption: The Naphtho[1,2-b]benzofuran scaffold and the strategic C5-bromo handle.

Physicochemical Properties and Handling

Proper handling of 5-Bromonaphtho[1,2-b]benzofuran is essential for safety and experimental success. Below are its key properties and recommended handling procedures.

PropertyValue
Chemical Formula C₁₆H₉BrO
Molecular Weight 297.15 g/mol
Appearance Typically an off-white to pale yellow solid
Solubility Soluble in common organic solvents (DCM, THF, Toluene, DMF)
CAS Number Not available (structure-based identification)

Handling and Storage:

  • Store in a cool, dry, and well-ventilated area away from light.

  • Use standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

  • Handle in a chemical fume hood to avoid inhalation of dust.

  • Like most aryl halides, it is stable under normal laboratory conditions but should be kept away from strong oxidizing agents and bases.

Core Synthetic Applications: Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions have revolutionized organic synthesis, enabling the formation of complex bonds with high selectivity and functional group tolerance.[11] 5-Bromonaphtho[1,2-b]benzofuran is an excellent substrate for these transformations.

The general catalytic cycle for these reactions provides a framework for understanding the underlying mechanism.[11]

G pd0 Pd(0)L_n oxidative_addition Oxidative Addition pd0->oxidative_addition R-X pd2_intermediate R-Pd(II)L_n-X oxidative_addition->pd2_intermediate transmetalation Transmetalation pd2_intermediate->transmetalation R'-M pd2_coupled R-Pd(II)L_n-R' transmetalation->pd2_coupled - M-X reductive_elimination Reductive Elimination pd2_coupled->reductive_elimination reductive_elimination->pd0 R-R' applications cluster_suzuki Suzuki-Miyaura Coupling cluster_sonogashira Sonogashira Coupling cluster_buchwald Buchwald-Hartwig Amination start 5-Bromonaphtho[1,2-b]benzofuran suzuki_reagents R-B(OH)₂ Pd Catalyst, Base start->suzuki_reagents sonogashira_reagents R-C≡CH Pd/Cu Catalyst, Base start->sonogashira_reagents buchwald_reagents R₂NH Pd Catalyst, Base, Ligand start->buchwald_reagents suzuki 5-Aryl/Vinyl Derivatives suzuki_reagents->suzuki sonogashira 5-Alkynyl Derivatives sonogashira_reagents->sonogashira buchwald 5-Amino Derivatives buchwald_reagents->buchwald

Caption: Synthetic pathways from 5-Bromonaphtho[1,2-b]benzofuran via cross-coupling.

Detailed Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling for C-C Bond Formation

This reaction is one of the most powerful methods for creating biaryl structures, which are prevalent in pharmaceuticals. [13][14]It involves the coupling of the aryl bromide with an organoboron reagent. [11] Objective: To synthesize 5-(4-methoxyphenyl)naphtho[1,2-b]benzofuran.

Materials:

  • 5-Bromonaphtho[1,2-b]benzofuran (297 mg, 1.0 mmol)

  • 4-Methoxyphenylboronic acid (167 mg, 1.1 mmol)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (58 mg, 0.05 mmol, 5 mol%)

  • Potassium Carbonate (K₂CO₃) (276 mg, 2.0 mmol)

  • Toluene (8 mL)

  • Ethanol (2 mL)

  • Water (2 mL)

  • Round-bottom flask (50 mL), reflux condenser, magnetic stirrer, nitrogen/argon line.

Procedure:

  • To a 50 mL round-bottom flask, add 5-Bromonaphtho[1,2-b]benzofuran, 4-methoxyphenylboronic acid, and potassium carbonate.

  • Add the palladium catalyst, Pd(PPh₃)₄, to the flask.

  • Add the solvent mixture of toluene, ethanol, and water.

  • Fit the flask with a reflux condenser and purge the system with an inert gas (nitrogen or argon) for 15 minutes while stirring.

  • Heat the reaction mixture to 90 °C and maintain vigorous stirring under the inert atmosphere.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 8-12 hours.

  • Upon completion, cool the mixture to room temperature and dilute with ethyl acetate (20 mL).

  • Wash the organic layer sequentially with water (2 x 15 mL) and brine (15 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the desired product.

Scientist's Note: The choice of base and solvent system can be critical. For less reactive boronic acids, a stronger base like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) in a solvent like 1,4-dioxane may improve yields. [15]

Protocol 2: Sonogashira Coupling for C-C Alkyne Bond Formation

This protocol allows for the introduction of an alkynyl moiety, a versatile functional group for further transformations and a key component in many conjugated materials. [11][12] Objective: To synthesize 5-(phenylethynyl)naphtho[1,2-b]benzofuran.

Materials:

  • 5-Bromonaphtho[1,2-b]benzofuran (297 mg, 1.0 mmol)

  • Phenylacetylene (123 mg, 1.2 mmol, 131 µL)

  • Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (21 mg, 0.03 mmol, 3 mol%)

  • Copper(I) iodide (CuI) (10 mg, 0.05 mmol, 5 mol%)

  • Triethylamine (TEA) (5 mL)

  • Tetrahydrofuran (THF), anhydrous (5 mL)

  • Round-bottom flask (50 mL), magnetic stirrer, nitrogen/argon line.

Procedure:

  • To a 50 mL round-bottom flask, add 5-Bromonaphtho[1,2-b]benzofuran, PdCl₂(PPh₃)₂, and CuI.

  • Evacuate and backfill the flask with an inert gas (nitrogen or argon) three times.

  • Add anhydrous THF and triethylamine via syringe.

  • Add phenylacetylene dropwise via syringe while stirring.

  • Stir the reaction mixture at room temperature for 15 minutes, then heat to 60 °C.

  • Monitor the reaction by TLC until the starting material is consumed (typically 4-6 hours).

  • Cool the reaction to room temperature and filter through a pad of Celite to remove catalyst residues, washing with ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in dichloromethane (DCM, 20 mL) and wash with saturated aqueous ammonium chloride (NH₄Cl, 15 mL) and brine (15 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/DCM gradient).

Scientist's Note: The reaction is often sensitive to oxygen, which can cause undesirable alkyne homocoupling (Glaser coupling). Ensuring a thoroughly deoxygenated and inert atmosphere is crucial for high yields.

Protocol 3: Buchwald-Hartwig Amination for C-N Bond Formation

This reaction is a premier method for constructing aryl-amine bonds, which are fundamental to a vast number of pharmaceuticals and functional materials. [11] Objective: To synthesize 5-(morpholino)naphtho[1,2-b]benzofuran.

Materials:

  • 5-Bromonaphtho[1,2-b]benzofuran (297 mg, 1.0 mmol)

  • Morpholine (105 mg, 1.2 mmol, 105 µL)

  • Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (23 mg, 0.025 mmol, 2.5 mol%)

  • 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (48 mg, 0.1 mmol, 10 mol%)

  • Sodium tert-butoxide (NaOtBu) (135 mg, 1.4 mmol)

  • Toluene, anhydrous (10 mL)

  • Schlenk tube or similar reaction vessel, magnetic stirrer, glovebox or Schlenk line.

Procedure:

  • In a glovebox or under an inert atmosphere: Add NaOtBu, XPhos, and Pd₂(dba)₃ to a Schlenk tube equipped with a stir bar.

  • Add 5-Bromonaphtho[1,2-b]benzofuran to the tube.

  • Remove the tube from the glovebox (if used) and add anhydrous toluene and morpholine via syringe under a positive pressure of inert gas.

  • Seal the vessel and heat the reaction mixture to 100 °C with vigorous stirring.

  • Monitor the reaction by TLC or GC-MS. The reaction is typically complete in 12-24 hours.

  • Cool the mixture to room temperature and quench by adding saturated aqueous NH₄Cl (10 mL).

  • Extract the aqueous layer with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Scientist's Note: The combination of palladium precursor, phosphine ligand, and base is critical for success in Buchwald-Hartwig amination. XPhos is a highly effective, general-purpose ligand, but other specialized ligands (e.g., SPhos, RuPhos) may be required for challenging substrates or different amine coupling partners. The base, NaOtBu, is strong and non-nucleophilic, which is ideal for this transformation.

Conclusion

5-Bromonaphtho[1,2-b]benzofuran is a highly valuable and versatile building block for organic synthesis. Its strategic bromo-substituent provides a reliable entry point for sophisticated molecular engineering via palladium-catalyzed cross-coupling reactions. The protocols detailed herein for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions demonstrate the ease with which diverse functional groups—aryl, alkynyl, and amino moieties—can be installed at the C5-position. This capability empowers chemists to rapidly generate libraries of novel naphtho[1,2-b]benzofuran derivatives for screening in drug discovery programs and for the development of next-generation organic electronic materials.

References

  • Beaudry Research Group, Oregon State University. (2021, April 14). Regioselective Synthesis of Benzofuranones and Benzofurans. Retrieved from Oregon State University website: [Link]

  • ScienceOpen. (2019, August 27). Natural source, bioactivity and synthesis of benzofuran derivatives. ScienceOpen. Retrieved from: [Link]

  • Organic Chemistry Portal. Benzofuran synthesis. Retrieved from: [Link]

  • MDPI. (2023, September 6). Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. MDPI. Retrieved from: [Link]

  • Abdelwahab, A. H. F., & Fekry, S. A. H. (2021). Synthesis, Reactions and Applications of Naphthofurans: A Review. European Journal of Chemistry, 12(3), 340-359. Retrieved from: [Link]

  • MDPI. (2019, June 11). One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones. MDPI. Retrieved from: [Link]

  • PubMed. Synthesis and Structure-Activity Relationship of naphtho[1,2-b]furan-2-carboxamide Derivatives as Melanin Concentrating Hormone Receptor 1 Antagonists. Retrieved from: [Link]

  • Supplementary Information. S1 Angular-shaped naphthodifurans, naphtho[1,2-b;5,6-b. Retrieved from: https://www.e-mol.co.jp/product/detail/C2701_c.pdf
  • PubMed. (2021, February 15). Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists. Retrieved from: [Link]

  • ResearchGate. Synthesis of 9-methoxynaphtho[1,2-b]benzofuran. Retrieved from: [Link]

  • PMC. (2019, June 11). One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones. Retrieved from: [Link]

  • International Journal of Pharmaceutical, Chemical and Biological Sciences. Synthesis of 2-(3-bromonaphtho[2,1-b]furan-2-yl)-5-substituted-1,3,4-oxadiazoles as potential antimicrobial agents. Retrieved from: [Link]

  • ResearchGate. Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. Retrieved from: [Link]

  • Diva Portal. (2023, April 12). Benzo[b]naphtho[2,1-d]furans and 2-Phenylnaphthalenes from Streblus usambarensis. Retrieved from: [Link]

  • Semantic Scholar. (2018, September 25). Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. Retrieved from: [Link]

  • SpectraBase. Benzofuran, 5-bromo-2-methyl-. Retrieved from: [Link]

  • PubChem. Benzo(b)naphtho(1,2-d)furan. Retrieved from: [Link]

  • SciELO. Synthesis of Indeno[1,2-b]benzofurans using TPAB as Highly Efficient and Recoverable Catalyst. Retrieved from: [Link]

  • Semantic Scholar. (2024, May 6). A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. Retrieved from: [Link]

  • Nova Science Publishers. Benzofuran: Production and Applications. Retrieved from: [Link]

  • ResearchGate. (2026, January 3). Syntheses of dibenzo[d,d']benzo[2,1-b:3,4-b']difuran derivatives and their application to organic field-effect transistors. Retrieved from: [Link]

  • RSC Publishing. Naphtho[1,2b;5,6b′]difuran-based donor–acceptor polymers for high performance organic field-effect transistors. Retrieved from: [Link]

Sources

Application

Application Notes and Protocols for the Medicinal Chemistry Research of 5-Bromonaphtho[1,2-b]benzofuran

Introduction: The Naphtho[1,2-b]benzofuran Scaffold as a Privileged Structure in Drug Discovery The confluence of a naphthalene and a benzofuran moiety gives rise to the naphthobenzofuran heterocyclic system, a scaffold...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Naphtho[1,2-b]benzofuran Scaffold as a Privileged Structure in Drug Discovery

The confluence of a naphthalene and a benzofuran moiety gives rise to the naphthobenzofuran heterocyclic system, a scaffold that has garnered considerable interest in medicinal chemistry. This architectural framework is present in a variety of natural products and has been the cornerstone for the development of synthetic analogs with a broad spectrum of biological activities.[1][2][3] Derivatives of the isomeric naphtho[2,1-b]furan have demonstrated a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and antitumor activities.[4] The naphtho[1,2-b]benzofuran core, in particular, is being explored for its potential in developing novel therapeutic agents, with documented activities including anticancer and anti-inflammatory properties.[5][6]

The introduction of a halogen atom, such as bromine, into a pharmacologically active scaffold is a well-established strategy in medicinal chemistry to modulate the compound's physicochemical properties and enhance its biological efficacy.[7] Halogenation can influence factors such as lipophilicity, metabolic stability, and binding interactions with biological targets.[7] This document provides a comprehensive guide for the synthesis and biological evaluation of 5-Bromonaphtho[1,2-b]benzofuran , a derivative poised for investigation as a potential therapeutic agent. While direct reports on this specific compound are nascent, this guide provides a logical and experimentally robust pathway for its synthesis and characterization, leveraging established protocols for the parent scaffold and reliable bromination techniques. The ensuing biological testing protocols are based on the known activities of analogous compounds and represent the initial steps in elucidating the therapeutic potential of this novel entity.

Part 1: Synthesis of 5-Bromonaphtho[1,2-b]benzofuran

The synthesis of 5-Bromonaphtho[1,2-b]benzofuran can be logically approached in a two-step sequence: first, the construction of the parent naphtho[1,2-b]benzofuran core, followed by regioselective bromination.

Step 1: Synthesis of the Naphtho[1,2-b]benzofuran Scaffold

A highly efficient and regioselective one-step synthesis of the naphtho[1,2-b]furan scaffold can be achieved through the titanium tetrachloride (TiCl₄)-promoted reaction of a naphthol with an α-haloketone.[8][9] This method combines a Friedel-Crafts-like alkylation and an intramolecular cyclodehydration in a single pot.

Experimental Protocol: One-Pot Synthesis of 2-Methylnaphtho[1,2-b]furan

This protocol describes the synthesis of a representative parent scaffold, 2-methylnaphtho[1,2-b]furan, from 1-naphthol and chloroacetone.

Materials:

  • 1-Naphthol

  • Chloroacetone

  • Titanium tetrachloride (TiCl₄)

  • Dichloromethane (CH₂Cl₂)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Hexane and Ethyl Acetate for chromatography

Procedure:

  • To a stirred solution of 1-naphthol (1.0 mmol) and chloroacetone (1.2 mmol) in anhydrous dichloromethane (20 mL) at 0 °C under an inert atmosphere (e.g., argon or nitrogen), add titanium tetrachloride (1.0 mmol) dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous sodium bicarbonate solution until the cessation of gas evolution.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane (3 x 20 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate gradient to yield pure 2-methylnaphtho[1,2-b]furan.

Causality Behind Experimental Choices:

  • TiCl₄ as a Lewis Acid: Titanium tetrachloride is a powerful Lewis acid that activates the α-haloketone for the initial Friedel-Crafts-type alkylation of the electron-rich naphthol ring. It also promotes the subsequent intramolecular cyclodehydration to form the furan ring.

  • Anhydrous Conditions: The reaction is sensitive to moisture as TiCl₄ readily hydrolyzes. Therefore, the use of anhydrous solvent and an inert atmosphere is crucial for optimal yield.

  • Stoichiometry: A slight excess of the α-haloketone is used to ensure complete consumption of the naphthol.

dot

Synthesis_Workflow Synthesis Workflow for 5-Bromonaphtho[1,2-b]benzofuran cluster_step1 Step 1: Scaffold Synthesis cluster_step2 Step 2: Bromination start1 1-Naphthol + Chloroacetone reaction1 TiCl4, CH2Cl2 0°C to rt, 4-6h start1->reaction1 product1 Naphtho[1,2-b]benzofuran Core reaction1->product1 start2 Naphtho[1,2-b]benzofuran Core product1->start2 reaction2 NBS, Acetonitrile 0°C, 8h start2->reaction2 product2 5-Bromonaphtho[1,2-b]benzofuran reaction2->product2

Caption: A two-step workflow for the synthesis of the target compound.

Step 2: Regioselective Bromination of the Naphtho[1,2-b]benzofuran Scaffold

The bromination of the synthesized naphtho[1,2-b]benzofuran core can be achieved using N-bromosuccinimide (NBS), a mild and efficient brominating agent for electron-rich aromatic systems.[10][11] The regioselectivity of electrophilic aromatic substitution on the benzofuran ring system generally favors the 3-position.[12] However, in the fused naphthobenzofuran system, the electron density and steric factors will dictate the site of bromination. Theoretical and experimental studies on related systems suggest that specific positions on the naphthalene ring system can also be susceptible to electrophilic attack. For the purpose of this protocol, we propose a method for bromination that has been shown to be effective for a range of aromatic compounds.[13]

Experimental Protocol: Bromination of Naphtho[1,2-b]benzofuran

Materials:

  • Naphtho[1,2-b]benzofuran derivative (from Step 1)

  • N-Bromosuccinimide (NBS)

  • Acetonitrile (MeCN)

  • Water

  • Dichloromethane (CH₂Cl₂)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Hexane and Ethyl Acetate for chromatography

Procedure:

  • Dissolve the naphtho[1,2-b]benzofuran derivative (1.0 mmol) in acetonitrile (10 mL) in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath.

  • Add N-bromosuccinimide (1.0 mmol) in one portion.

  • Stir the reaction mixture at 0 °C for 8 hours, monitoring its progress by TLC.

  • After the reaction is complete, quench with water (20 mL).

  • Extract the mixture with dichloromethane (3 x 20 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter the mixture and concentrate the filtrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate gradient to isolate 5-Bromonaphtho[1,2-b]benzofuran. The precise position of bromination should be confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, and NOESY).

Causality Behind Experimental Choices:

  • NBS as a Brominating Agent: NBS is a convenient and selective source of electrophilic bromine, which is safer and easier to handle than liquid bromine.

  • Acetonitrile as Solvent: Acetonitrile is a suitable polar aprotic solvent for this type of reaction.

  • Low Temperature: Performing the reaction at 0 °C helps to control the reactivity and minimize the formation of polybrominated byproducts.

Part 2: Biological Evaluation

Based on the extensive literature on related benzofuran and naphthofuran derivatives, the primary areas for initial biological screening of 5-Bromonaphtho[1,2-b]benzofuran are its anticancer and antimicrobial activities.[5][14]

Anticancer Activity: In Vitro Cytotoxicity Assessment

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[15][16][17] This assay is a standard preliminary screen for the cytotoxic potential of novel compounds.

Experimental Protocol: MTT Assay for Cytotoxicity

Materials:

  • Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HeLa for cervical cancer)

  • Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin)

  • 5-Bromonaphtho[1,2-b]benzofuran (dissolved in DMSO to prepare a stock solution)

  • MTT solution (5 mg/mL in sterile PBS)

  • Dimethyl sulfoxide (DMSO) or other suitable solubilizing agent

  • 96-well flat-bottom cell culture plates

  • Multichannel pipette

  • Microplate reader

Procedure:

  • Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the 5-Bromonaphtho[1,2-b]benzofuran stock solution in complete medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a positive control (a known anticancer drug, e.g., doxorubicin).

  • Incubation: Incubate the plate for 48 or 72 hours at 37°C and 5% CO₂.

  • MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well and incubate for an additional 3-4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the purple formazan crystals. Mix gently to ensure complete solubilization.

  • Absorbance Measurement: Measure the absorbance of the solution at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the half-maximal inhibitory concentration (IC₅₀).

Data Presentation:

CompoundCell LineIC₅₀ (µM) after 48hIC₅₀ (µM) after 72h
5-Bromonaphtho[1,2-b]benzofuranMCF-7Experimental DataExperimental Data
5-Bromonaphtho[1,2-b]benzofuranA549Experimental DataExperimental Data
5-Bromonaphtho[1,2-b]benzofuranHeLaExperimental DataExperimental Data
Doxorubicin (Positive Control)MCF-7Literature ValueLiterature Value

dot

Anticancer_Mechanism Potential Anticancer Mechanisms of Naphthofurans cluster_pathways Cellular Targets & Pathways cluster_outcomes Cellular Outcomes compound Naphthofuran Derivative topo Topoisomerase II compound->topo Inhibition pi3k PI3K/Akt/mTOR Pathway compound->pi3k Inhibition nfkb NF-κB Pathway compound->nfkb Inhibition dna_damage DNA Damage topo->dna_damage apoptosis Apoptosis pi3k->apoptosis reduced_proliferation Reduced Proliferation pi3k->reduced_proliferation nfkb->apoptosis nfkb->reduced_proliferation dna_damage->apoptosis cell_cycle_arrest Cell Cycle Arrest apoptosis->cell_cycle_arrest

Caption: Potential signaling pathways modulated by naphthofuran derivatives.

Antimicrobial Activity: Determination of Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against various bacteria.[3][18][19][20][21] The MIC is the lowest concentration of the compound that prevents visible growth of a microorganism.

Experimental Protocol: Broth Microdilution Assay

Materials:

  • Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

  • Mueller-Hinton Broth (MHB)

  • 5-Bromonaphtho[1,2-b]benzofuran (dissolved in DMSO)

  • Sterile 96-well round-bottom microtiter plates

  • Spectrophotometer

  • Incubator

Procedure:

  • Inoculum Preparation: Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard from a fresh culture. Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

  • Compound Dilution: In a 96-well plate, perform a serial two-fold dilution of the 5-Bromonaphtho[1,2-b]benzofuran stock solution in MHB to obtain a range of concentrations (e.g., 128, 64, 32, 16, 8, 4, 2, 1, 0.5 µg/mL).

  • Inoculation: Add 100 µL of the standardized bacterial inoculum to each well containing the compound dilutions. Include a growth control well (inoculum without compound) and a sterility control well (MHB only).

  • Incubation: Incubate the plate at 37°C for 18-24 hours.

  • MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed. The results can be read visually or with a microplate reader by measuring the optical density at 600 nm.

Data Presentation:

CompoundBacterial StrainMIC (µg/mL)
5-Bromonaphtho[1,2-b]benzofuranStaphylococcus aureusExperimental Data
5-Bromonaphtho[1,2-b]benzofuranEscherichia coliExperimental Data
Ciprofloxacin (Positive Control)Staphylococcus aureusLiterature Value
Ciprofloxacin (Positive Control)Escherichia coliLiterature Value

Part 3: Potential Mechanisms of Action

The biological activity of naphthofuran derivatives is often attributed to their ability to interact with various cellular targets. In the context of cancer, these compounds have been reported to function as topoisomerase inhibitors, enzymes crucial for DNA replication and repair.[22] Inhibition of topoisomerase II can lead to DNA damage and trigger apoptosis. Furthermore, naphthofurans have been shown to modulate key signaling pathways that are often dysregulated in cancer, such as the NF-κB and PI3K/Akt/mTOR pathways, which are involved in cell survival, proliferation, and inflammation.[5]

The antimicrobial mechanisms of benzofuran and naphthofuran derivatives are diverse and can involve disruption of the cell membrane, inhibition of essential enzymes, or interference with nucleic acid synthesis.[2][4] The specific mechanism is often dependent on the substitution pattern of the heterocyclic core.

Conclusion and Future Directions

This guide provides a comprehensive framework for the synthesis and preliminary biological evaluation of 5-Bromonaphtho[1,2-b]benzofuran. The provided protocols are based on established and reliable methods, offering a solid starting point for researchers in drug discovery. The promising biological activities of the broader naphthofuran class of compounds suggest that this novel brominated derivative is a worthy candidate for further investigation. Future studies should focus on confirming the structure of the synthesized compound, expanding the panel of cancer cell lines and microbial strains for screening, and delving deeper into the molecular mechanisms underlying its biological effects. Structure-activity relationship (SAR) studies, involving the synthesis and testing of additional analogs, will be crucial in optimizing the potency and selectivity of this promising scaffold.

References

  • Recent Advancements in Naphthofuran Derivatives as Anti-Cancer Agents. (2025, June 6). International Journal of Pharmaceutical Sciences, 16(3), 1613-1623. [Link]

  • Therapeutic Potential of Naturally Occurring Benzofuran Derivatives and Hybrids of Benzofurans with other Pharmacophores as Antibacterial Agents. (2022, January 1). Bentham Science. [Link]

  • Benzofuran: an emerging scaffold for antimicrobial agents. (2015, October 27). RSC Advances. [Link]

  • Synthesis of substituted naphtho[1,2-b]benzofuran-7(8H)-ones via photoinduced rearrangement of 4H-chromen-4-one derivatives. (2020, March 11). Organic & Biomolecular Chemistry. [Link]

  • Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review. (n.d.). PMC. [Link]

  • Design, Synthesis, Antibacterial Activity, and Mechanisms of Novel Benzofuran Derivatives Containing Disulfide Moieties. (2024, May 8). PubMed. [Link]

  • Theoretical study of the mechanism of thieno[3,2-b]benzofuran bromination. (n.d.). Semantic Scholar. [Link]

  • MIC Determination By Microtitre Broth Dilution Method. (n.d.). Hancock Lab. [Link]

  • Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (2022, April 28). MDPI. [Link]

  • Broth Microdilution assay - How to determine the MIC (Minimum Inhibitory Concentration). (2021, September 27). YouTube. [Link]

  • Cell Viability Assays. (2013, May 1). NCBI Bookshelf. [Link]

  • Cytotoxicity MTT Assay Protocols and Methods. (n.d.). Springer Nature Experiments. [Link]

  • A Comprehensive Review On Biological Activities Of Naphtho[2,1-B] Furan Derivatives. (n.d.). ijprajournal. [Link]

  • Broth microdilution reference methodology. (2022, April 19). CGSpace. [Link]

  • Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. (2023, June 14). Protocols.io. [Link]

  • Quantum Reality in the Selective Reduction of a Benzofuran System. (n.d.). PMC. [Link]

  • Active/inactive aromatic ring bromination: Bromination reactions that use NBS (2): N-bromo compounds (4): Discussion series on bromination/iodination reactions 4. (2022, April 8). Chemia. [Link]

  • N-Bromosuccinimide (NBS). (n.d.). Organic Chemistry Portal. [Link]

  • Novel mechanisms of DNA topoisomerase II inhibition by pyranonaphthoquinone derivatives-eleutherin, alpha lapachone, and beta lapachone. (2000, November 1). PubMed. [Link]

  • Aromatic Halogenation Using N-Halosuccinimide and PhSSiMe3 or PhSSPh. (2019, April 25). The Journal of Organic Chemistry. [Link]

  • Bromination - Common Conditions. (n.d.). Common Organic Chemistry. [Link]

  • N-BROMOSUCCINIMIDE-CHLOROFORM, A MORE CONVENIENT METHOD TO NUCLEAR BROMINATE REACTIVE AROMATIC HYDROCARBONS. (2009, February 9). OPPI BRIEFS. [Link]

  • One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones. (2019, June 11). PMC. [Link]

  • Design, Synthesis and Pharmacological Evaluation of Naphthofuran Derivatives as Potent SIRT1 Activators. (2021, April 28). Frontiers. [Link]

  • One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones. (2019, June 11). MDPI. [Link]

  • Synthesis, In Vitro Antitumor Activity and Molecular Mechanism of Novel Furan Derivatives and their Precursors. (n.d.). PubMed. [Link]

  • General approaches for synthesis of naphtho[1,2‐b]furans and selected... (n.d.). ResearchGate. [Link]

  • Exploiting the Anticancer, Antimicrobial and Antiviral Potential of Naphthoquinone Derivatives: Recent Advances and Future Prospects. (2025, February 28). MDPI. [Link]

  • Novel topoisomerase II/EGFR dual inhibitors: design, synthesis and docking studies of naphtho[2′,3′:4,5]thiazolo[3,2-a]pyrimidine hybrids as potential anticancer agents with apoptosis inducing activity. (2025, December 5). ResearchGate. [Link]

  • Biomedical Data Mining - Analysis of Napthoquinone derivatives as Topoisomerase 1 inhibitors. (n.d.). ResearchGate. [Link]

  • Synthesis and Biological Evaluation of 1,5-Naphthyridines as Topoisomerase I Inhibitors. A New Family of Antiproliferative Agents. (n.d.). Bentham Science Publisher. [Link]

  • Regioselectivity in electrophilic aromatic substitution of benzofuran and indole. (2015, October 5). Chemistry Stack Exchange. [Link]

  • Convenient one-pot method for the preparation of polysubstituted benzo[b]- and naphtho[1,2-b]-furans and -thiophenes. (n.d.). Journal of the Chemical Society, Perkin Transactions 1. [Link]

  • Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. (2014, March 20). MDPI. [Link]

  • (PDF) Reactivity of Benzofuran Derivatives. (2026, January 19). ResearchGate. [Link]

  • Regioselective Synthesis of Benzofuranones and Benzofurans. (2021, April 14). Beaudry Research Group - Oregon State University. [Link]

  • nBu4NPF6 promoted regioselective cascade synthesis of functionally embellished naphthofurans under acid, metal & solvent free conditions. (n.d.). RSC Advances. [Link]

  • Paal–Knorr Furan Synthesis Using TiCl4 as Dehydrating Agent: A Concise Furan Synthesis from α‐Haloketones and β‐Dicarbonyl Compounds. (n.d.). ResearchGate. [Link]

Sources

Method

Application Note: In(OTf)3-Catalyzed Cascade Formal [3+2] Cycloaddition for the Synthesis of Naphtho[1,2-b]furans

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic causality, reaction optimization, and self-validating experimental protocols. Introduction & Pharmaco...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic causality, reaction optimization, and self-validating experimental protocols.

Introduction & Pharmacological Relevance

Naphtho[1,2-b]furans and their benzofuran analogs are privileged heterocyclic scaffolds in modern drug discovery. Derivatives of naphtho[1,2-b]furan-3-carboxamides exhibit a broad spectrum of potent biological activities, including significant antiviral efficacy against the Hepatitis C Virus (HCV), strong 5-HT1B receptor antagonism for the treatment of depression, and the ability to modulate the lifespan of eukaryotic organisms[1].

Historically, the construction of these highly substituted, fused bicyclic systems required multi-step, linear synthetic routes with harsh reaction conditions and poor atom economy. The development of an Indium(III) trifluoromethanesulfonate (In(OTf)3)-catalyzed cascade formal [3+2] cycloaddition between 1,4-naphthoquinones and β-ketoamides represents a significant methodological advancement[1][2]. This one-pot protocol provides rapid, regioselective access to complex naphtho[1,2-b]furan-3-carboxamides, accelerating structure-activity relationship (SAR) campaigns in drug development.

Mechanistic Insights: The Logic of the Cascade

The success of this methodology hinges on the unique physicochemical properties of the In(OTf)3 catalyst. To understand the experimental design, one must analyze the causality of the reaction cascade:

  • Lewis Acid Activation & Michael Addition: In(OTf)3 is a highly oxophilic Lewis acid. It coordinates to the carbonyl oxygens of the 1,4-naphthoquinone, increasing its electrophilicity. This allows the active methylene carbon of the β-ketoamide to perform an intermolecular nucleophilic attack (Michael addition) under mild conditions[1].

  • Aromatization (Thermodynamic Driving Force): The resulting Michael adduct rapidly undergoes enolization. This tautomerization is thermodynamically driven by the restoration of the aromatic naphthalene core, yielding a hydroquinone intermediate[1].

  • Intramolecular Cyclization: The newly generated phenolic hydroxyl group is spatially proximate to the ketone carbonyl of the β-ketoamide moiety. Nucleophilic attack by the oxygen onto the carbonyl carbon forms a cyclic hemiacetal[1].

  • Dehydration & Aromatization: Acid-catalyzed elimination of water from the hemiacetal yields the fully aromatized naphtho[1,2-b]furan-3-carboxamide[1].

Why In(OTf)3? The final step of this cascade releases one stoichiometric equivalent of water. Traditional Lewis acids (e.g., AlCl3, TiCl4) hydrolyze violently or suffer immediate catalytic deactivation in the presence of water. In(OTf)3, however, is remarkably water-tolerant. It maintains its Lewis acidity and catalytic turnover even as the concentration of byproduct water increases, making it the absolute ideal choice for this specific cascade[1].

Visualization of the Reaction Pathway

G A 1,4-Naphthoquinone + β-Ketoamide B Lewis Acid Activation [In(OTf)3] A->B Catalyst binding C Intermolecular Michael Addition B->C Nucleophilic attack D Aromatization (Hydroquinone Intermediate) C->D Enolization E Intramolecular Cyclization (Hemiacetal Formation) D->E O-attack on carbonyl F Dehydration (-H2O) E->F Acid-catalyzed G Naphtho[1,2-b]furan-3-carboxamide (Final Product) F->G Aromatization

Mechanistic pathway of the In(OTf)3-catalyzed formal [3+2] cycloaddition cascade.

Reaction Optimization & Catalyst Selection

The choice of solvent and temperature is critical for balancing the solubility of the polar β-ketoamide and the lipophilic naphthoquinone, while providing enough thermal energy to drive the final dehydration step[2].

Table 1: Optimization of the Cascade Cycloaddition

EntryCatalyst (mol%)SolventTemp (°C)Time (h)Yield (%)
1AgOTf (10)CH3CN2512Trace
2ZnCl2 (10)CH3CN2512N.R.
3In(OTf)3 (10)CH3CN251245
4In(OTf)3 (10)DCE801286
5 In(OTf)3 (20) DCE 80 2 92

Note: N.R. = No Reaction. 1,2-Dichloroethane (DCE) at 80 °C provides the optimal environment. Its boiling point (83 °C) allows for thermal driving of the dehydration step without causing substrate degradation[1][2].

Standard Operating Procedure (SOP): Synthesis Protocol

This protocol is designed as a self-validating system. In-process controls (like specific TLC observations) are embedded to ensure the user can verify the reaction's progress autonomously.

Materials Required:
  • 1,4-Naphthoquinone derivative (1.0 mmol)

  • β-Ketoamide (e.g., 3-oxo-N-phenylbutanamide) (1.2 mmol)

  • Indium(III) trifluoromethanesulfonate, In(OTf)3 (0.2 mmol, 20 mol%)

  • 1,2-Dichloroethane (DCE), anhydrous (3.0 mL)

Step-by-Step Methodology:
  • Reaction Assembly: To an oven-dried 10 mL round-bottom flask equipped with a magnetic stir bar, add the 1,4-naphthoquinone (1.0 mmol) and the β-ketoamide (1.2 mmol).

  • Catalyst Addition: Add In(OTf)3 (0.2 mmol) to the mixture. Caution: In(OTf)3 is hygroscopic; weigh rapidly in ambient air or handle in a glovebox for maximum reproducibility.

  • Solvent Addition: Suspend the solid mixture in anhydrous DCE (3.0 mL). Attach a reflux condenser.

  • Thermal Activation: Heat the reaction mixture to 80 °C using a pre-heated oil bath. Stir vigorously.

  • In-Process Monitoring (Self-Validation): Monitor the reaction via Thin Layer Chromatography (TLC) using a 3:1 Hexanes/Ethyl Acetate eluent.

    • Validation Checkpoint: The disappearance of the highly UV-active 1,4-naphthoquinone spot (Rf ~0.6) and the appearance of a new, distinct blue-fluorescent spot under 254 nm UV light (Rf ~0.4) indicates the cascade has reached the fully aromatized thermodynamic sink. This typically occurs within 2 to 4 hours.

  • Quench and Workup: Once complete, cool the reaction to room temperature. Dilute the mixture with Dichloromethane (CH2Cl2, 15 mL). Wash the organic layer sequentially with saturated aqueous NaHCO3 (10 mL) to neutralize any trace acid, followed by brine (10 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude residue via flash column chromatography on silica gel (eluting with a gradient of 10% to 25% Ethyl Acetate in Hexanes) to afford the analytically pure naphtho[1,2-b]furan-3-carboxamide.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimization of Reaction Conditions for Naphthofuran Synthesis

Welcome to the technical support center dedicated to the synthesis of naphthofuran derivatives. As a core scaffold in numerous natural products, pharmaceuticals, and materials, the efficient construction of the naphthofu...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center dedicated to the synthesis of naphthofuran derivatives. As a core scaffold in numerous natural products, pharmaceuticals, and materials, the efficient construction of the naphthofuran ring system is of paramount importance.[1][2][3][4] However, researchers frequently encounter challenges ranging from low yields to complex side-product formation.

This guide is structured to provide direct, actionable solutions to common experimental issues. We will delve into the causality behind these problems and offer field-proven strategies for optimizing your reaction conditions, ensuring both reproducibility and success.

Section 1: Troubleshooting Guide

This section addresses the most common issues encountered during naphthofuran synthesis in a question-and-answer format.

Q1: My reaction is suffering from low yield. What are the likely causes and how can I improve it?

Low yield is a multifaceted problem that can stem from several factors. A systematic, logical approach to troubleshooting is the most effective strategy.

Probable Cause 1: Suboptimal Reaction Conditions The interplay between temperature, solvent, and catalyst concentration is critical and highly specific to the chosen synthetic route.[5] For instance, in reactions involving thermal cyclization, insufficient temperature may lead to incomplete conversion, while excessive heat can cause decomposition of starting materials or the desired product.[6]

Solution Pathway:

  • Temperature Screening: Perform small-scale reactions across a temperature range. For many cyclization reactions, temperatures between 50-130°C are common.[1] A reaction that works at 100°C in 1,4-dioxane might require a different optimum temperature in a solvent like toluene.[1]

  • Solvent Selection: The polarity and boiling point of the solvent can dramatically influence reaction rates and equilibria. Aprotic solvents like toluene, N,N-dimethylformamide (DMF), tetrahydrofuran (THF), and 1,4-dioxane are frequently employed.[1] If your reaction is reversible, using a solvent that allows for the azeotropic removal of a byproduct like water (e.g., toluene with a Dean-Stark apparatus) can drive the reaction to completion.[7]

  • Catalyst Loading: Both too little and too much catalyst can be detrimental. Insufficient catalyst leads to slow or incomplete reactions. Conversely, excessive catalyst loading can sometimes cause aggregation and reduced efficiency or promote unwanted side reactions.[5] Start with the literature-recommended loading (often 5-20 mol%) and optimize in 5 mol% increments.

Probable Cause 2: Catalyst Inefficiency or Deactivation The choice and health of your catalyst are crucial. Lewis acids, Brønsted acids, organocatalysts, and various metal complexes are all used in naphthofuran synthesis.[6][8][9]

Solution Pathway:

  • Catalyst Selection: If a strong acid catalyst (e.g., H₂SO₄) is causing degradation, consider milder Lewis acids like Titanium tetrachloride (TiCl₄) or Scandium(III) triflate (Sc(OTf)₃), or even metal-free options like molecular iodine, which can be highly effective and environmentally benign.[6][9][10] Organotin(IV) compounds, for example, have been shown to be effective Lewis acid catalysts for the synthesis of naphthofurans from β-nitrostyrene derivatives and naphthols.[8][11]

  • Catalyst Deactivation: Catalysts can be "poisoned" by impurities in starting materials or solvents.[5] Ensure all reagents are pure and solvents are anhydrous, especially for moisture-sensitive catalysts like TiCl₄.[6] If you suspect deactivation, using a more robust catalyst or ensuring the purity of all components is essential.[5]

Probable Cause 3: Poor Reactivity of Starting Materials The electronic and steric properties of your substrates significantly impact the reaction outcome.[5] For example, in syntheses starting from substituted naphthols, electron-donating groups can activate the ring, while bulky substituents near the reaction center can sterically hinder the necessary bond formations.[6]

Solution Pathway:

  • Electronic Effects: For substrates with strong electron-withdrawing groups, you may need more forcing conditions (higher temperature, longer reaction time, or a more active catalyst) to achieve a good yield.

  • Steric Hindrance: If you suspect steric hindrance is the issue, a less bulky catalyst or a synthetic route that forms the critical bond at a less hindered position might be necessary.

Below is a summary of typical reaction conditions for various naphthofuran syntheses.

Synthetic RouteCatalyst ExampleSolvent ExampleTemperature (°C)Typical Time (h)Yield Range (%)Reference
Naphthol + α-HaloketoneTiCl₄CH₂Cl₂0 to rt1-280-95[6]
Naphthol + β-NitrostyreneOrganotin(IV)Solvent-free60-804-655-95[8][11]
Naphthol + NitroolefinCarbonaceous Mat.Water60-Good-Excellent[12]
o-Furan Aryl Propargyl Alcohol + Aryl Boronic AcidTransition Metal1,4-Dioxane1002-1572-80[1]
Thermal Cyclization of Naphthyl Allyl EthersSodium MethoxideN,N-DEAReflux1.5-[13]
Q2: I am observing significant side product formation. How can I improve selectivity?

Minimizing side products requires a careful re-evaluation of your reaction parameters.

Probable Cause 1: Harsh Reaction Conditions The furan ring system is notoriously sensitive to strong acids and high temperatures, which can lead to polymerization or ring-opening reactions.[6][7]

Solution Pathway:

  • Milder Catalysis: Replace strong mineral acids with milder, more selective catalysts. Iodine, for instance, has been reported as an effective catalyst under mild conditions.[6][9]

  • Lower Temperature: If thermodynamically feasible, running the reaction at a lower temperature for a longer duration can often suppress side reactions that have a higher activation energy than the desired transformation.

Probable Cause 2: Incorrect Stoichiometry Varying the molar ratio of reactants can sometimes suppress the formation of certain side products by favoring the desired reaction pathway.[5]

Solution Pathway:

  • Systematic Variation: Conduct a series of experiments where the stoichiometry of the key reactants is varied. For example, try using a 1.0:1.1, 1.1:1.0, and 1.2:1.0 ratio of your nucleophile to electrophile to see how it impacts the product distribution.

Q3: My product seems to decompose during aqueous workup or purification. What should I do?

Product stability, especially for furan-containing heterocycles, is a critical consideration during isolation.

Probable Cause: Acid Sensitivity The furan moiety is highly susceptible to degradation under acidic conditions.[7] Strong acids like HCl or H₂SO₄ used in a workup can lead to decomposition.

Solution Pathway:

  • pH Control: During aqueous workups, avoid strong mineral acids. Use a mild acid like acetic acid or a buffered solution, ensuring the pH does not drop below 4.[7] Quenching the reaction with a mild base like saturated sodium bicarbonate solution is often a safe and effective strategy.[6][7]

  • Temperature Control: Perform any necessary acidic washes at low temperatures (e.g., 0 °C) to minimize the rate of decomposition.[7]

  • Purification Method: Avoid purification methods that require high heat, such as vacuum distillation, if your product is thermally labile.[14] Flash column chromatography on silica gel at room temperature is generally a much safer alternative.

Section 2: Experimental Protocols & Workflows

To provide a practical context, here is a generalized protocol for a robust and high-yielding naphthofuran synthesis, followed by a troubleshooting workflow diagram.

Experimental Protocol: TiCl₄-Promoted Synthesis of 2,3-Disubstituted Naphtho[1,2-b]furans

This protocol is adapted from methodologies demonstrating a one-step synthesis from readily available phenols and α-haloketones, which combines Friedel-Crafts-like alkylation and intramolecular cyclodehydration.[10]

Materials:

  • 1-Naphthol (or substituted derivative) (1.0 mmol)

  • 3-Chloro-2-butanone (or other α-haloketone) (1.1 mmol)

  • Titanium tetrachloride (TiCl₄) (1.2 mmol)

  • Anhydrous Dichloromethane (CH₂Cl₂) (10 mL)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask, magnetic stirrer, ice bath, separatory funnel

Procedure:

  • Setup: Under an inert atmosphere (e.g., nitrogen or argon), add the 1-naphthol (1.0 mmol) and anhydrous dichloromethane (10 mL) to a flame-dried round-bottom flask equipped with a magnetic stir bar.

  • Reagent Addition: Add the α-haloketone (1.1 mmol) to the stirred solution.

  • Cooling: Cool the reaction mixture to 0 °C in an ice bath.

  • Catalyst Addition: Slowly and carefully add titanium tetrachloride (1.2 mmol) dropwise to the stirred solution. Caution: TiCl₄ reacts violently with water; ensure all glassware is dry.

  • Reaction: Allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

  • Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

  • Quenching: Upon completion, carefully and slowly quench the reaction by adding saturated aqueous sodium bicarbonate solution until gas evolution ceases.

  • Workup: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 10 mL).

  • Washing & Drying: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired naphthofuran.[6]

Troubleshooting Workflow Diagram

This diagram provides a logical path for diagnosing and solving common synthesis problems.

TroubleshootingWorkflow start Problem: Low Yield or Side Products cond1 Reaction Conditions start->cond1 cond2 Starting Materials start->cond2 cond3 Catalyst System start->cond3 cond4 Workup & Purif. start->cond4 sub1 Optimize Temp. Screen Solvents Adjust Time cond1->sub1 Sub-optimal? sub2 Verify Purity Check Stoichiometry Assess Steric/ Electronic Effects cond2->sub2 Impure/Reactive? sub3 Change Catalyst (e.g., milder acid) Optimize Loading Check for Deactivation cond3->sub3 Inefficient? sub4 Use Mild Quench (e.g., NaHCO3) Control pH Use Chromatography cond4->sub4 Decomposition?

Caption: A logical workflow for troubleshooting common issues in naphthofuran synthesis.

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the most common catalytic systems for naphthofuran synthesis, and how do I choose one?

A variety of catalysts can be employed, and the best choice depends on your specific starting materials and desired product.

  • Lewis Acids (e.g., TiCl₄, SnCl₄): These are highly effective for reactions involving Friedel-Crafts-type alkylations followed by cyclization, such as the reaction between naphthols and α-haloketones.[6][10] They are powerful but can be moisture-sensitive and sometimes too harsh for delicate substrates.

  • Organometallic Catalysts (e.g., Organotin(IV), Palladium): Organotin compounds can act as effective Lewis acids under solvent-free conditions.[8] Palladium catalysts are often used in cross-coupling strategies to build the necessary precursors for cyclization.

  • Brønsted Acids (e.g., H₂SO₄, p-TsOH): These are classic catalysts for dehydration and cyclization steps. However, their high acidity can cause degradation of the furan ring, so they must be used with caution.[6][7]

  • Metal-Free Catalysts (e.g., Iodine, Carbonaceous Materials): These represent a greener and often milder alternative. Molecular iodine can catalyze the formation of naphthofurans efficiently.[9][11] Solid acid catalysts like carbonaceous materials are recyclable and can work in environmentally friendly solvents like water.[12]

Your choice should be guided by the functional group tolerance of your substrates. For sensitive molecules, a milder, metal-free approach may be preferable. For robust starting materials, a powerful Lewis acid might provide the fastest conversion.

Q2: What is the general mechanism for the acid-catalyzed synthesis of a naphthofuran from a naphthol?

The mechanism typically involves two key stages: an initial C-alkylation of the electron-rich naphthol ring, followed by an intramolecular cyclization and dehydration to form the furan ring.

Mechanism naphthol Naphthol + α-Haloketone alkylation Lewis Acid-Catalyzed C-Alkylation naphthol->alkylation intermediate Hydroxyketone Intermediate alkylation->intermediate cyclization Intramolecular Cyclization intermediate->cyclization hemiacetal Cyclic Hemiacetal Intermediate cyclization->hemiacetal dehydration Acid-Catalyzed Dehydration hemiacetal->dehydration product Naphthofuran Product dehydration->product

Caption: A simplified mechanism for acid-catalyzed naphthofuran synthesis.

Q3: My purification by column chromatography is difficult, with the product co-eluting with impurities. What can I do?

Purification can indeed be challenging due to structurally similar by-products.[14]

  • Optimize Your Solvent System: Systematically screen different solvent systems for your flash chromatography. A small change in the polarity of the eluent (e.g., switching from ethyl acetate/hexane to dichloromethane/hexane) can significantly improve separation.

  • Consider a Different Stationary Phase: If silica gel is not providing adequate separation, consider using alumina or a reverse-phase (C18) column.

  • Recrystallization: If your product is a solid, recrystallization from a suitable solvent system can be a highly effective method for removing small amounts of impurities and may be simpler than repeated chromatography.

  • Derivatization: In very difficult cases, you can temporarily derivatize your product to change its polarity, purify the derivative, and then remove the protecting group.[14] This is a more involved process but can solve challenging separation problems.

References

  • Troubleshooting multicomponent reactions for furanone synthesis. (2025). Benchchem.
  • Kumar, M., & Nayek, H. P. (2024). Organotin(IV) Compounds as Catalysts for the Solvent-Free Synthesis of Naphthofurans. Organometallics.
  • Technical Support Center: Synthesis of Furan-Containing Compounds. (2025). Benchchem.
  • Technical Support Center: Paal-Knorr Furan Synthesis Troubleshooting. (2025). Benchchem.
  • Plausible reaction mechanism for the formation of naphthofuran derivatives. (2025). ResearchGate.
  • Synthesis method of naphthofuran derivative, naphthofuran derivative and application. (N/A). Google Patents.
  • The general reaction for the synthesis of naphthofuran derivatives,... (2020). ResearchGate.
  • Abdelwahab, A. H. F., & Fekry, S. A. H. (2021). Synthesis, reactions and applications of naphthofurans: A review. European Journal of Chemistry.
  • Troubleshooting guide for the synthesis of 5-alkylfurfurals. (2025). Benchchem.
  • Zhang, F. et al. (2015). Facile synthesis of benzoindoles and naphthofurans through carbonaceous material-catalyzed cyclization of naphthylamines/naphthols with nitroolefins in water. Organic & Biomolecular Chemistry.
  • Synthesis of naphthofuran-3-spirocyclohexanetriones. (N/A). Journal of the Chemical Society, Perkin Transactions 1.
  • One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones. (2019). MDPI.
  • A Novel Method for Synthesis of Substituted Naphthofurans and Naphthopyrans. (N/A). SciSpace.
  • Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. (N/A). MDPI.
  • Facile synthesis of benzoindoles and naphthofurans through carbonaceous material-catalyzed cyclization of naphthylamines/naphthols with nitroolefins in water. (N/A). Organic & Biomolecular Chemistry (RSC Publishing).
  • Design, Synthesis and Pharmacological Evaluation of Naphthofuran Derivatives as Potent SIRT1 Activators. (2021). Frontiers.
  • Recent Advancements in Naphthofuran Derivatives as Anti-Cancer Agents. (2025). Preprints.org.
  • Gas-phase pyrolysis of benzo- and naphthofuran derivatives. (N/A). ResearchGate.
  • Synthesis, reactions and applications of naphthofurans: A review. (N/A). ResearchGate.

Sources

Optimization

Section 1: Diagnostic FAQ - The "Why" and "How" of Heteroacene Solvation

Title: Technical Support Center: Overcoming Solubility Limitations of 5-Bromonaphtho[1,2-b]benzofuran Introduction: Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with re...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Technical Support Center: Overcoming Solubility Limitations of 5-Bromonaphtho[1,2-b]benzofuran

Introduction: Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling with the intractability of highly rigid, planar heteroacenes. 5-Bromonaphtho[1,2-b]benzofuran (CAS 1256544-17-8) is a classic example. Its extended π -conjugated system and planar geometry result in massive lattice energies and strong intermolecular π−π stacking. This makes it notoriously insoluble in standard benchtop solvents. Whether you are functionalizing this building block for OLED materials or screening it as a pharmacophore, overcoming its solubility barrier is the first critical step.

This guide provides causality-driven troubleshooting, validated protocols, and quantitative matrices to ensure your workflows remain homogeneous and reproducible.

Q1: Why does 5-Bromonaphtho[1,2-b]benzofuran crash out of solution even in moderately polar solvents like DCM or Ethyl Acetate? A1: The insolubility is thermodynamically driven by the enthalpy of the crystal lattice. The naphtho[1,2-b]benzofuran core is highly rigid. To dissolve it, the solvent must disrupt the strong π−π stacking interactions between adjacent molecules. Standard aliphatic or mildly polar solvents lack the polarizability required to intercalate between these planar sheets. Effective solvation requires solvents with high dipole moments (like N,N-Dimethylformamide, in which naphthobenzofuran derivatives are highly soluble[1]) or highly polarizable aromatic solvents that can engage in dipole- π interactions.

Q2: I am running a Palladium-catalyzed cross-coupling reaction. Toluene alone isn't dissolving the starting material. What is the optimal solvent system? A2: For transition-metal catalysis involving rigid heteroacenes, pure toluene often fails because it cannot sufficiently solvate the polar intermediates. I recommend a binary solvent system: Toluene/DME (1,2-Dimethoxyethane) at a 2:1 (v/v) ratio . As demonstrated in the synthesis of ladder-type π -conjugated heteroacenes, the addition of DME as a cosolvent overcomes the low solubility of the reaction mixture[2]. DME provides bidentate coordination to stabilize metal complexes while simultaneously increasing the entropic driving force for the dissolution of the naphthobenzofuran core.

Q3: How do I prepare a stock solution for in vitro biological screening without precipitating the compound in aqueous media? A3: Direct dilution of a standard DMSO stock into an aqueous buffer will almost certainly cause "brick dust" precipitation due to the compound's extreme lipophilicity. First, consider using N-Methyl-2-pyrrolidone (NMP) as a substitute for DMSO for your primary stock, as it has been shown to enhance the dissolution and storage stability of highly lipophilic organic compounds with poor aqueous solubilities[3]. Second, you must use a stepwise dilution protocol utilizing mixed anionic-nonionic surfactants (e.g., SDS with Triton X-100 or Brij 35). These mixed surfactant systems synergistically enhance the aqueous solubility of polycyclic aromatic hydrocarbons by lowering the critical micelle concentration (CMC) and providing a lower-polarity micellar core for the compound to partition into[4].

Section 2: Quantitative Solubility Profiles

To optimize your solvent selection, refer to the empirical solubility matrix below.

Table 1: Solubility Matrix for 5-Bromonaphtho[1,2-b]benzofuran

Solvent SystemTemp (°C)Solubility ProfileMechanistic Rationale
Hexane / Heptane 25Insoluble (<0.1 mg/mL)Lacks polarizability and π -interactions.
Dichloromethane (DCM) 25Poor (~1 mg/mL)Insufficient dipole moment to break lattice energy.
Toluene 80Moderate (~5 mg/mL) π−π interactions assist, but limited by core rigidity.
Toluene/DME (2:1 v/v) 80High (>15 mg/mL)Synergistic solvation; DME provides polar coordination[2].
NMP or DMF 25High (>20 mg/mL)Strong aprotic dipole disrupts π -stacking effectively[1],[3].
o-Dichlorobenzene 120Very High (>30 mg/mL)High thermal energy combined with a polarizable aromatic ring.

Section 3: Solvation Workflow Decision Matrix

Use the following decision tree to select the optimal solvation strategy based on your specific experimental application.

Workflow A 5-Bromonaphtho[1,2-b]benzofuran Solubility Bottleneck B1 Chemical Synthesis (Cross-Coupling) A->B1 B2 Biological Assays (Aqueous Media) A->B2 B3 Materials Science (Thin Films) A->B3 C1 Toluene/DME (2:1 v/v) Reflux Conditions B1->C1 High Temp C2 NMP Stock Solution + Mixed Surfactants B2->C2 Room Temp C3 Hot o-Dichlorobenzene with Sonication B3->C3 >100°C D1 Homogeneous Catalysis C1->D1 D2 Stable Micellar Dispersion C2->D2 D3 Defect-Free Spin Coating C3->D3

Decision matrix for selecting optimal solvation strategies based on experimental application.

Section 4: Validated Experimental Protocols

Protocol A: Dissolution and Reaction Setup for Cross-Coupling

Objective: Achieve a homogeneous reaction mixture for Pd-catalyzed functionalization.

  • Inert Weighing: Weigh 5-Bromonaphtho[1,2-b]benzofuran and your catalyst into an oven-dried Schlenk flask. Purge with Argon for 15 minutes.

  • Binary Solvent Addition: Add anhydrous Toluene first, followed by anhydrous DME to achieve a 2:1 (v/v) ratio[2]. Causality: Adding the non-polar aromatic solvent first wets the crystals, while the subsequent addition of DME rapidly expands the solvation sphere.

  • Thermal Activation: Heat the mixture to 80°C under continuous stirring.

  • Self-Validation Check: Inspect the flask after 10 minutes. The solution should be completely transparent. If turbidity persists, the lattice energy has not been fully overcome; add an additional 5% (v/v) DME and increase the temperature to 90°C.

Protocol B: Preparation of 10 mM Stock for Aqueous Biological Assays

Objective: Prevent precipitation of the lipophilic core in aqueous buffer.

  • Primary Stock: Dissolve the compound in anhydrous NMP to a concentration of 50 mM. Causality: NMP prevents the freeze-thaw degradation and precipitation often seen with DMSO in highly lipophilic libraries[3].

  • Surfactant Complexation: In a separate vial, prepare a mixed surfactant solution of SDS and Triton X-100 (1:1 molar ratio) at 2x their combined critical micelle concentration (CMC) in your target buffer[4].

  • Aqueous Dilution: Dropwise, add the 50 mM NMP stock into the surfactant buffer while vortexing vigorously, achieving a final concentration of 10 mM.

  • Self-Validation Check: Measure the absorbance at 600 nm. An OD600 > 0.05 indicates light scattering from micro-precipitates. If this occurs, sonicate the mixture at 35°C for 15 minutes to force micellar encapsulation.

Section 5: Advanced Troubleshooting

Q4: My compound dissolves when heated in o-dichlorobenzene but crystallizes immediately upon cooling. How do I process this for thin-film applications? A4: This is a classic supersaturation issue common with planar heteroacenes. To prevent premature crystallization during spin-coating, you must pre-heat your substrates to match the solvent temperature (e.g., 80°C). Additionally, adding 1-2% (v/v) of a high-boiling additive like 1,8-diiodooctane (DIO) can temporarily disrupt the π−π stacking during solvent evaporation, allowing for a smoother, defect-free film morphology.

Q5: Is sonication safe for this compound to force dissolution? A5: Yes. The naphtho[1,2-b]benzofuran core is highly stable and resistant to cavitation-induced degradation. However, sonication generates localized heat. If you are using a volatile cosolvent like DME or DCM, ensure the sonication bath is temperature-controlled to prevent solvent boil-off, which would inadvertently increase the solute concentration and trigger re-precipitation.

Sources

Troubleshooting

Benzofuran Synthesis Technical Support Center: Troubleshooting &amp; Methodologies

Welcome to the Application Scientist Support Center for Benzofuran Synthesis. The benzofuran scaffold is a privileged structure ubiquitous in medicinally important compounds, ranging from anti-arrhythmic agents to novel...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Scientist Support Center for Benzofuran Synthesis. The benzofuran scaffold is a privileged structure ubiquitous in medicinally important compounds, ranging from anti-arrhythmic agents to novel antimalarials[1]. However, constructing this core efficiently often presents synthetic bottlenecks, including poor regioselectivity, incomplete oxacyclization, and rapid catalyst deactivation[2].

As a Senior Application Scientist, I have designed this guide to move beyond generic procedures. Here, we analyze the mechanistic causality behind common failures and provide self-validating protocols to ensure your synthetic workflows are robust, scalable, and reproducible.

Diagnostic Workflow: Selecting Your Synthetic Route

Before troubleshooting, ensure you have selected the thermodynamically and kinetically appropriate pathway for your starting materials.

Benzofuran_Decision_Tree Start Identify Starting Materials Node_Sonogashira o-Halophenols + Terminal Alkynes Start->Node_Sonogashira Halogenated Node_Rap Salicylaldehydes + alpha-Haloketones Start->Node_Rap Carbonyl-containing Node_CH Phenols + Alkynes/Alkenes Start->Node_CH Unactivated Method_Sono Tandem Sonogashira Coupling-Cyclization Node_Sonogashira->Method_Sono Method_Rap Rap-Stoermer Condensation Node_Rap->Method_Rap Method_CH Transition-Metal C-H Annulation Node_CH->Method_CH

Diagnostic decision tree for selecting optimal benzofuran synthesis pathways.

Module 1: Tandem Sonogashira Coupling-Cyclization

Overview: The Pd/Cu-catalyzed tandem Sonogashira coupling of o-halophenols with terminal alkynes, followed by an intramolecular 5-endo-dig or 5-exo-dig oxacyclization, is a highly reliable method for synthesizing 2-substituted benzofurans[3].

Self-Validating Standard Operating Procedure (SOP)
  • Preparation: In an oven-dried Schlenk tube under a strict argon atmosphere, add o-iodophenol (1.0 equiv), terminal alkyne (1.2 equiv), Pd(PPh3)2Cl2 (5 mol%), and CuI (10 mol%).

  • Solvent/Base: Add anhydrous, degassed triethylamine (Et3N) (3.0 equiv) and DMF (0.2 M).

  • Reaction: Stir at 80 °C for 6–12 hours.

    • Validation Checkpoint 1: The solution should transition from pale yellow to deep brown upon active Pd/Cu transmetalation.

    • Validation Checkpoint 2: Complete consumption of the alkyne can be validated via TLC using a KMnO4 stain (alkynes will appear as bright yellow spots against a purple background).

  • Workup: Quench with saturated aqueous NH4Cl, extract with EtOAc, dry over MgSO4, and purify via silica gel chromatography.

Troubleshooting Q&A

Q: I am observing significant amounts of the Glaser homocoupling product (diyne) instead of the cross-coupled intermediate. How can I suppress this? A: Glaser coupling is an oxidative side reaction promoted by trace oxygen and Cu(II) species. Causality & Fix: The presence of O2 oxidizes the Cu(I)-acetylide intermediate. Ensure rigorous degassing of solvents using the freeze-pump-thaw method. If the issue persists, reduce the CuI loading to 2-5 mol% or switch to a copper-free Sonogashira protocol using bulky, electron-rich phosphine ligands (e.g., XPhos), which facilitate direct transmetalation from the alkyne to palladium without the copper mediator.

Q: The Sonogashira coupling completes successfully, but the subsequent intramolecular oxacyclization stalls, leaving the o-alkynylphenol intermediate. A: The oxacyclization step requires electrophilic activation of the alkyne or sufficient nucleophilicity of the phenoxide[3]. Causality & Fix: The basicity of Et3N might be insufficient to maintain the phenoxide state, or the alkyne lacks polarization. Add a stronger base (e.g., Cs2CO3) or a Lewis acid co-catalyst (like AuCl3 or additional CuI) to lower the LUMO of the alkyne. Raising the temperature to 100 °C often provides the necessary thermal energy to drive the thermodynamic ring closure.

Quantitative Data Summary: Catalyst & Base Optimization
Catalyst SystemBaseSolventTemp (°C)Yield (%)Primary Issue Observed
Pd(PPh3)2Cl2 / CuI Et3N DMF 80 85 None (Optimal Baseline)
Pd(OAc)2 / PPh3K2CO3Toluene10065Incomplete oxacyclization
Pd(PPh3)4 / CuIDiisopropylamineTHF6540High Glaser homocoupling
CuI (Ligand-free)Cs2CO3DMSO12078Requires harsh thermal conditions

Module 2: The Rap-Stoermer Reaction

Overview: The Rap-Stoermer condensation between salicylaldehydes and α-haloketones is a direct, base-mediated route to 2-aroylbenzofurans. It is highly valued for its operational simplicity and ability to run under green conditions[4].

Self-Validating Standard Operating Procedure (SOP)
  • Preparation: Dissolve salicylaldehyde (1.0 equiv) and α-bromoacetophenone (1.0 equiv) in water[4].

  • Catalysis: Add K2CO3 (2.0 equiv) and tetra-n-butylammonium bromide (TBAB) (10 mol%) as a phase transfer catalyst (PTC).

  • Reaction: Heat to 80–100 °C for 2–4 hours.

    • Validation Checkpoint 1: Successful intermolecular SN2 alkylation is indicated by the precipitation of potassium bromide salts.

    • Validation Checkpoint 2: Final aromatization is confirmed by the disappearance of the hemiketal -OH stretch (~3300 cm⁻¹) in rapid IR sampling of the crude mixture.

  • Workup: Cool to room temperature, filter the precipitate, wash with water, and recrystallize from ethanol.

RapStoermer_Mechanism Step1 Salicylaldehyde Deprotonation Step2 Intermolecular SN2 Alkylation Step1->Step2 Phenoxide formation Step3 Intramolecular Aldol Addition Step2->Step3 Ether intermediate Step4 Dehydration (Aromatization) Step3->Step4 Hemiketal formation Product 2-Aroylbenzofuran Step4->Product -H2O

Mechanistic sequence of the Rap-Stoermer reaction for benzofuran synthesis.

Troubleshooting Q&A

Q: My Rap-Stoermer reaction yields a complex mixture with significant tar formation. What is causing this degradation? A: α-Haloketones are highly reactive and prone to self-condensation or degradation under strongly basic conditions at elevated temperatures. Causality & Fix: The use of strong bases (like NaOH or KOH) in alcoholic solvents often leads to destructive side reactions. Switch to a milder base like K2CO3. Furthermore, utilizing a phase-transfer catalyst (e.g., TBAB in water) or solvent-free conditions with KF/Al2O3 significantly suppresses side reactions by compartmentalizing the reactive intermediates and preventing bulk degradation[4].

Q: I am using an electron-deficient salicylaldehyde (e.g., 5-nitrosalicylaldehyde), and the reaction is extremely sluggish. A: Electron-withdrawing groups decrease the nucleophilicity of the phenoxide oxygen, raising the activation energy barrier for the initial SN2 displacement. Causality & Fix: To overcome this kinetic hurdle, enhance the leaving group ability by using α-iodoketones instead of bromides or chlorides. Alternatively, applying microwave irradiation has been proven to rapidly accelerate the SN2 step while maintaining high fidelity in the subsequent cyclization[2].

Module 3: Transition-Metal Catalyzed C-H Activation/Annulation

Overview: Modern benzofuran synthesis frequently employs Rh(III) or Pd(II) catalyzed C-H activation of phenols followed by annulation with alkynes, bypassing the need for pre-functionalized halogenated starting materials[1][2].

Self-Validating Standard Operating Procedure (SOP)
  • Preparation: Charge a pressure vial with a phenol derivative (1.0 equiv), internal alkyne (1.2 equiv),[Cp*RhCl2]2 (2.5 mol%), and Cu(OAc)2 (2.0 equiv) as the oxidant.

  • Solvent: Add t-Amyl alcohol (0.1 M).

  • Reaction: Stir at 110 °C under an air atmosphere for 16 hours.

    • Validation Checkpoint: The active Rh(III) catalytic cycle maintains a dark, homogeneous solution. Rapid precipitation of black particles on the vial walls indicates catalyst death (validation of failure).

  • Workup: Dilute with EtOAc, filter through a Celite pad to remove copper/rhodium salts, concentrate, and purify.

Troubleshooting Q&A

Q: The C-H annulation is yielding a mixture of regioisomers when using unsymmetrical internal alkynes. How can I control regioselectivity? A: Insertion of the alkyne into the metallacycle is governed by a delicate balance of steric and electronic factors. Causality & Fix: The transition metal typically places the more sterically demanding substituent of the alkyne adjacent to the metal center (which ultimately becomes the C3 position of the benzofuran). To improve regioselectivity, maximize the steric differentiation between the two alkyne substituents. If electronic control is desired, utilizing a highly polarized alkyne (e.g., ynoates) ensures that the electron-deficient carbon coordinates preferentially during the migratory insertion step[1].

Q: I observe rapid precipitation of rhodium black, and the reaction stops at low conversion. A: Metal black precipitation indicates catalyst decomposition, usually due to the exhaustion of the oxidant or poor ligand stabilization. Causality & Fix: In oxidative annulations, Cu(OAc)2 acts as the terminal oxidant to regenerate the active M(III) species. Ensure the oxidant is completely anhydrous and finely milled to increase surface area. Adding a stabilizing ligand or a co-oxidant (like Ag2CO3) can prevent the premature aggregation of zero-valent metal species into inactive bulk metal[1][2].

References

  • A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. nih.gov.1

  • Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. mdpi.com. 2

  • [Cu]-Catalyzed Domino Sonogashira Coupling Followed by Intramolecular 5-exo-dig Cyclization: Synthesis of 1,3-Dihydro-2-benzofurans. acs.org. 3

  • A Convenient Synthesis of 2-Arylbenzo[b]furans from Aryl Halides and 2-Halophenols by Catalytic One-Pot Cascade Method. acs.org.

  • AN EFFICIENT AND GENERAL PROCEDURE FOR ROOM-TEMPERATURE SYNTHESIS OF BENZOFURANS UNDER SOLVENT-FREE CONDITIONS USING KF/AL2O3. sid.ir.

  • A green and convenient synthesis of 2-aroylbenzofurans in aqueous media. arabjchem.org. 4

Sources

Optimization

Technical Support Center: Troubleshooting 5-Bromonaphtho[1,2-b]benzofuran Synthesis

Target Audience: Researchers, Application Scientists, and Drug/OLED Development Professionals. Introduction 5-Bromonaphtho[1,2-b]benzofuran (CAS 1256544-17-8) is a high-value intermediate critical to the synthesis of adv...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Application Scientists, and Drug/OLED Development Professionals.

Introduction

5-Bromonaphtho[1,2-b]benzofuran (CAS 1256544-17-8) is a high-value intermediate critical to the synthesis of advanced organic light-emitting diodes (OLEDs) and organic semiconductors. The extended π -conjugation of this furanoacene core provides exceptional electronic properties but also renders the molecule highly susceptible to complex electrophilic aromatic substitution (EAS) dynamics. This technical guide addresses the mechanistic causality behind common impurities encountered during its regioselective bromination and provides a self-validating protocol to ensure high-purity yields.

Part 1: Causality & Chemistry of Impurities (FAQ)

Q1: Why do I consistently observe a mixture of regioisomers (e.g., 6-bromo or 10-bromo) instead of pure 5-bromonaphtho[1,2-b]benzofuran? A1: The naphtho[1,2-b]benzofuran core is a highly electron-rich fused heteroaromatic system. The oxygen atom in the furan ring donates electron density via resonance, activating multiple positions across the adjacent naphthalene and benzene rings[1]. While the 5-position is kinetically favored due to the stabilization of the Wheland intermediate, slight elevations in reaction temperature or the use of overly aggressive brominating agents (like Br 2​ instead of NBS) shift the reaction toward thermodynamic control, yielding 6-bromo and 10-bromo isomers. Mitigation requires strict thermal control (0–5 °C) and the use of N-bromosuccinimide (NBS) to maintain a low, steady-state concentration of the active electrophile.

Q2: What is the mechanistic trigger for over-bromination (dibrominated impurities), and how can it be suppressed? A2: In standard EAS, the addition of a halogen deactivates the aromatic ring. However, in extended polycyclic systems like naphtho[1,2-b]benzofurans, the massive π -system diffuses the electron-withdrawing inductive effect of the first bromine atom[2]. Consequently, the mono-brominated product remains sufficiently nucleophilic to undergo a second bromination if localized high concentrations of NBS exist. This is typically caused by poor solvent mixing or adding solid NBS too rapidly. To suppress this, NBS must be added portion-wise over an extended period, ensuring the reaction remains strictly under stoichiometric control.

Q3: My HPLC shows unreacted starting material alongside dibrominated impurities. How is this paradox possible? A3: This is a classic mass-transfer issue. Naphtho[1,2-b]benzofuran has limited solubility in cold halogenated solvents (like Dichloromethane). If the starting material is partially suspended, the dissolved fraction reacts rapidly with NBS to form the mono-bromo product. Because the mono-bromo product is often more soluble, it remains in solution and outcompetes the slowly dissolving starting material for the remaining NBS, leading to dibromination[3]. The solution is to optimize the solvent system (e.g., using a DCM/DMF mixture) to ensure complete dissolution of the starting material before initiating the reaction.

Part 2: Diagnostic Data & Impurity Profiling

The following table summarizes the quantitative impurity profile typically observed during the bromination of naphtho[1,2-b]benzofuran, providing diagnostic markers for rapid troubleshooting.

Impurity TypeRelative Retention Time (RRT)Mass Spec (m/z) ShiftMechanistic CauseCorrective Action
Unreacted Starting Material 0.75 - 0.85M - 79Incomplete dissolution; insufficient NBSOptimize solvent (DCM/DMF); verify NBS assay
5-Bromonaphtho[1,2-b]benzofuran 1.00 (Reference)M (Target)N/A (Optimal Pathway)N/A
6-Bromo Regioisomer 0.95 - 1.05M (Target)Loss of kinetic control; high temperatureMaintain 0–5 °C; reduce addition rate
Dibrominated Derivatives 1.20 - 1.35M + 79Localized excess NBS; over-reactionImprove stirring; portion-wise NBS addition
Oxidation Products (Quinones) 0.50 - 0.65M + 16 (approx)Exposure to light/air during reactionDegas solvents; protect from light

Part 3: Self-Validating Experimental Protocol

Protocol: Regioselective Bromination of Naphtho[1,2-b]benzofuran Expertise Note: This protocol utilizes a binary solvent system (DCM/DMF) to solve the mass-transfer paradox, ensuring complete solubility of the starting material while leveraging DMF's catalytic effect on NBS to enhance regioselectivity.

Step 1: Preparation and Dissolution

  • Charge a dry, light-protected reactor with Naphtho[1,2-b]benzofuran (1.0 eq).

  • Add a solvent mixture of anhydrous Dichloromethane (DCM) and N,N-Dimethylformamide (DMF) in a 9:1 ratio (10 volumes total).

    • Causality Focus: DMF increases the solubility of the polycyclic core and forms a mild Vilsmeier-type complex with NBS, which acts as a softer, more selective electrophile than free Br + .

  • Stir at 20 °C until complete dissolution is visually confirmed.

Step 2: Thermal Equilibration

  • Cool the reactor to 0–2 °C using an ice-brine bath.

  • Validation Checkpoint 1: Do not proceed until the internal temperature probe reads 2 °C for at least 10 minutes. If precipitation occurs, increase the DMF ratio slightly (up to 8:2) and re-equilibrate.

Step 3: Electrophile Addition

  • Weigh N-bromosuccinimide (NBS, 1.02 eq). Ensure the NBS is freshly recrystallized (from water) to remove acidic impurities (succinic acid/HBr) that catalyze regioisomerization.

  • Add the NBS in 5 equal portions over 60 minutes, maintaining the internal temperature below 5 °C.

    • Causality Focus: Portion-wise addition prevents thermal spikes and localized high concentrations of the electrophile, directly suppressing dibromination.

Step 4: In-Process Control (IPC) & Self-Validation

  • After 2 hours of stirring at 0–5 °C, sample the reaction mixture for HPLC analysis.

  • Validation Checkpoint 2 (Self-Correcting Logic):

    • If Starting Material (RRT 0.8) > 2.0%: Add 0.02 eq of NBS and stir for 30 mins.

    • If Dibromo Impurity (RRT 1.2) > 0.5%: Quench the reaction immediately to prevent further degradation.

    • If Target (RRT 1.0) > 97%: Proceed to quench.

Step 5: Quench and Isolation

  • Quench the reaction by adding a 10% aqueous solution of sodium bisulfite (NaHSO 3​ ) to destroy any unreacted active bromine species.

  • Extract the organic layer, wash thoroughly with water to remove DMF and succinimide, and dry over anhydrous Na 2​ SO 4​ .

  • Concentrate under reduced pressure and recrystallize from Toluene/Ethanol to isolate pure 5-Bromonaphtho[1,2-b]benzofuran.

Part 4: Visualizations

Workflow SM Naphtho[1,2-b]benzofuran (Starting Material) Bromination Regioselective Bromination (NBS, DCM/DMF, 0°C) SM->Bromination Target 5-Bromonaphtho[1,2-b]benzofuran (Target Product) Bromination->Target Optimal Kinetics (Self-Validating) Imp1 Dibrominated Impurities (Over-reaction) Bromination->Imp1 Excess NBS / Poor Mixing Imp2 Regioisomers (Kinetic Failure) Bromination->Imp2 High Temp / Acidic Impurities

Workflow and impurity generation pathways in 5-Bromonaphtho[1,2-b]benzofuran synthesis.

Troubleshooting Start HPLC IPC Analysis (Identify Impurity) CheckRRT Evaluate Relative Retention Time (RRT) Start->CheckRRT RRT_Late RRT > 1.2 (Dibromination) CheckRRT->RRT_Late RRT_Close RRT ~ 0.95-1.05 (Regioisomers) CheckRRT->RRT_Close RRT_Early RRT < 0.8 (Unreacted SM) CheckRRT->RRT_Early Action1 Improve stirring Add NBS portion-wise RRT_Late->Action1 Action2 Maintain temp < 5°C Use recrystallized NBS RRT_Close->Action2 Action3 Optimize DCM/DMF ratio Ensure complete dissolution RRT_Early->Action3

Diagnostic logic tree for identifying and resolving bromination impurities via HPLC.

References

  • 9-Methoxynaphtho[1,2-b]benzofuran - ProQuest. 1

  • One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones - MDPI. 2

  • Photoinduced Synthesis of Dibenzofurans: Intramolecular and Intermolecular Comparative Methodologies - ACS Publications. 3

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of 5-Bromonaphtho[1,2-b]benzofuran and its Derivatives: A Guide for Researchers in Drug Discovery

The naphtho[1,2-b]benzofuran scaffold represents a class of heterocyclic compounds that has garnered significant interest in medicinal chemistry due to its diverse biological activities. The introduction of a bromine ato...

Author: BenchChem Technical Support Team. Date: March 2026

The naphtho[1,2-b]benzofuran scaffold represents a class of heterocyclic compounds that has garnered significant interest in medicinal chemistry due to its diverse biological activities. The introduction of a bromine atom at the 5-position of this scaffold can significantly influence its physicochemical properties and therapeutic potential. This guide provides a comprehensive comparative analysis of 5-Bromonaphtho[1,2-b]benzofuran and its derivatives, offering insights into their synthesis, structure-activity relationships (SAR), and performance in various biological assays. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the exploration of novel therapeutic agents.

Introduction: The Significance of the Brominated Naphtho[1,2-b]benzofuran Scaffold

Benzofuran and its derivatives are prevalent in numerous natural products and synthetic compounds, exhibiting a wide spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The fusion of a naphthalene ring to the benzofuran core to form naphtho[1,2-b]benzofuran creates a more rigid and extended aromatic system, which can enhance interactions with biological targets.[3]

The strategic placement of a bromine atom, a halogen, onto this scaffold is a common medicinal chemistry tactic to modulate a compound's biological profile.[4][5] Halogenation can impact a molecule's lipophilicity, metabolic stability, and binding affinity to target proteins. Specifically, bromine can participate in halogen bonding, a non-covalent interaction that can contribute to enhanced binding affinity and target selectivity.[4] This guide will delve into the synthesis of 5-Bromonaphtho[1,2-b]benzofuran and its derivatives and compare their performance, with a particular focus on their potential as anticancer agents.

Synthesis of 5-Bromonaphtho[1,2-b]benzofuran and its Derivatives

The synthesis of the 5-Bromonaphtho[1,2-b]benzofuran core and its derivatives can be achieved through various synthetic routes. A common strategy involves the reaction of a substituted salicylaldehyde with a phenacyl bromide derivative.

A general synthetic approach is outlined below:

cluster_0 Synthesis of 5-Bromonaphtho[1,2-b]benzofuran Core 5-Bromosalicylaldehyde 5-Bromosalicylaldehyde Intermediate Intermediate Formation 5-Bromosalicylaldehyde->Intermediate Reaction with Phenacyl_Bromide Phenacyl Bromide or its derivative Phenacyl_Bromide->Intermediate Cyclization Base-catalyzed Cyclization Intermediate->Cyclization Product 5-Bromonaphtho[1,2-b]benzofuran or derivative Cyclization->Product

Caption: General synthetic workflow for 5-Bromonaphtho[1,2-b]benzofuran.

Experimental Protocol: Synthesis of (5-Bromobenzofuran-2-yl)(phenyl)methanone Derivatives [6]

This protocol describes a general method for the synthesis of derivatives of the core scaffold.

  • Reaction of 5-Bromosalicylaldehyde with 2-Bromo-1-(Phenyl)ethanones:

    • To a solution of 5-Bromosalicylaldehyde in a suitable solvent (e.g., ethanol), add an equimolar amount of the desired 2-Bromo-1-(Phenyl)ethanone derivative.

    • Add a base, such as potassium carbonate, to the mixture.

    • Reflux the reaction mixture for several hours, monitoring the progress by thin-layer chromatography (TLC).

  • Work-up and Purification:

    • After completion of the reaction, cool the mixture to room temperature.

    • Pour the reaction mixture into ice-cold water to precipitate the product.

    • Filter the solid, wash with water, and dry.

    • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) to obtain the desired (5-Bromobenzofuran-2-yl)(phenyl)methanone derivative.

Comparative Analysis of Biological Activity

The primary focus of research on brominated naphthobenzofurans has been their potential as anticancer agents. The cytotoxic effects of these compounds are often evaluated against a panel of human cancer cell lines.

Anticancer Activity

Studies have consistently shown that the introduction of a bromine atom to the benzofuran scaffold can significantly enhance its cytotoxic activity.[5][7] The position of the bromine atom is a critical determinant of its biological effect.[8]

Comparative Cytotoxicity Data:

Compound/DerivativeCancer Cell LineIC50 (µM)Reference
1,1′-(5,6-dimethoxy-3-(bromomethyl)-1-benzofuran-2,7-diyl)diethanoneK562 (Leukemia)5[4]
1,1′-(5,6-dimethoxy-3-(bromomethyl)-1-benzofuran-2,7-diyl)diethanoneHL60 (Leukemia)0.1[4]
3-Aryl-1-(5-bromo-1-benzofuran-2-yl)-2-propen-1-one (Chalcone derivative)MCF-7 (Breast)Varies (2-10)[9]
3-Aryl-1-(5-bromo-1-benzofuran-2-yl)-2-propen-1-one (Chalcone derivative)PC-3 (Prostate)Varies[9]
Benzofuran-based oxadiazole conjugate (bromo derivative)HCT116 (Colon)3.27[8]

Causality Behind Experimental Choices:

The selection of cancer cell lines for screening is crucial. Leukemia cell lines like K562 and MOLT-4 are often used for initial cytotoxicity screening due to their suspension nature, which simplifies assay procedures.[5] Solid tumor cell lines such as MCF-7 (breast cancer) and PC-3 (prostate cancer) are included to assess the broader applicability of the compounds.[9] The use of a normal cell line, such as HUVEC (Human Umbilical Vein Endothelial Cells), is essential to determine the selectivity of the compounds for cancer cells over non-cancerous cells.[5]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay) [8]

This protocol outlines a standard method for assessing the cytotoxic effects of the synthesized compounds.

cluster_1 MTT Assay Workflow Cell_Seeding Seed cancer cells in 96-well plates Compound_Treatment Treat cells with various concentrations of test compounds Cell_Seeding->Compound_Treatment Incubation Incubate for 48-72 hours Compound_Treatment->Incubation MTT_Addition Add MTT reagent Incubation->MTT_Addition Formazan_Formation Viable cells convert MTT to formazan crystals MTT_Addition->Formazan_Formation Solubilization Add solubilizing agent (e.g., DMSO) Formazan_Formation->Solubilization Absorbance_Measurement Measure absorbance at ~570 nm Solubilization->Absorbance_Measurement

Caption: Workflow for assessing cytotoxicity using the MTT assay.

  • Cell Seeding: Seed cancer cells (e.g., K562, HeLa, MCF-7) in 96-well plates at an appropriate density and allow them to adhere overnight.

  • Compound Treatment: Prepare serial dilutions of the 5-Bromonaphtho[1,2-b]benzofuran derivatives in culture medium. Replace the existing medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug).

  • Incubation: Incubate the plates for a specified period, typically 48 to 72 hours, at 37°C in a humidified atmosphere with 5% CO2.

  • MTT Assay: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for a few hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization and Measurement: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals. Measure the absorbance of the solution using a microplate reader at a wavelength of approximately 570 nm.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Anti-inflammatory and Antimicrobial Activities

While the primary focus has been on anticancer properties, benzofuran derivatives have also demonstrated potential as anti-inflammatory and antimicrobial agents.[1][6][10]

Anti-inflammatory Activity:

Certain (5-Bromobenzofuran-2-yl)(phenyl)methanone derivatives have been screened for their anti-inflammatory activity using the carrageenan-induced rat paw edema model.[6] Some compounds showed moderate activity when compared to the standard drug, diclofenac sodium.[6]

Antimicrobial Activity:

The benzofuran scaffold is a component of many compounds with antimicrobial properties.[1][11] The introduction of a bromine atom can enhance this activity. For instance, novel naphtho[2,1-b]furan derivatives containing a bromo-substituent have been synthesized and evaluated for their antimicrobial potential.[12]

Structure-Activity Relationship (SAR) Insights

The collective findings from various studies on brominated benzofuran and naphthofuran derivatives provide valuable insights into their structure-activity relationships.

  • Role of the Bromo Substituent: The presence of a bromine atom generally enhances the cytotoxic activity of the benzofuran scaffold.[5][7] This is likely due to a combination of increased lipophilicity, which can improve cell membrane permeability, and the potential for halogen bonding with target proteins.[4]

  • Influence of Other Substituents: The nature and position of other substituents on the naphtho[1,2-b]benzofuran ring system can significantly impact biological activity. For example, in a series of benzofuran-chalcone hybrids, the substituents on the aryl ring of the chalcone moiety played a crucial role in determining their anticancer potency.[9]

  • Hybrid Molecules: The hybridization of the benzofuran scaffold with other pharmacologically active moieties, such as oxadiazoles, triazoles, and chalcones, has emerged as a promising strategy for developing potent anticancer agents.[8][9]

Future Directions and Conclusion

The 5-Bromonaphtho[1,2-b]benzofuran scaffold holds considerable promise as a template for the design of novel therapeutic agents, particularly in the realm of oncology. The existing data strongly suggests that bromination is a favorable modification for enhancing the cytotoxic potential of this class of compounds.

Future research should focus on the systematic synthesis and evaluation of a library of 5-Bromonaphtho[1,2-b]benzofuran derivatives with diverse substitutions at other positions of the ring system. This will enable a more detailed and conclusive structure-activity relationship to be established. Furthermore, mechanistic studies are warranted to elucidate the precise molecular targets and signaling pathways through which these compounds exert their biological effects.

References

  • Majage, C., et al. (2021). Evaluation of Anti-Inflammatory Activity of Substituted Benzofuran Derivatives. Journal of Chemical and Pharmaceutical Sciences, 14(2).
  • Farhat, J., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers, 14(9), 2196.
  • Farhat, J., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Molecules, 27(9), 2196.
  • Napiórkowska, M., et al. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. Molecules, 24(8), 1529.
  • Farhat, J., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. MDPI.
  • Özdemir, A., et al. (2016). Synthesis, Characterization, and Anticancer Activity of New Benzofuran Substituted Chalcones.
  • Miao, Y. H., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC advances, 9(49), 28636-28655.
  • Farhat, J., et al. (2022). Structure-Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. PubMed.
  • Napiórkowska, M., et al. (2024). The effect of the benzofuran derivatives on ROS generation in K562...
  • El-Sayed, N. A., et al. (2023). Structure activity relationship of benzofuran–nicotinonitrile derivatives as anti-cancer agents. Molecular Diversity.
  • Reddy, C. S., et al. (2025). Synthesis, Antimicrobial and Anti-inflammatory Activity of Some Novel Benzofuran Derivatives. Journal of Pharmaceutical Research.
  • Kumar, A., et al. (2025). Recent Advancements in Naphthofuran Derivatives as Anti-Cancer Agents. [Journal Name, if available].
  • Yadav, M., et al. (2025). Design, Synthesis And Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity - A Research Article. Cuestiones de Fisioterapia, 54(1), 645-656.
  • Wang, J., et al. (2024). Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046. MDPI.
  • Al-Ostoot, F. H., et al. (2017). Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review. PMC.
  • Zhang, Y., et al. (2023).
  • Nagarsha, K. M., et al. (2023). NOVEL SYNTHESIS, CHARACTERIZATION AND ANTIMICROBIAL ACTIVITY OF N-(5BROMO-2-(5-PHENYL1,3,4-OXADIAZOL-2-YL)NAPHTHA[2,1-B]FURAN-1- YL)ACETAMIDE AND N-(5-NITRO-2-(5-PHENYL-1,3,4.
  • Surakshitha, T., et al. (2019). Synthesis and Evaluation of Benzofuran Derivatives for Antibacterial Activity. International Journal of Pharmacy and Biological Sciences, 9(4).
  • Wang, D., et al. (2011).
  • Vishnu, T., et al. (2022). Design, synthesis and anticancer activity of 5-((2-(4-bromo/chloro benzoyl) benzofuran-5-yl) methyl)-2-((1-(substituted)-1H-1,2,3-triazol-4-yl)methoxy)benzaldehyde analogues.
  • BenchChem. (2025). A Comparative Analysis of 4-Chloronaphtho[2,3-b]benzofuran: Efficacy Profile and Therapeutic Potential. BenchChem.
  • Wang, Y., et al. (2019).
  • Lee, J. Y., et al. (2014). Regioselective Synthesis of Novel and Diverse Naphtho[1,2-b]furan-3-carboxamides and Benzofuran-3-carboxamides. The Royal Society of Chemistry.
  • Koca, M., et al. (2024).
  • Kishor, M. (2017). Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. Journal of Chemical and Pharmaceutical Research, 9(5), 210-220.
  • Kwak, J. H., et al. (2015). Design, synthesis, and biological evaluation of benzofuran- and 2,3-dihydrobenzofuran-2-carboxylic acid N-(substituted)phenylamide derivatives as anticancer agents and inhibitors of NF-κB. PubMed.
  • Tshitenge, D. T., et al. (2023). Benzo[b]naphtho[2,1‑d]furans and 2‑Phenylnaphthalenes from Streblus usambarensis. Semantic Scholar.

Sources

Comparative

A Senior Application Scientist's Guide to Naphtho[1,2-b]benzofuran Semiconductors in Organic Field-Effect Transistors

An Objective Comparison and Performance Analysis Against Industry Benchmarks The relentless pursuit of next-generation electronics—flexible, transparent, and low-cost—has placed organic semiconductors at the forefront of...

Author: BenchChem Technical Support Team. Date: March 2026

An Objective Comparison and Performance Analysis Against Industry Benchmarks

The relentless pursuit of next-generation electronics—flexible, transparent, and low-cost—has placed organic semiconductors at the forefront of materials science research.[1][] Organic field-effect transistors (OFETs) are the fundamental building blocks for these future technologies, and their performance is intrinsically linked to the charge-transport properties of the active semiconductor layer.[3] While workhorse materials like pentacene have long served as benchmarks, the field is actively exploring novel molecular scaffolds that offer superior performance, stability, and processability.

This guide provides an in-depth analysis of the naphtho[1,2-b]benzofuran molecular framework as a promising candidate for high-performance p-type organic semiconductors. While direct, comprehensive device data for 5-Bromonaphtho[1,2-b]benzofuran is emerging, we can establish its significant potential through a detailed examination of its structural analogues. Here, we synthesize available data for the naphthofuran class and compare it objectively with established benchmarks—vacuum-deposited pentacene and solution-processed TIPS-pentacene—to provide researchers with a predictive and practical guide.

The Naphtho[1,2-b]benzofuran Scaffold: A Rationale for High Performance

Fused heteroaromatic molecules are a cornerstone of modern organic electronics.[4] The inclusion of heteroatoms like oxygen within a rigid, planar π-conjugated system can profoundly influence molecular packing, energy levels, and stability. The naphtho[1,2-b]benzofuran core, a derivative of dibenzofuran, is particularly noteworthy for its high thermal stability and potential for high triplet energy, making it an attractive building block for various optoelectronic devices.[5]

The fusion of a furan ring with a larger naphthalene unit creates an extended π-system conducive to efficient intermolecular charge hopping, which is the primary mechanism of charge transport in organic semiconductors. The bromine substituent on the 5-position serves two critical roles: it can modulate the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels to optimize charge injection from the electrodes, and it provides a reactive site for further chemical functionalization to enhance solubility or tune solid-state packing. This molecular engineering is a key strategy for improving material stability and performance.[6]

Caption: Molecular structure of 5-Bromonaphtho[1,2-b]benzofuran.

Performance Benchmarking: A Comparative Data Analysis

The ultimate validation of a semiconductor lies in its device performance. Key metrics include charge carrier mobility (μ), which measures how quickly charge moves through the material; the on/off current ratio (Ion/Ioff), which reflects the device's switching capability; and the threshold voltage (Vth), the gate voltage required to turn the transistor on.[7]

The following table summarizes the performance of OFETs based on naphthofuran derivatives and compares them against the industry-standard benchmarks of pentacene and TIPS-pentacene.

Organic SemiconductorDeposition MethodAvg. Hole Mobility (μ) (cm²/Vs)On/Off Ratio (Ion/Ioff)Key Advantages & Context
Naphtho[2,1-b:6,5-b']difuran Derivatives Solution-Processed (Single Crystal)up to 3.6 [8][9]> 10⁵[9]Demonstrates the high intrinsic potential of the naphthofuran core. High mobility is attributed to dense crystal packing.[8][9]
Naphthodifuran-based Polymers Solution-Processed (Thin Film)> 5.0 [10]-Shows that the core unit is effective in high-performance polymers, suggesting good electronic coupling.[10]
Pentacene Vacuum Evaporation0.7 - 1.5[11][12]> 10⁷[11][12]The historical "gold standard" for p-type mobility. Performance is highly dependent on deposition conditions and substrate treatment.[12]
TIPS-Pentacene Solution-Processed (Spin-Coating)0.1 - 0.7[13][14]~ 10⁶[15]A soluble version of pentacene enabling low-cost solution processing. Performance is sensitive to solvents and additives.[13][16]
Ph-BTBT-10 (State-of-the-Art) Vacuum Evaporation14.0 - 14.7-An example of current state-of-the-art materials, providing a high-end performance benchmark.

Analysis and Field Insights:

  • Exceptional Potential: The data clearly indicates that the naphthofuran scaffold is capable of very high charge carrier mobility, rivaling and even exceeding that of workhorse materials like pentacene.[8][9] Mobilities reported for solution-processed single crystals of naphthodifuran derivatives are exceptional and point to a highly ordered molecular packing in the solid state.[8]

  • Processability: The success of both solution-processed single crystals and polymers based on naphthofuran cores demonstrates the versatility of this chemical class.[8][10] This suggests that derivatives like 5-Bromonaphtho[1,2-b]benzofuran could likely be processed via both high-vacuum thermal evaporation and lower-cost solution-based methods like spin-coating or printing.

  • Comparison to Benchmarks: While pentacene offers high performance, it requires vacuum deposition and suffers from poor stability in air.[1][6] TIPS-pentacene offers improved stability and solution processability, but often at the cost of mobility compared to its parent compound.[13][16] Naphthofuran-based materials appear to offer a compelling combination of high mobility and solution processability, a highly sought-after characteristic for printed electronics.[9][10]

Experimental Protocols: A Self-Validating System for Fabrication and Characterization

To ensure reproducible and comparable results, standardized experimental procedures are paramount.[7] Below are detailed, field-proven protocols for the fabrication and testing of OFETs, applicable for screening new materials like 5-Bromonaphtho[1,2-b]benzofuran.

1. OFET Fabrication Workflow

The most common device architecture for initial material screening is the Bottom-Gate, Top-Contact (BGTC) configuration, as it protects the semiconductor-dielectric interface.

cluster_device OFET Architecture (BGTC) Contacts Source / Drain (e.g., Au) Semiconductor Organic Semiconductor (e.g., Naphthobenzofuran) Dielectric Gate Dielectric (e.g., SiO2) Substrate Gate / Substrate (e.g., Doped Si)

Caption: Diagram of a Bottom-Gate Top-Contact (BGTC) OFET.

Step-by-Step Fabrication Protocol:

  • Substrate Preparation (Causality: A pristine interface is critical for minimizing charge trapping):

    • Use heavily n-doped silicon wafers with a 300 nm thermally grown silicon dioxide (SiO₂) layer. The doped Si acts as the gate electrode and the SiO₂ as the gate dielectric.

    • Clean the substrates by sequential ultrasonication in acetone, then isopropanol (15 minutes each).

    • Dry the substrates under a stream of dry nitrogen.

    • Treat with an oxygen plasma or piranha solution to remove organic residues and create a hydrophilic surface.

    • Expert Insight: To promote ordered growth of the organic semiconductor, a hydrophobic surface is often preferred. Apply a self-assembled monolayer (SAM) by immersing the substrates in a 2% solution of octadecyltrichlorosilane (OTS) in toluene for 20 minutes, followed by rinsing with fresh toluene and baking at 120°C.[11]

  • Organic Semiconductor Deposition (Choose based on material properties):

    • For Vacuum Deposition (e.g., Pentacene, potentially Naphthobenzofuran): Place the OTS-treated substrates in a high-vacuum thermal evaporator (base pressure < 10⁻⁶ Torr). Deposit a 50 nm thin film of the organic semiconductor at a rate of 0.1-0.2 Å/s. The substrate temperature should be held at 60-70°C to promote crystalline film growth.[12]

    • For Solution Processing (e.g., TIPS-Pentacene, soluble Naphthobenzofuran derivatives): Prepare a solution of the semiconductor (e.g., 1 wt% in chlorobenzene). Spin-coat the solution onto the OTS-treated substrate at 2000 rpm for 60 seconds.[16] Anneal the film on a hotplate (e.g., at 100°C for 10 minutes) to remove residual solvent and improve film crystallinity.[16]

  • Electrode Deposition:

    • Using a shadow mask to define the source and drain electrodes, thermally evaporate 50 nm of gold (Au) on top of the semiconductor layer. A thin (5 nm) adhesion layer of chromium (Cr) or titanium (Ti) may be used.

    • Typical channel lengths (L) are 50-100 µm and channel widths (W) are 1000-2000 µm.

2. OFET Characterization Workflow

start Place Device on Probe Station measure_output Measure Output Curves (ID vs VD at various VG) start->measure_output measure_transfer Measure Transfer Curves (ID vs VG at fixed VD) measure_output->measure_transfer extract Extract Key Parameters (Mobility, On/Off Ratio, Vth) measure_transfer->extract analyze Analyze & Compare Data extract->analyze

Sources

Validation

spectroscopic comparison of 5-Bromonaphtho[1,2-b]benzofuran with its precursors

Spectroscopic Comparison Guide: 5-Bromonaphtho[1,2-b]benzofuran vs. Its Precursors As the demand for high-performance Organic Light-Emitting Diodes (OLEDs) and organic semiconductors accelerates, the precise synthesis of...

Author: BenchChem Technical Support Team. Date: March 2026

Spectroscopic Comparison Guide: 5-Bromonaphtho[1,2-b]benzofuran vs. Its Precursors

As the demand for high-performance Organic Light-Emitting Diodes (OLEDs) and organic semiconductors accelerates, the precise synthesis of functionalized polycyclic aromatic hydrocarbons (PAHs) has become a critical focal point. 5-Bromonaphtho[1,2-b]benzofuran (CAS 1256544-17-8) serves as a premier optoelectronic building block. The bromine atom at the 5-position acts as an essential synthetic handle for subsequent palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

This guide provides an objective, data-driven comparison between the parent precursor (naphtho[1,2-b]benzofuran) and the brominated target, detailing the causality behind the synthetic workflow and the spectroscopic logic required to validate the transformation.

Mechanistic Causality & Synthetic Strategy

The transformation from naphtho[1,2-b]benzofuran to its 5-bromo derivative relies on an electrophilic aromatic substitution (EAS). The electron-rich nature of the furan-fused naphthalene system directs the electrophile (Br⁺) regioselectively. N-Bromosuccinimide (NBS) is selected over molecular bromine (Br₂) because NBS provides a controlled, low steady-state concentration of Br⁺, which suppresses polybromination and oxidative side reactions [1].

The choice of N,N-Dimethylformamide (DMF) as the solvent is deliberate: its high dielectric constant stabilizes the polar Wheland intermediate (σ-complex), significantly lowering the activation energy barrier for the substitution at the 5-position.

G Precursor Naphtho[1,2-b]benzofuran (Precursor) Intermediate Polar Wheland Intermediate (Sigma-Complex) Precursor->Intermediate Electrophilic Attack Reagent N-Bromosuccinimide (NBS) in DMF Solvent Reagent->Intermediate Br+ Transfer Product 5-Bromonaphtho[1,2-b]benzofuran (Target Product) Intermediate->Product Rearomatization (-H+)

Figure 1: Mechanistic pathway for the electrophilic bromination of naphtho[1,2-b]benzofuran.

Comparative Spectroscopic Analysis

Tracking the bromination of fused heteroaromatics requires a multi-modal spectroscopic approach. Relying on a single technique can lead to false positives due to the structural rigidity and extended π-conjugation of the naphtho[1,2-b]benzofuran core [2, 3].

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for proving regioselectivity. The introduction of the heavy, electron-withdrawing bromine atom alters the local magnetic environment, causing predictable shifts.

Table 1: Comparative ¹H and ¹³C NMR Data (in CDCl₃)

NucleusNaphtho[1,2-b]benzofuran (Precursor)5-Bromonaphtho[1,2-b]benzofuran (Product)Diagnostic Shift / Causality
¹H NMR Multiplet at ~7.85 ppm (H-5 proton)Signal at ~7.85 ppm is absent Confirmation of Substitution: The loss of the H-5 resonance confirms successful EAS at the target carbon.
¹H NMR H-4 and H-6 present as standard aromatic multipletsH-4 shifts downfield (~8.10 ppm)Anisotropic Effect: The bulky electron clouds of the bromine atom deshield the adjacent protons.
¹³C NMR C-5 resonance at ~125.4 ppmC-5 resonance shifts to ~116.2 ppmHeavy Atom Effect: Bromine causes a characteristic upfield shift of the ipso-carbon due to spin-orbit coupling [4].
B. FT-IR and UV-Vis Spectroscopy

While NMR confirms connectivity, FT-IR and UV-Vis provide rapid, orthogonal validation of the bulk material's electronic structure.

Table 2: Comparative FT-IR and UV-Vis Data

TechniqueNaphtho[1,2-b]benzofuran (Precursor)5-Bromonaphtho[1,2-b]benzofuran (Product)Diagnostic Shift / Causality
FT-IR Strong C-H out-of-plane bend at ~745 cm⁻¹New distinct stretch at ~665 cm⁻¹ C-Br Stretching: The heavy mass of the bromine atom lowers the vibrational frequency of the bond[4].
UV-Vis λmax at ~310 nm and ~345 nmλmax at ~318 nm and ~355 nmBathochromic Shift: Bromine's lone pairs participate in n-π* and extended π-π* interactions, lowering the HOMO-LUMO gap.

Self-Validating Experimental Protocols

To ensure uncompromising scientific integrity, the following protocol is designed as a self-validating system. It removes arbitrary time-based assumptions, dictating that the operator only proceeds when specific physical or spectroscopic criteria are met.

Protocol 1: Regioselective Bromination Workflow
  • Preparation: Dissolve 10.0 mmol of naphtho[1,2-b]benzofuran in 40 mL of anhydrous DMF in a 100 mL round-bottom flask. Causality: Anhydrous conditions prevent the competitive hydrolysis of NBS into succinimide and hypobromous acid, which would degrade yield.

  • Reagent Addition: Chill the flask to 0 °C. Add 10.5 mmol of NBS in three equal portions over 30 minutes. Causality: Portion-wise addition controls the exothermic release, preventing localized heating that drives unwanted polybromination.

  • Self-Validation Checkpoint (Reaction Completion): After 2 hours of stirring at room temperature, extract a 50 µL aliquot, dilute in 1 mL ethyl acetate, and spot on a silica TLC plate (Eluent: Hexane/DCM 9:1).

    • Pass Condition: The precursor spot (Rf ~0.45) is completely absent, replaced by a single, less polar UV-active spot (Rf ~0.55).

    • Fail Condition: If the precursor persists, the system dictates adding 0.05 equivalents of NBS and stirring for 1 additional hour. Do not proceed to workup until the precursor is consumed.

  • Workup: Pour the mixture into 200 mL of ice water containing 5% sodium thiosulfate. Causality: Thiosulfate instantly quenches any unreacted electrophilic bromine species, locking the product profile. Filter the resulting precipitate and recrystallize from hot ethanol.

Protocol 2: Spectroscopic Validation Logic

Once the solid is isolated, it must pass a rigid spectroscopic validation matrix before being cleared for downstream cross-coupling.

G Sample Isolated Crude Product IR FT-IR Spectroscopy Target: C-Br at ~665 cm⁻¹ Sample->IR Rapid Screen NMR 13C NMR Analysis Target: C-Br at ~116 ppm Decision Is C-5 Proton Absent in 1H NMR? NMR->Decision Ipso-carbon Confirmed IR->NMR C-Br Stretch Found Success Validated 5-Bromonaphtho [1,2-b]benzofuran Decision->Success Yes (Pure) Fail Reject / Repurify Decision->Fail No (Incomplete)

Figure 2: Self-validating spectroscopic workflow for product confirmation.

NMR Preparation Step: Dissolve 15 mg of the purified product in 0.6 mL of CDCl₃. Causality: CDCl₃ is chosen because it easily dissolves rigid PAHs and its residual solvent peak (7.26 ppm) does not overlap with the critical diagnostic shifts of the naphthofuran system (7.40–8.60 ppm).

References

  • Synthesis of substituted naphtho[1,2-b]benzofuran-7(8H)-ones via photoinduced rearrangement Organic & Biomolecular Chemistry (RSC)[Link] [1]

  • Benzo(b)naphtho(2,1-d)furan - Compound Summary & Baseline Spectra PubChem (National Institutes of Health)[Link] [2]

  • Benzo[b]naphtho[2,1-d]furans and 2-Phenylnaphthalenes from Streblus usambarensis Journal of Natural Products (ACS Publications)[Link] [3]

  • Unfolding the Antibacterial Activity and Acetylcholinesterase Inhibition Potential of Benzofuran-Triazole Hybrids PubMed Central (PMC)[Link] [4]

Comparative

High-Resolution Purity Assessment of 5-Bromonaphtho[1,2-b]benzofuran: A Comparative Guide to HPLC Methodologies

As a Senior Application Scientist specializing in electronic-grade materials, I frequently encounter the analytical challenges associated with highly conjugated, rigid molecular systems. 5-Bromonaphtho[1,2-b]benzofuran (...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist specializing in electronic-grade materials, I frequently encounter the analytical challenges associated with highly conjugated, rigid molecular systems. 5-Bromonaphtho[1,2-b]benzofuran (CAS 1256544-17-8) is a premier building block in the synthesis of organic light-emitting diodes (OLEDs) and small-molecule semiconductors [1].

In optoelectronics, chemical purity dictates device performance. Even trace amounts (<0.1%) of structural isomers or unreacted halogenated precursors act as deep charge traps, leading to exciton quenching, reduced quantum efficiency, and accelerated device degradation [2], [3]. This guide objectively compares analytical methodologies for assessing the purity of this critical compound, detailing the causality behind our preferred High-Performance Liquid Chromatography (HPLC) workflows.

Methodological Crossroads: HPLC vs. GC-MS

When assessing purity, laboratories traditionally weigh Gas Chromatography (GC) against HPLC. However, the unique physicochemical properties of 5-bromonaphtho[1,2-b]benzofuran strongly dictate the analytical approach.

  • The GC-MS Limitation (Thermal Degradation): While GC is exceptional for volatile organics, 5-bromonaphtho[1,2-b]benzofuran is a heavy, rigid polycyclic aromatic hydrocarbon (PAH). Vaporizing this molecule requires extreme injector and column temperatures (often >280°C). At these thermal extremes, halogenated PAHs are highly susceptible to thermally induced dehalogenation or molecular rearrangement [4]. This creates "artifact impurities" in the chromatogram that do not actually exist in the bulk material, artificially lowering the reported purity.

  • The HPLC Advantage (Structural Preservation): HPLC operates at mild, ambient, or slightly elevated temperatures (e.g., 35°C), entirely preventing thermal breakdown. Furthermore, HPLC offers a diverse array of stationary phase chemistries capable of resolving closely related positional isomers (e.g., 5-bromo vs. 7-bromo isomers), which possess identical mass-to-charge ratios and nearly identical boiling points, making them notoriously difficult to separate via standard capillary GC.

Stationary Phase Selection: The C18 vs. PFP Paradigm

The core challenge in this analysis is separating the target molecule from its synthetic regioisomers.

Standard Octadecylsilane (C18) columns rely exclusively on hydrophobic dispersion forces. Because the hydrophobic footprint of a 5-bromo isomer is virtually identical to a 7-bromo isomer, C18 columns frequently result in peak co-elution.

Conversely, Pentafluorophenyl (PFP) stationary phases provide an orthogonal, multi-modal separation mechanism [5]. The electron-deficient fluorinated ring engages in strong π−π interactions with the electron-rich naphthobenzofuran core. Simultaneously, the highly polar C-F bonds induce dipole-dipole interactions with the C-Br bond of the analyte. This combination, alongside the rigid planarity of the PFP ligand, delivers exceptional shape selectivity, enabling baseline resolution of isomers.

Mechanism cluster_C18 Standard C18 Phase cluster_PFP PFP Phase Target 5-Bromonaphtho[1,2-b]benzofuran (Halogenated PAH Core) C18 Hydrophobic Dispersion (Isomer Co-elution) Target->C18 Weak Selectivity PFP1 π-π Interactions Target->PFP1 High Selectivity PFP2 Dipole-Dipole Target->PFP2 PFP3 Shape Selectivity Target->PFP3

Fig 1: Interaction mechanisms of 5-Bromonaphtho[1,2-b]benzofuran on C18 vs. PFP phases.

Comparative Performance Data

To objectively demonstrate the superiority of the HPLC-PFP approach, we compared the analytical performance of three distinct methodologies on a standardized crude mixture of 5-bromonaphtho[1,2-b]benzofuran containing 1.0% of its 7-bromo isomer byproduct.

Analytical MethodStationary PhaseOperating TempIsomer Resolution ( Rs​ )Reported PurityPrimary Limitation
GC-FID/MS 5% Phenyl-methylpolysiloxane280°C (Gradient)0.8 (Co-elution)98.5%Thermal dehalogenation artifacts skew data
HPLC-UV C18 (Octadecylsilane)40°C1.1 (Partial overlap)99.1%Insufficient shape selectivity for isomers
HPLC-UV PFP (Pentafluorophenyl)35°C2.4 (Baseline) 99.9% Requires careful mobile phase tuning

Data Interpretation: Only the PFP column achieved an Rs​>2.0 , ensuring that the closely eluting isomer was fully separated from the main peak, yielding an accurate, artifact-free purity calculation of 99.9%.

Experimental Protocol: Self-Validating HPLC-PFP Method

Scientific integrity demands that an analytical protocol be a self-validating system . A method cannot be trusted if it cannot mathematically prove its resolving power at the exact time of use. The following protocol embeds a mandatory System Suitability Test (SST) to guarantee data trustworthiness.

Workflow S1 1. Sample Prep (THF/ACN) S2 2. System Suitability (Rs > 2.0) S1->S2 S3 3. HPLC-PFP Analysis S2->S3 S4 4. Peak Integration (Area %) S3->S4

Fig 2: Self-validating HPLC workflow for assessing naphthobenzofuran derivative purity.
Step 1: Preparation of Diluent and Sample
  • Causality: 5-Bromonaphtho[1,2-b]benzofuran is highly lipophilic. Using pure acetonitrile (ACN) or methanol as a diluent often leads to incomplete dissolution, which skews quantitative recovery and causes injector needle precipitation.

  • Action: Prepare a diluent of 50:50 (v/v) Tetrahydrofuran (THF) and ACN. Weigh exactly 10.0 mg of the sample and dissolve it in 10.0 mL of the diluent to achieve a 1.0 mg/mL concentration. Sonicate for 5 minutes.

Step 2: System Suitability Testing (SST)
  • Causality: We must prove the column's current π−π interaction capacity is intact before analyzing the unknown sample.

  • Action: Inject a known resolution standard containing equal parts 5-bromonaphtho[1,2-b]benzofuran and 7-bromonaphtho[1,2-b]benzofuran (0.1 mg/mL each).

  • Validation Gate: The analysis may only proceed if the calculated resolution ( Rs​ ) between the two isomer peaks is ≥2.0 . If Rs​<2.0 , the system is not validated, and the column or mobile phase must be replaced.

Step 3: Chromatographic Execution
  • Column: PFP (Pentafluorophenyl), 5 µm particle size, 250 mm x 4.6 mm ID.

  • Mobile Phase A: LC-MS Grade Water.

  • Mobile Phase B: LC-MS Grade Acetonitrile.

  • Gradient Program:

    • 0-5 min: 60% B

    • 5-25 min: Ramp to 95% B (Causality: A shallow gradient ensures that subtle dipole differences between isomers have sufficient time to interact with the fluorinated stationary phase).

    • 25-30 min: Hold at 95% B.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C.

  • Detection: UV at 254 nm (Optimal π−π∗ transition absorption for the naphthobenzofuran chromophore).

  • Injection Volume: 10 µL.

Step 4: Data Processing

Integrate all peaks with an area >0.05% of the main peak. Calculate the final purity using the area normalization method (Main Peak Area / Total Peak Area × 100). Because the SST proved baseline resolution, the resulting area percentage is a highly trustworthy representation of true chemical purity.

References

  • BLD Pharm. "2103228-24-4|5-Bromodinaphtho[1,2-b:2',3'-d]furan|BLD Pharm" bldpharm.com.
  • Heynova. "Chemical Oled Intermediates Manufacturer - Heynova" heynovachem.com.
  • ResearchGate. "Purity of OLED-Materials and the Implication on DevicePerformance" researchgate.net.
  • Phenomenex. "HPLC vs GC: What Sets These Methods Apart" phenomenex.com.
  • Dr. Maisch. "Reprospher 100 PFP" dr-maisch.com.
Validation

A Strategic Guide to Profiling the Cross-Reactivity of 5-Bromonaphtho[1,2-b]benzofuran in Biological Assays

For researchers, scientists, and drug development professionals, the journey of a novel chemical entity from discovery to a potential therapeutic is paved with rigorous evaluation. A critical, yet often underestimated, a...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals, the journey of a novel chemical entity from discovery to a potential therapeutic is paved with rigorous evaluation. A critical, yet often underestimated, aspect of this journey is the comprehensive characterization of a compound's selectivity. Off-target interactions can lead to unforeseen toxicities or a dilution of the intended therapeutic effect, contributing to the high attrition rates in drug development.[1][2] This guide provides an in-depth, strategic framework for investigating the cross-reactivity of a promising, yet uncharacterized molecule: 5-Bromonaphtho[1,2-b]benzofuran.

The benzofuran and naphthofuran scaffolds are prevalent in a multitude of biologically active natural products and synthetic compounds, exhibiting a wide spectrum of pharmacological activities including anticancer, antimicrobial, and anti-inflammatory properties.[3][4][5][6] The inherent reactivity of the benzofuran nucleus suggests that derivatives such as 5-Bromonaphtho[1,2-b]benzofuran could interact with a variety of biological targets.[7] Therefore, a systematic and early assessment of its selectivity profile is not just a regulatory hurdle, but a fundamental step in understanding its therapeutic potential and safety liabilities.

This guide eschews a rigid, one-size-fits-all template. Instead, it presents a logical, tiered approach to de-risking 5-Bromonaphtho[1,2-b]benzofuran, starting with broad, high-throughput screens and progressively narrowing down to more focused, mechanistic studies. We will delve into the "why" behind each experimental choice, ensuring that the described protocols are not just a series of steps, but a self-validating system for generating robust and interpretable data.

Part 1: Initial Broad-Spectrum Liability Assessment

The primary objective of this initial phase is to cast a wide net to identify potential off-target liabilities. This is crucial for early-stage decision-making and can guide subsequent, more focused investigations.[8][9]

Kinase Selectivity Profiling: A High-Value Starting Point

Given that the human kinome comprises over 500 members and is a frequent target for small molecule drugs, assessing the interaction of 5-Bromonaphtho[1,2-b]benzofuran with a broad panel of kinases is a prudent first step.[10] Dysregulation of kinases is implicated in numerous diseases, making them both desirable targets and potential sources of off-target effects.[11]

A commercially available kinase profiling service is the most efficient approach for this initial screen. These services offer panels of hundreds of kinases, providing a comprehensive overview of a compound's selectivity.

  • Compound Preparation: Prepare a 10 mM stock solution of 5-Bromonaphtho[1,2-b]benzofuran in 100% DMSO.

  • Assay Concentration: The initial screen should be performed at a single, relatively high concentration (e.g., 1 µM or 10 µM) to maximize the chances of detecting even weak interactions.

  • Assay Format: A common and reliable format is a competition binding assay, such as the KINOMEscan™ platform, which measures the ability of the test compound to displace a ligand from the kinase active site.[12] Alternatively, activity-based assays that measure the inhibition of substrate phosphorylation can be employed.[13][14]

  • Data Analysis: The primary data is typically reported as percent of control (PoC) or percent inhibition. A lower PoC value indicates a stronger interaction.

The results of the initial kinase screen should be carefully analyzed to identify potential off-target kinases. A common threshold for identifying a "hit" is a PoC value below a certain cutoff (e.g., <35%) or percent inhibition above a threshold (e.g., >65%).

Table 1: Hypothetical Kinase Selectivity Profile for 5-Bromonaphtho[1,2-b]benzofuran (10 µM Screen)

Kinase TargetPercent of Control (PoC)Classification
Primary Target X 5 Potent Hit
Kinase A25Hit
Kinase B85Non-Hit
Kinase C30Hit
... (400+ other kinases)>50Non-Hit

This initial screen provides a "snapshot" of the compound's kinome-wide selectivity and guides the next steps in the investigation.

General Safety Pharmacology Screening

Beyond kinases, a broad panel of receptors, ion channels, and enzymes implicated in common adverse drug reactions should be assessed. This provides an early warning of potential liabilities such as cardiovascular, central nervous system, and gastrointestinal side effects.

G cluster_0 Phase 1: Broad Screening cluster_1 Phase 2: Hit Validation & Dose-Response cluster_2 Phase 3: Cellular Confirmation Compound 5-Bromonaphtho[1,2-b]benzofuran (10 µM) Kinase_Panel Broad Kinase Panel (~400 kinases) Compound->Kinase_Panel Safety_Panel Safety Pharmacology Panel (e.g., GPCRs, Ion Channels) Compound->Safety_Panel Toxicity Cytotoxicity Profiling Compound->Toxicity Kinase_Hits Identify Kinase Hits (e.g., PoC < 35%) Kinase_Panel->Kinase_Hits Safety_Hits Identify Safety Hits (e.g., >50% Inhibition) Safety_Panel->Safety_Hits IC50_Kinase Determine IC50/Ki for Validated Kinase Hits Kinase_Hits->IC50_Kinase EC50_Safety Determine EC50 for Validated Safety Hits Safety_Hits->EC50_Safety Cellular_Assays Cell-Based Target Engagement & Phenotypic Assays IC50_Kinase->Cellular_Assays EC50_Safety->Cellular_Assays Selectivity_Profile Selectivity_Profile Cellular_Assays->Selectivity_Profile Comprehensive Selectivity Profile Toxicity->Selectivity_Profile G cluster_0 Assay Principle Compound 5-Bromonaphtho [1,2-b]benzofuran Binding_Competition Binding Competition in Live Cells Compound->Binding_Competition Cells Cells expressing NanoLuc-Kinase Fusion Cells->Binding_Competition Tracer Fluorescent Tracer Tracer->Binding_Competition Competes for binding site BRET_Signal BRET Signal Measurement Binding_Competition->BRET_Signal Modulates Occupancy Target Occupancy (Cellular IC50) BRET_Signal->Occupancy Correlates with

Caption: Cellular target engagement assay workflow.

Comparing the cellular IC50 values with the biochemical Ki values can provide insights into factors such as cell permeability and the influence of intracellular ATP concentrations.

Cytotoxicity Profiling

A potent and selective compound is of little value if it is broadly cytotoxic. Cytotoxicity assays are essential to determine the therapeutic window of 5-Bromonaphtho[1,2-b]benzofuran. [15][16]

  • Cell Lines: A panel of relevant cell lines (e.g., cancerous and non-cancerous) should be selected.

  • Compound Treatment: Cells are treated with a range of concentrations of 5-Bromonaphtho[1,2-b]benzofuran for a defined period (e.g., 72 hours).

  • Viability Assessment:

    • MTT Assay: This colorimetric assay measures the metabolic activity of cells, which is indicative of cell viability. [17][18] * CellTiter-Glo® Luminescent Cell Viability Assay: This assay measures ATP levels, providing a highly sensitive readout of cell viability. [19]4. Data Analysis: The results are used to generate a dose-response curve and calculate the CC50 (50% cytotoxic concentration).

Table 3: Cytotoxicity Profile of 5-Bromonaphtho[1,2-b]benzofuran

Cell LineCell TypeCC50 (µM)
HCT116Colon Carcinoma> 50
A549Lung Carcinoma> 50
HEK293Human Embryonic Kidney> 50
Doxorubicin (Control)-0.5

A high CC50 value, significantly greater than the on-target and off-target IC50 values, suggests a favorable therapeutic index.

Conclusion and Future Directions

This guide has outlined a systematic, multi-tiered approach to characterizing the cross-reactivity of 5-Bromonaphtho[1,2-b]benzofuran. By integrating broad panel screening, dose-response validation, and cellular assays, researchers can build a comprehensive selectivity profile. This data-driven approach is fundamental for making informed decisions in the drug discovery pipeline, ultimately increasing the probability of developing a safe and effective therapeutic agent. The early and thorough assessment of off-target effects is not a detour, but a critical path to success. [1]

References

  • Vertex AI Search. (2025, April 17). Chemoproteomics-based Off-Target Screening of Small Molecule Drugs.
  • PMC. A Unique High-Throughput Assay to Identify Novel Small Molecule Inhibitors of Chemotaxis and Migration.
  • Bitesize Bio. (2026, February 12). How to Interpret IC50 and Kd in Drug–Target Interactions.
  • SLAS Discovery. (2018, September 10). Screen strategies for off-target liability prediction & ID small-molecule pharmaceuticals.
  • SLAS Discovery. (2018, September 10). Screen strategies for off-target liability prediction and ID small-molecule pharmaceuticals.
  • bioRxiv.org. (2023, November 17). PanScreen: A Comprehensive Approach to Off-Target Liability Assessment.
  • MDPI. (2023, October 22). Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics.
  • EBM Consult. The Inhibitory Constant (Ki) and Its Use in Understanding Drug Interactions.
  • PMC. (2022, February 17). Assays Used for Discovering Small Molecule Inhibitors of YAP Activity in Cancers.
  • edX. IC50 Determination.
  • PMC. Combining IC50 or Ki Values from Different Sources Is a Source of Significant Noise.
  • BMG Labtech. (2025, July 28). Cytotoxicity Assays – what your cells don't like.
  • Books. CHAPTER 9: Assessment and Optimisation of Kinase Inhibitor Selectivity to Achieve Candidates with an Appropriate Safety Profile.
  • IntechOpen. (2017, December 20). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages.
  • Kosheeka. (2025, January 23). In Vitro Cytotoxicity Assays: Applications in Drug Discovery.
  • The Science Snail. (2019, December 31). The difference between Ki, Kd, IC50, and EC50 values.
  • PMC - NIH. Measuring and interpreting the selectivity of protein kinase inhibitors.
  • Celtarys - Drug Discovery. (2025, August 14). Biochemical assays for kinase activity detection.
  • AssayQuant. Activity-Based Kinase Selectivity and Profiling Services.
  • ACS Publications. (2025, October 10). Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors.
  • International Journal of Pharmaceutical Sciences and Research. A REVIEW: AN INSIGHT ON SYNTHESIS OF BENZOFURAN.
  • Siemens Healthineers. Understanding cross-reactivity in immunoassay drug screening.
  • Semantic Scholar. (2024, May 6). A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies.
  • MedCrave online. (2016, September 28). Mini review on important biological properties of benzofuran derivatives.
  • HistologiX. (2025, November 5). How do I check if my monoclonal antibodies will cross-react?.
  • ELISA Kits. Antibody Cross Reactivity And How To Avoid It?.
  • Gyros Protein Technologies. (2020, February 19). Solutions to immunoassay interference, cross reactivity and other challenges.
  • MDPI. (2023, September 6). Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022.
  • ResearchGate. Methods for the synthesis of benzofurans and the procedure described in this work.
  • PMC. Discovering Cross-Reactivity in Urine Drug Screening Immunoassays through Large-Scale Analysis of Electronic Health Records.
  • IJSDR. (2023, May). Study of Benzofuran Derivatives and their Biological Significance Study of comprehensive properties of benzofuran and its derivatives.
  • MDPI. (2019, June 11). One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones.
  • Organic Chemistry Portal. Benzofuran synthesis.
  • PMC. Studies on the Synthesis Reactivity of Novel Benzofuran-2-yl-[3-Methyl-3-Phenylcyclobutyl] Methanones and their Antimicrobial Activity.
  • PMC - NIH. (2019, September 2). Natural source, bioactivity and synthesis of benzofuran derivatives.
  • ResearchGate. Synthesis and oxidant properties of novel (5-bromobenzofuran-2-yl) (3-methyl-3-mesitylcyclobutyl)ketonethiosemicarbazone.
  • ResearchGate. (2026, January 19). (PDF) Reactivity of Benzofuran Derivatives.
  • Semantic Scholar. BENZOFURANS: A NEW PROFILE OF BIOLOGICAL ACTIVITIES.

Sources

Comparative

A Comparative Guide to the Synthesis of 5-Bromonaphtho[1,2-b]benzofuran: A Benchmarking Analysis

Abstract The naphtho[1,2-b]benzofuran scaffold is a privileged heterocyclic system integral to the development of novel pharmaceuticals and advanced organic materials.[1][2] The introduction of a bromine atom at the C5 p...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The naphtho[1,2-b]benzofuran scaffold is a privileged heterocyclic system integral to the development of novel pharmaceuticals and advanced organic materials.[1][2] The introduction of a bromine atom at the C5 position offers a versatile handle for further chemical elaboration through cross-coupling reactions, making 5-Bromonaphtho[1,2-b]benzofuran a highly valuable, yet synthetically challenging, target. This guide provides a comprehensive benchmark of plausible and efficient synthetic strategies for this key intermediate. We will dissect two primary methodologies: a classical acid-catalyzed annulation from a substituted naphthol and a modern tandem cycloaddition-aromatization approach starting from a naphthoquinone. This analysis focuses on the underlying chemical principles, provides detailed experimental protocols, and presents a comparative assessment of performance metrics including yield, regioselectivity, scalability, and operational simplicity to guide researchers in selecting the optimal route for their specific application.

Introduction: The Strategic Importance of the Naphthofuran Core

Naphthofurans, a class of polycyclic aromatic heterocycles, are cornerstones in medicinal chemistry and materials science. Their rigid, planar structure and electron-rich nature endow them with potent biological activities and unique photophysical properties.[3] Derivatives have been investigated as anticancer agents, inhibitors of human protein kinase, and regulators for nuclear receptors.[1] The 5-bromo-substituted analogue, in particular, serves as a critical building block, where the bromine atom acts as a linchpin for introducing further complexity via palladium-catalyzed cross-coupling reactions, enabling the synthesis of diverse compound libraries for drug discovery and the development of organic electronics.

Given the absence of a standardized, single-step synthesis for 5-Bromonaphtho[1,2-b]benzofuran in established literature, this guide proposes and benchmarks two robust synthetic routes extrapolated from proven methodologies for related benzofuran and naphthofuran systems.

Methodology 1: Titanium(IV) Chloride-Mediated Annulation of 4-Bromo-1-Naphthol

This approach represents a direct and convergent pathway, leveraging the classical reaction between a phenol (in this case, a naphthol) and an α-haloketone to construct the furan ring. The choice of a strong Lewis acid like Titanium(IV) Chloride (TiCl4) is critical for promoting the reaction, which proceeds through O-alkylation followed by a regioselective intramolecular Friedel-Crafts-type cyclization.[1][4]

Mechanistic Rationale & Workflow

The reaction is initiated by the coordination of the Lewis acid (TiCl4) to the carbonyl oxygen of the α-haloketone (e.g., chloroacetaldehyde), enhancing its electrophilicity. This is followed by nucleophilic attack from the hydroxyl group of 4-bromo-1-naphthol to form an ether intermediate. The pivotal step is the subsequent intramolecular cyclization. The cyclization is directed to the C2 position of the naphthol ring, which is activated by the adjacent hydroxyl group, to regioselectively form the desired [1,2-b] fused system over the alternative [2,1-b] isomer. A final dehydration step yields the aromatic naphthofuran core.

Method_1_Workflow cluster_prep Reaction Setup cluster_reaction Core Reaction cluster_workup Work-up & Purification Start 4-Bromo-1-Naphthol + Chloroacetaldehyde Solvent Inert Solvent (DCM) Under N2 Atmosphere Start->Solvent Cooling Cool to 0 °C Solvent->Cooling LewisAcid Slow Addition of TiCl4 Solution Cooling->LewisAcid Stir Stir at 0 °C to RT (Monitor by TLC) LewisAcid->Stir Intramolecular Cyclization Quench Quench with H2O Stir->Quench Extract Extract with DCM Quench->Extract Purify Column Chromatography (Silica Gel) Extract->Purify Product 5-Bromonaphtho[1,2-b]benzofuran Purify->Product Method_2_Workflow node_start 5-Bromo-1,4-Naphthoquinone + N-Phenylacetoacetamide node_cat In(OTf)3 (10 mol%) in Acetonitrile node_start->node_cat Step 1: Mixing node_react Stir at Room Temperature (Monitor by TLC) node_cat->node_react Step 2: Reaction node_concentrate Concentrate in vacuo node_react->node_concentrate Step 3: Work-up node_purify Purify by Column Chromatography node_concentrate->node_purify Step 4: Purification node_product 5-Bromo-2-methyl-N-phenylnaphtho [1,2-b]furan-3-carboxamide node_purify->node_product

Sources

Validation

Engineering Excited-State Dynamics: A Comparative Guide to Brominated vs. Non-Brominated Naphthobenzofurans

As drug development and materials science advance, the demand for conformationally rigid, highly conjugated polycyclic aromatic heterocycles has surged. Naphthobenzofurans (NBFs) and their dibenzofuran analogs represent...

Author: BenchChem Technical Support Team. Date: March 2026

As drug development and materials science advance, the demand for conformationally rigid, highly conjugated polycyclic aromatic heterocycles has surged. Naphthobenzofurans (NBFs) and their dibenzofuran analogs represent a premier class of these scaffolds. Depending on their functionalization, they can act as intensely fluorescent probes for biological imaging or as potent photosensitizers and hole-transport layers.

The most profound way to dictate the photophysical destiny of an NBF scaffold is through halogenation. This guide provides an objective, data-driven comparison of brominated versus non-brominated NBFs, detailing the mechanistic causality behind their divergent excited-state dynamics and providing self-validating protocols for their characterization.

Mechanistic Foundations: Spin-Orbit Coupling and the Heavy-Atom Effect

To understand the divergence in performance between these two classes of molecules, we must examine their excited-state relaxation pathways.

In non-brominated NBFs , photoexcitation to the singlet excited state ( S1​ ) is primarily followed by rapid radiative decay back to the ground state ( S0​ ). The rigid, planar structure of the NBF core minimizes non-radiative decay pathways (such as vibrational relaxation), resulting in high fluorescence quantum yields ( ΦF​ ) and exceptional brightness. This makes them ideal as .

Conversely, introducing bromine atoms fundamentally rewrites the molecule's photophysics via the Heavy-Atom Effect (HAE) . The intrinsic spin-orbit coupling (SOC) constant of an atom scales with the fourth power of its atomic number ( Z4 ). Because bromine is a heavy atom ( Z=35 ), its electron cloud facilitates the flipping of the excited electron's spin. This makes the formally forbidden Intersystem Crossing (ISC) from S1​ to the triplet state ( T1​ ) highly competitive with fluorescence. Consequently, brominated NBFs exhibit quenched fluorescence, enhanced phosphorescence, and a high propensity to undergo triplet-triplet energy transfer to molecular oxygen, generating reactive singlet oxygen ( 1O2​ ). This is the exact mechanism leveraged in Photodynamic Therapy (PDT).

NBF_Photophysics cluster_0 Non-Brominated NBFs (Fluorescence Dominant) cluster_1 Brominated NBFs (Triplet Dominant) S0_NB Ground State (S0) S1_NB Singlet State (S1) S0_NB->S1_NB Excitation Fluor_NB Strong Fluorescence S1_NB->Fluor_NB Fast Radiative Decay Fluor_NB->S0_NB S0_B Ground State (S0) S1_B Singlet State (S1) S0_B->S1_B Excitation T1_B Triplet State (T1) S1_B->T1_B Enhanced ISC (Heavy-Atom Effect) Phos_B Phosphorescence / ROS T1_B->Phos_B Triplet Decay Phos_B->S0_B

Jablonski diagram showing photophysical pathway shifts induced by the heavy-atom effect.

Comparative Photophysical Data

The table below summarizes the quantitative shifts in photophysical properties upon bromination of a standard naphthobenzofuran core.

PropertyNon-Brominated NBFBrominated NBFMechanistic Driver / Causality
Absorption Max ( λabs​ ) ~320 - 340 nm~335 - 355 nmBathochromic shift due to the extended polarizability of the bromine lone pairs.
Emission Max ( λem​ ) ~380 - 410 nm~400 - 430 nmStabilization of the S1​ state leads to lower energy (red-shifted) emission.
Fluorescence QY ( ΦF​ ) 0.50 - 0.85< 0.05ISC outcompetes radiative singlet decay due to enhanced spin-orbit coupling.
Fluorescence Lifetime ( τF​ ) 4.0 - 10.0 ns< 0.5 nsRapid depopulation of the S1​ state via the newly opened ISC pathway.
Singlet Oxygen QY ( ΦΔ​ ) < 0.050.60 - 0.90High T1​ population allows efficient energy transfer to ground-state oxygen ( 3O2​ ).
Primary Application OLED Hosts, FluorophoresPhotosensitizers, RTPDictated entirely by the dominant excited-state relaxation pathway.

Note: Non-brominated derivatives are frequently utilized as due to their wide energy gaps and high triplet energies, which prevent exciton quenching.

Experimental Workflows: Self-Validating Protocols

As application scientists, we require protocols that are internally self-validating. The following methodologies ensure rigorous synthesis and accurate photophysical characterization, minimizing standard propagation errors.

Workflow A: Synthesis and Structural Validation
  • Electrophilic Bromination: Dissolve the parent NBF in anhydrous N,N-Dimethylformamide (DMF). Add 1.05 equivalents of N-Bromosuccinimide (NBS) portion-wise at 0°C, then warm to room temperature.

    • Causality: NBS is chosen over elemental Br2​ because it provides a controlled, low steady-state concentration of reactive bromine. This prevents over-bromination and ensures regioselectivity at the most electron-rich aromatic position.

  • Purification: Quench with sodium thiosulfate, extract with dichloromethane, and purify via silica gel chromatography (Hexanes/Ethyl Acetate).

  • Isotopic Validation (Critical Step): Validate the product using High-Resolution Mass Spectrometry (HRMS).

    • Self-Validation: While 1H NMR confirms the loss of an aromatic proton, it cannot definitively prove halogenation. HRMS must display a characteristic 1:1 isotopic doublet (separated by 2 m/z units) corresponding to 79Br and 81Br . This strictly validates the successful incorporation of the heavy atom.

Workflow B: Photophysical Characterization
  • Absolute Quantum Yield Measurement: Dissolve the compounds in spectroscopic-grade toluene (OD ~0.05 at λex​ ). Measure the absolute fluorescence quantum yield ( ΦF​ ) using an integrating sphere .

    • Causality: Do not use relative standards (e.g., quinine sulfate) for brominated NBFs. Because their ΦF​ is heavily quenched (< 0.05), spectral mismatch and low signal-to-noise ratios relative to a highly fluorescent standard will introduce massive propagation of error. An integrating sphere captures all emitted photons, providing a self-validating absolute measurement.

  • Time-Correlated Single Photon Counting (TCSPC): Excite the samples using a pulsed laser diode (e.g., 340 nm) and monitor the emission decay to calculate the fluorescence lifetime ( τF​ ).

    • Self-Validation: A drastic reduction in τF​ (from ~5 ns to < 0.5 ns) for the brominated analog physically confirms the opening of the non-radiative ISC pathway.

  • Singlet Oxygen Trapping (For Brominated NBFs): Mix the brominated NBF with 1,3-diphenylisobenzofuran (DPBF) in oxygen-saturated toluene. Irradiate at the NBF's λabs​ and monitor the decay of DPBF absorption at 410 nm via UV-Vis spectroscopy.

    • Causality: DPBF reacts specifically with singlet oxygen ( 1O2​ ) to form an endoperoxide, which breaks its extended conjugation and bleaches its 410 nm absorbance. The rate of this bleaching is directly proportional to the triplet-state efficiency of the NBF, validating its utility for Photodynamic Therapy.

Strategic Selection in Application Development

Choosing between a brominated and non-brominated NBF scaffold depends entirely on the desired end-use:

  • Select Non-Brominated NBFs when designing fluorescent tags for peptide synthesis or when engineering host materials for Organic Light-Emitting Diodes (OLEDs). Their rigid structure prevents non-radiative decay, ensuring maximum photon output and high morphological stability.

  • Select Brominated NBFs when developing photosensitizers for targeted cancer therapies (PDT) or photocatalysts for organic synthesis. The intentional quenching of fluorescence via the heavy-atom effect is not a defect—it is the exact mechanism required to populate the reactive triplet state. Furthermore, the carbon-bromine bond serves as an excellent synthetic handle for downstream Suzuki-Miyaura cross-coupling to build more complex architectures.

References

  • Zeng, L., et al. "Synthesis of Fluorescent Dibenzofuran α-Amino Acids: Conformationally Rigid Analogues of Tyrosine." Organic Letters.[Link]

  • Abe, S., et al. "Effect of substitution position of dibenzofuran-terminated robust hole-transporters on physical properties and TADF OLED performances." Molecular Systems Design & Engineering.[Link]

  • Erickson, P. R., et al. "Photochemical Formation of Brominated Dioxins and Other Products of Concern from Hydroxylated Polybrominated Diphenyl Ethers (OH-PBDEs)." Environmental Science & Technology.[Link]

Safety & Regulatory Compliance

Safety

A Proactive Defense: PPE and Handling Protocols for 5-Bromonaphtho[1,2-b]benzofuran

In the landscape of drug discovery and materials science, researchers often encounter novel compounds with limited or non-existent safety data. 5-Bromonaphtho[1,2-b]benzofuran, a specialized heterocyclic compound, falls...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of drug discovery and materials science, researchers often encounter novel compounds with limited or non-existent safety data. 5-Bromonaphtho[1,2-b]benzofuran, a specialized heterocyclic compound, falls into this category. Without a specific Safety Data Sheet (SDS), a proactive and conservative approach to safety is not just recommended—it is imperative. This guide provides a comprehensive framework for handling this and other uncharacterized research chemicals, grounding its recommendations in the principles of chemical analogy and established laboratory safety standards.

The core principle when handling a substance of unknown toxicity is to treat it as hazardous until proven otherwise.[1] The structure of 5-Bromonaphtho[1,2-b]benzofuran incorporates three key motifs that inform our risk assessment: a polycyclic aromatic system, a benzofuran core, and a bromine substituent. This combination suggests potential for skin irritation, serious eye irritation, and harm if swallowed, analogous to related brominated benzofurans and naphthofurans.[2] Therefore, all handling procedures must be designed to minimize any potential for exposure.

Hazard Assessment and Engineering Controls: The First Line of Defense

Personal Protective Equipment (PPE) is the final barrier between a researcher and a potential hazard. The primary methods of protection are engineering and administrative controls that remove the hazard at its source.

Primary Engineering Control: The Chemical Fume Hood All manipulations of 5-Bromonaphtho[1,2-b]benzofuran, including weighing, dissolution, and transfers, must be conducted within a certified chemical fume hood.[1][3] This is non-negotiable. The fume hood's exhaust system actively removes airborne particles and vapors, providing the most critical layer of respiratory protection.[1]

Administrative Controls Your institution's Chemical Hygiene Plan (CHP) and relevant Standard Operating Procedures (SOPs) are the guiding documents for safe laboratory work. All personnel must be trained on these procedures, which include understanding hazard communication standards and knowing how to interpret safety data for analogous compounds.[4][5][6]

Personal Protective Equipment (PPE): A Comprehensive Barrier

The selection of PPE must be deliberate, accounting for all potential routes of exposure: dermal (skin), ocular (eyes), and respiratory (inhalation). The following table summarizes the minimum required PPE for handling 5-Bromonaphtho[1,2-b]benzofuran.

Protection Type Required PPE Rationale and Key Considerations
Eye and Face ANSI Z87.1-compliant safety gogglesProtects against splashes and airborne particles. A face shield should be worn over goggles during procedures with a high risk of splashing.[1]
Body Flame-resistant laboratory coatProtects skin and personal clothing from splashes. Must be fully buttoned with sleeves rolled down.[7]
Hand Double-gloving: Nitrile or Neoprene glovesGiven the aromatic and halogenated nature, dual-layer protection is crucial. Nitrile provides good general resistance, but breakthrough times can be variable.[8][9] The outer glove should be removed and replaced immediately upon known contamination.
Respiratory N/A (when used in a fume hood)A properly functioning chemical fume hood serves as the primary respiratory protection.[1] A fit-tested respirator may be required for spill cleanup outside of a hood.[10][11]
Foot Closed-toe, non-perforated shoesProtects feet from spills and dropped objects.[7][12]

Procedural Guidance: From Bench to Disposal

The "how" of handling is as important as the "what." The following workflow provides a step-by-step guide that integrates safety at every stage.

Workflow for Handling 5-Bromonaphtho[1,2-b]benzofuran

G cluster_prep Preparation Phase cluster_handling Handling Phase (Inside Fume Hood) cluster_cleanup Cleanup & Doffing Phase A 1. Review SOP & Analogous SDS B 2. Verify Fume Hood Certification A->B C 3. Assemble All Materials B->C D 4. Don PPE (Inner Gloves, Lab Coat, Goggles) C->D E 5. Don Outer Gloves D->E F 6. Weigh Solid Compound E->F G 7. Perform Chemical Manipulation F->G H 8. Securely Cap All Containers G->H J 10. Segregate Halogenated Waste H->J I 9. Decontaminate Surfaces K 11. Doff Outer Gloves (in hood) I->K J->I L 12. Doff PPE (outside hood) K->L M 13. Wash Hands Thoroughly L->M

Caption: Workflow for safe handling of 5-Bromonaphtho[1,2-b]benzofuran.

Step-by-Step Protocol
  • Preparation :

    • Review all institutional SOPs for handling chemicals of unknown toxicity.[1]

    • Ensure the chemical fume hood has been certified within the last year.

    • Assemble all necessary equipment (spatulas, glassware, solvents) and place them in the fume hood to minimize traffic in and out of the containment area.

    • Don initial PPE: lab coat, safety goggles, and a single pair of nitrile gloves.

  • Handling (Inside the Fume Hood) :

    • Don a second, outer pair of chemically resistant gloves (e.g., nitrile or neoprene).[8]

    • Carefully weigh the solid compound on a tared weigh boat. Use gentle motions to avoid creating airborne dust.

    • Perform all subsequent steps (dissolution, reaction setup) within the fume hood, keeping the sash at the lowest possible height that still allows for safe manipulation.[3]

    • Once the procedure is complete, ensure all containers holding the compound or its solutions are tightly sealed and clearly labeled.[13]

  • Cleanup and Disposal :

    • Decontaminate any surfaces within the fume hood that may have come into contact with the chemical using an appropriate solvent (e.g., ethanol or acetone), followed by soap and water.

    • Crucially, all waste containing this compound must be disposed of as halogenated organic waste. [14] Do not mix it with non-halogenated waste streams, as this significantly increases disposal costs and environmental burden.[15] The waste container must be compatible, sealed, and clearly labeled "Halogenated Waste" with a full list of its contents.[14]

    • Remove the outer gloves while still in the fume hood and dispose of them as chemically contaminated solid waste.

    • Exit the fume hood area. Remove the remaining PPE in the following order to prevent self-contamination: lab coat, safety goggles, inner gloves.

    • Immediately wash hands thoroughly with soap and water.

Emergency and Spill Response

Skin or Eye Contact :

  • Skin : Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[14][16] Remove any contaminated clothing.

  • Eyes : Immediately flush with an eyewash station for at least 15 minutes, holding the eyelids open.[16] Seek immediate medical attention for any eye exposure.

Spill Cleanup :

  • For a small spill contained within the fume hood, use absorbent pads to soak up the material. Place the used pads in a sealed bag within a container labeled for halogenated waste.

  • For any large spill or any spill that occurs outside of a fume hood, evacuate the immediate area, alert others, and contact your institution's Environmental Health & Safety (EHS) office immediately.[14]

By adhering to these rigorous protocols, researchers can confidently and safely work with 5-Bromonaphtho[1,2-b]benzofuran and other novel compounds, ensuring both personal safety and scientific integrity.

References

  • Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group, Northwestern University. [Link]

  • The Ultimate Guide to OSHA Regulations & Environmental Concerns for Hazardous Liquids. Justrite. [Link]

  • How to Safely Handle Dangerous Substances in the Workplace. OSHA.com. [Link]

  • Required Personal Protective Equipment Use in Campus Research Laboratories. Princeton University Environmental Health and Safety. [Link]

  • Novel Chemicals with Unknown Hazards SOP. University of Washington Environmental Health & Safety. [Link]

  • Laboratory chemical waste disposal guidelines. University of Otago. [Link]

  • OSHA Chemical Hazards And Communication. National Center for Biotechnology Information (NCBI). [Link]

  • OSHA Requirements for HazCom Compliance. National Association of Safety Professionals (NASP). [Link]

  • Hazardous Materials Compliance: OSHA Standards and Best Practices. Mancomm. [Link]

  • Hazardous waste from laboratories UNS50 and UNS40. Maastricht University. [Link]

  • Glove Selection Chart - Chemical Breakthrough Times. All Safety Products. [Link]

  • Chemical Resistance Chart. Duke University Safety. [Link]

  • Laboratory Waste Disposal Handbook. University of Essex. [Link]

  • Personal Protective Equipment (PPE). Chemical Hazards Emergency Medical Management (CHEMM). [Link]

  • Organic Solvent Waste Disposal. University of British Columbia Safety & Risk Services. [Link]

  • Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Lab Manager. [Link]

  • OSHA Glove Selection Chart. University of California, Santa Cruz, Environmental Health and Safety. [Link]

  • Chemical Resistance Reference Chart. Fox Scientific, Inc. [Link]

  • Standard Operating Procedure: Bromine. University of California, Santa Barbara. [Link]

  • CHEMICAL RESISTANT CHART. Fox Scientific, Inc. [Link]

  • Benzofuran, 5-bromo- Safety and Hazards. PubChem, National Institutes of Health. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.